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Foundational

(S)-tebuconazole mechanism of action in CYP51 inhibition

Stereoselective Inhibition of Sterol 14α-Demethylase (CYP51) by (S)-Tebuconazole: Mechanistic Insights and Assay Protocols Executive Summary The development and application of chiral triazole fungicides require a rigorou...

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Author: BenchChem Technical Support Team. Date: April 2026

Stereoselective Inhibition of Sterol 14α-Demethylase (CYP51) by (S)-Tebuconazole: Mechanistic Insights and Assay Protocols

Executive Summary

The development and application of chiral triazole fungicides require a rigorous understanding of their enantioselective interactions at the molecular level. Tebuconazole, widely utilized as a racemic mixture, targets sterol 14α-demethylase (CYP51), a critical cytochrome P450 enzyme in fungal ergosterol biosynthesis[1]. This technical guide delineates the specific structural mechanics, binding kinetics, and in vitro validation protocols for the (S)-enantiomer of tebuconazole, providing drug development professionals and toxicologists with a foundational framework for evaluating chiral azole interactions.

Structural Mechanism of CYP51 Inhibition

CYP51 catalyzes the oxidative removal of the 14α-methyl group from lanosterol, a rate-limiting step in the production of ergosterol[1]. The inhibition of this enzyme by (S)-tebuconazole is driven by a bipartite molecular interaction:

  • Heme Iron Coordination (Type II Binding): The unhindered nitrogen atom (N4) of the triazole ring acts as a nucleophile, coordinating directly with the ferric (Fe³⁺) heme iron located at the catalytic core of CYP51. This interaction displaces the native water molecule from the iron's coordination sphere, shifting the iron from a high-spin pentacoordinated state to a low-spin hexacoordinated state[2].

  • Enantioselective Hydrophobic Packing: The chiral center of (S)-tebuconazole dictates the spatial projection of its bulky tert-butyl and p-chlorophenyl groups into the substrate access channel. The specific topography of the CYP51 binding pocket varies across species, making this hydrophobic packing highly enantioselective. For instance, in Saccharomyces cerevisiae CYP51, the (S)-enantiomer achieves optimal steric complementarity, resulting in profound target affinity compared to the (R)-enantiomer[3].

CYP51_Mechanism Lanosterol Lanosterol (Native Substrate) CYP51 CYP51 Enzyme (Active State) Lanosterol->CYP51 Binds Access Channel Ergosterol Ergosterol (Membrane Integrity) CYP51->Ergosterol 14α-Demethylation CYP51_Inhibited CYP51-Inhibitor Complex (Hexacoordinated Heme) CYP51->CYP51_Inhibited Blocked by (S)-Teb STeb (S)-Tebuconazole (Chiral Inhibitor) STeb->CYP51 N4-Heme Coordination STeb->CYP51_Inhibited Induces Conformational Lock ToxicSterols Toxic Sterol Accumulation (Fungal Cell Death) CYP51_Inhibited->ToxicSterols Biosynthetic Arrest

Caption: Ergosterol biosynthesis disruption via CYP51 inhibition by (S)-tebuconazole.

Enantioselective Affinity and Kinetic Profiling

The biological activity of tebuconazole is highly dependent on both its stereochemistry and the species-specific architecture of the target CYP51. While (S)-tebuconazole exhibits an exceptional Minimum Inhibitory Concentration (MIC₈₀) of 80 nM against S. cerevisiae CYP51 (compared to 2,000 nM for the R-enantiomer)[3], this preference can invert in other species. For example, (R)-tebuconazole demonstrates 44- to 242-fold higher fungicidal activity against Botrytis cinerea and Fusarium verticillioides[4].

Furthermore, agricultural azoles like tebuconazole exhibit relatively poor selectivity for fungal CYP51 over human CYP51 (often only a 3- to 9-fold difference)[5],[6]. This necessitates rigorous kinetic profiling to assess off-target endocrine disruption risks.

Table 1: Comparative Binding and Inhibition Metrics of Tebuconazole

Target Enzyme / Organism Ligand / Enantiomer Metric Value Reference
S. cerevisiae CYP51 (S)-Tebuconazole MIC₈₀ 80 nM [3]
S. cerevisiae CYP51 (R)-Tebuconazole MIC₈₀ 2,000 nM [3]
Candida albicans CYP51 Racemic Tebuconazole IC₅₀ 0.9 µM [7]
Homo sapiens CYP51 (Δ60) Racemic Tebuconazole IC₅₀ 1.3 µM [7]

| Botrytis cinerea | (R)-Tebuconazole | Relative Efficacy | 44-fold > (S) |[4] |

Experimental Methodologies for CYP51 Inhibition

To accurately profile the mechanism of action of (S)-tebuconazole, researchers must employ self-validating assay systems. The following protocols detail the steps and the underlying physical causality behind each experimental choice.

Protocol A: UV-Vis Spectroscopic Binding Assay (Type II Spectral Shift)

This assay determines the dissociation constant ( Kd​ ) by measuring the spectral shift induced when the triazole nitrogen coordinates with the heme iron.

  • Protein Preparation: Dilute purified recombinant CYP51 to a concentration of 1.0–2.0 µM in 50 mM potassium phosphate buffer (pH 7.4) containing 20% (v/v) glycerol.

    • Causality: Glycerol acts as an osmolyte, stabilizing the fragile P450 structural fold and preventing protein aggregation during the extended titration process.

  • Baseline Correction: Divide the protein solution equally into a sample cuvette and a reference cuvette. Record a baseline scan from 350 nm to 500 nm.

    • Causality: Utilizing a dual-beam spectrophotometer cancels out the absolute, overwhelming absorbance of the native heme, isolating the minute difference spectrum ( ΔA ) caused solely by ligand binding.

  • Enantiomer Titration: Sequentially add (S)-tebuconazole (dissolved in DMSO) to the sample cuvette in 0.5 µL increments (final concentrations ranging from 0.1 to 10 µM). Simultaneously add an identical volume of pure DMSO to the reference cuvette.

    • Causality: Strict solvent matching is critical. DMSO alters the dielectric constant of the buffer, which can induce artifactual spectral shifts. Adding DMSO to the reference cuvette nullifies this background noise.

  • Spectral Analysis: Following each addition, record the spectrum. A successful Type II binding event will yield a peak at ~425–430 nm and a trough at ~390–410 nm[2].

  • Kd​ Calculation: Plot the peak-to-trough absorbance difference ( ΔA430​−ΔA390​ ) against the ligand concentration.

    • Causality: Because azoles often exhibit "tight binding" (where the Kd​ is lower than or equal to the enzyme concentration)[8], standard Michaelis-Menten kinetics will artificially inflate the Kd​ . The data must be fitted using the Morrison quadratic equation to account for ligand depletion.

Assay_Workflow Prep 1. CYP51 Preparation (Buffer + Glycerol) Baseline 2. Dual-Beam Baseline (350-500 nm) Prep->Baseline Titration 3. (S)-Teb Titration (Solvent Matched) Baseline->Titration Spectra 4. Type II Difference Spectra Generation Titration->Spectra Analysis 5. Kd Calculation (Morrison Equation) Spectra->Analysis

Caption: Step-by-step experimental workflow for UV-Vis spectroscopic binding assay.

Protocol B: In Vitro Reconstitution and Demethylation Assay

Binding affinity ( Kd​ ) does not always perfectly correlate with functional inhibition ( IC50​ ) due to enzyme turnover rates and substrate competition. This protocol measures the actual suppression of catalytic activity.

  • System Reconstitution: Combine CYP51, Cytochrome P450 Reductase (CPR), and dilauroylphosphatidylcholine (DLPC) lipid vesicles in a 1:2:100 molar ratio.

    • Causality: CYP51 is catalytically inert on its own. It requires CPR to shuttle electrons from NADPH to the heme iron. DLPC lipids provide the necessary hydrophobic membrane-like scaffold for the lipophilic lanosterol substrate and the transmembrane domains of the enzymes to interact effectively.

  • Inhibitor Pre-incubation: Introduce varying concentrations of (S)-tebuconazole and incubate at 37°C for 10 minutes prior to substrate addition.

    • Causality: Pre-incubation ensures that the thermodynamic binding equilibrium between the enzyme and the inhibitor is fully established before the catalytic cycle is forced to begin.

  • Reaction Initiation & Quenching: Add lanosterol (substrate) and initiate the reaction with 1 mM NADPH. After 30 minutes, quench the reaction forcefully by adding MS-grade ethyl acetate.

    • Causality: Ethyl acetate immediately denatures the proteins, stopping the reaction at a precise timepoint, while simultaneously extracting the highly hydrophobic sterols into the organic phase for downstream quantification.

  • Quantification: Analyze the organic extract via LC-MS/MS to quantify the ratio of remaining lanosterol to the 14α-demethylated product.

Conclusion

The mechanism of action of (S)-tebuconazole relies heavily on the precise stereochemical alignment of its hydrophobic tail within the CYP51 access channel, coupled with the robust coordination of its triazole ring to the catalytic heme iron. By utilizing rigorous, physics-grounded methodologies like dual-beam difference spectroscopy and lipid-reconstituted catalytic assays, researchers can accurately map these enantioselective interactions, paving the way for the development of safer, highly targeted antifungal agents with minimized cross-reactivity to human and environmental cytochromes.

References

  • Sagatova, A. A., Keniya, M. V., Wilson, R. K., Monk, B. C., & Tyndall, J. D. A. (2015). Crystallographic Studies of Yeast CYP51 with Fungicides. CABI Digital Library. Available at:[Link]

  • Warrilow, A. G. S., Parker, J. E., Kelly, D. E., & Kelly, S. L. (2013). Azole affinity of sterol 14α-demethylase (CYP51) enzymes from Candida albicans and Homo sapiens. PubMed / National Institutes of Health. Available at:[Link]

  • Warrilow, A. G. S., Parker, J. E., Kelly, D. E., & Kelly, S. L. (2013). Azole Affinity of Sterol 14α-Demethylase (CYP51) Enzymes from Candida albicans and Homo sapiens. PMC / National Institutes of Health. Available at:[Link]

  • Wang, X., et al. (2024). Chemoenzymatic Asymmetric Synthesis of Chiral Triazole Fungicide (R)-Tebuconazole in High Optical Purity Mediated by an Epoxide Hydrolase from Rhodotorula paludigensis. Journal of Agricultural and Food Chemistry - ACS Publications. Available at:[Link]

  • Lepesheva, G. I., et al. P450 spectral responses to ligand binding. ResearchGate. Available at:[Link]

  • Warrilow, A. G. S., et al. (2010). Azole Binding Properties of Candida albicans Sterol 14-α Demethylase (CaCYP51). PMC / National Institutes of Health. Available at:[Link]

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Exploratory

Enantioselective Toxicity of (S)-Tebuconazole in Aquatic Models: Mechanisms, Toxicokinetics, and Methodologies

Executive Summary Tebuconazole is a broad-spectrum, chiral triazole fungicide predominantly applied as a racemic mixture in global agriculture. However, its enantiomers—S-(+)-tebuconazole and R-(-)-tebuconazole—exhibit p...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Tebuconazole is a broad-spectrum, chiral triazole fungicide predominantly applied as a racemic mixture in global agriculture. However, its enantiomers—S-(+)-tebuconazole and R-(-)-tebuconazole—exhibit profoundly distinct toxicokinetic behaviors and ecological impacts once they enter aquatic ecosystems. This technical guide provides an in-depth analysis of the enantioselective toxicity of S-(+)-tebuconazole in primary aquatic models (Danio rerio and Daphnia magna). By synthesizing current toxicological data, metabolic pathways, and validated experimental protocols, this whitepaper equips researchers and drug development professionals with the authoritative grounding necessary to evaluate chiral agrochemicals beyond standard racemic risk assessments.

Mechanisms of Enantioselective Toxicity and Metabolism

The differential toxicity between S-(+)- and R-(-)-tebuconazole is fundamentally driven by stereospecific interactions with Cytochrome P450 (CYP450) enzymes[1]. In aquatic organisms, the binding energy between the enantiomer and the active site of the CYP450 enzyme dictates the rate of biotransformation[1].

S-(+)-tebuconazole exhibits a higher susceptibility to hydroxylation[1]. Because it is metabolized more rapidly into hydroxylated transformation products (TPs), its acute toxicity in vertebrate models is generally lower than that of the R-enantiomer[1]. However, this rapid metabolism does not completely negate ecological risk. The resulting TPs, combined with the specific endocrine-disrupting nature of the S-enantiomer, can lead to chronic, transgenerational effects, such as thyroid axis disruption[2].

Pathway S_Teb S-(+)-Tebuconazole CYP450 CYP450 Binding (High Affinity) S_Teb->CYP450 Uptake Thyroid Thyroid Axis Disruption (Gene Alteration) S_Teb->Thyroid Endocrine Action Hydroxylation Hydroxylation (Phase I Metabolism) CYP450->Hydroxylation Biotransformation Metabolites Hydroxylated Metabolites (Lower Acute Toxicity) Hydroxylation->Metabolites Excretion F1_Tox F1 Larval Malformation & Locomotor Deficits Thyroid->F1_Tox Maternal Transfer

S-(+)-tebuconazole metabolic and endocrine disruption pathway in zebrafish.

Transgenerational Endocrine Disruption

Maternal transfer of chiral contaminants is a critical vector of aquatic toxicity[2]. When adult female zebrafish (F0) are exposed to tebuconazole, the compound and its metabolites can be transferred to the F1 offspring, inducing thyroid endocrine disruption[2]. While R-tebuconazole often shows higher impacts on larval malformation and swimming speed[2], S-tebuconazole actively disrupts thyroid hormone homeostasis, proving that lower acute mortality does not equate to biological safety.

Quantitative Toxicological Data

The enantioselective behavior of tebuconazole is highly species-specific. While S-(+)-tebuconazole is less acutely toxic to zebrafish, it demonstrates severe chronic reproductive toxicity in invertebrate models. For instance, in Daphnia magna, exposure to S-tebuconazole significantly reduces reproduction and impacts development at concentrations of 0.05 mg/L or higher[3]. Notably, S-tebuconazole was found to be more toxic to D. magna than the racemic mixture itself[3].

Table 1: Comparative Aquatic Toxicity of Tebuconazole Enantiomers
Species ModelEnantiomer / MixtureToxicological EndpointObserved Value / EffectReference
Danio rerio (Zebrafish)R-(-)-TebuconazoleAcute Toxicity (96h LC50)1.4 to 5.9 times higher toxicity than S-(+)[1]
Danio rerio (Zebrafish)S-(+)-TebuconazoleAcute Toxicity (96h LC50)Lower acute toxicity due to rapid hydroxylation[1]
Danio rerio (Zebrafish)S-(+) & R-(-)Transgenerational ToxicityF1 larval malformation and decreased swimming speed[2]
Daphnia magna S-(+)-TebuconazoleChronic Reproduction (21d NOEC)Significant reduction at ≥ 0.05 mg/L (More toxic than racemate)[3]
Daphnia magna RacemateChronic Reproduction (21d NOEC)Less toxic than isolated S-(+)-tebuconazole[3]

Validated Experimental Methodologies

To ensure scientific integrity and reproducibility, the following protocols have been designed as self-validating systems. They incorporate internal controls and state-of-the-art analytical techniques to isolate the specific variables associated with S-tebuconazole.

Protocol A: Enantioselective Quantification via SFC-MS/MS

Causality & Rationale: Traditional High-Performance Liquid Chromatography (HPLC) struggles with chiral resolution without extensive run times and high solvent consumption. Supercritical Fluid Chromatography (SFC) utilizes supercritical CO₂, which possesses gas-like diffusivity and liquid-like density, allowing for rapid, high-resolution separation of S- and R- enantiomers[4].

Step-by-Step Workflow:

  • Sample Homogenization: Lyophilize aquatic tissue (e.g., zebrafish larvae) and homogenize to a fine powder to maximize surface area for extraction.

  • Modified QuEChERS Extraction: Extract the homogenate using acetonitrile. Self-Validation Step: Spike the sample with an isotopically labeled internal standard (e.g., Tebuconazole-d6) prior to extraction to correct for matrix effects and extraction losses.

  • Phase Separation: Add anhydrous MgSO₄ and NaCl to induce phase separation. Centrifuge at 4000 rpm for 5 minutes.

  • SFC Separation: Inject the supernatant into an SFC system equipped with a Chiralpak IA-3 column. Use a mobile phase of CO₂/MeOH (87:13, v/v) at a flow rate of 2.0 mL/min[4].

  • MS/MS Detection: Operate the tandem mass spectrometer in positive electrospray ionization (ESI+) mode using Multiple Reaction Monitoring (MRM)[4].

  • Quantification: Calculate concentrations using a matrix-matched calibration curve (ranging from 5 to 500 μg/kg) to ensure high accuracy (target recovery: 79.8–108.4%)[4].

AnalyticalWorkflow Sample Aquatic Sample (Water / Tissue) Extraction Modified QuEChERS Extraction Sample->Extraction Homogenization SFC Supercritical Fluid Chromatography (SFC) Extraction->SFC Chiral Separation MSMS Tandem Mass Spec (ESI+ Mode) SFC->MSMS Detection Quant Enantiomeric Quantification MSMS->Quant Data Analysis

SFC-MS/MS workflow for enantioselective quantification of tebuconazole.

Protocol B: Transgenerational Toxicity Assay in Danio rerio

Causality & Rationale: Zebrafish are selected due to their rapid ex utero development and transparent embryos, allowing non-invasive phenotypic tracking. Exposing the F0 generation and assessing F1 isolates transgenerational epigenetic or maternal transfer effects from direct embryonic toxicity.

Step-by-Step Workflow:

  • Acclimation: Acclimate adult wild-type zebrafish (F0) in standard laboratory conditions (28±1°C, 14h:10h light:dark cycle) for 14 days.

  • F0 Exposure: Expose adult females to isolated S-(+)-tebuconazole at environmentally relevant concentrations (e.g., 0.05, 0.20, and 0.50 mg/L) for 60 days. Self-Validation Step: Run a parallel solvent control group using 0.01% DMSO to ensure observed malformations are strictly attributable to the fungicide.

  • Breeding & Spawning: Pair exposed females with unexposed, healthy males in breeding tanks overnight. Collect the F1 embryos the following morning.

  • F1 Rearing & Phenotypic Analysis: Rear the F1 embryos in clean, tebuconazole-free water. At 96 hours post-fertilization (hpf), utilize an automated behavioral tracking system to quantify larval swimming speed and visually score morphological malformations (e.g., pericardial edema, spinal curvature).

  • Molecular Biomarker Assessment: Extract total RNA from pooled F1 larvae. Perform RT-qPCR to quantify the expression of thyroid-stimulating hormone (TSH) and related endocrine genes to confirm the molecular mechanism of disruption.

ToxWorkflow Acclimate F0 Zebrafish Acclimation (14 Days) Exposure S-Tebuconazole Exposure (60 Days) Acclimate->Exposure Baseline established Breeding Spawning & Embryo Collection Exposure->Breeding Maternal transfer Phenotype F1 Phenotypic Analysis (Swimming/Morphology) Breeding->Phenotype In vivo assay Molecular RT-qPCR (Thyroid Biomarkers) Breeding->Molecular In vitro assay

Transgenerational toxicity assay workflow for S-tebuconazole in zebrafish.

Conclusion

The enantioselective toxicity of S-(+)-tebuconazole represents a complex paradigm in aquatic ecotoxicology. While its rapid CYP450-mediated hydroxylation results in lower acute toxicity in vertebrate models like zebrafish, its potent disruption of the thyroid axis and severe reproductive toxicity in invertebrates like Daphnia magna underscore the inadequacy of racemic risk assessments. Future drug development and agrochemical regulatory frameworks must integrate enantiomer-specific toxicokinetic modeling to accurately predict and mitigate environmental impacts.

References

  • Maternal exposure to chiral triazole fungicide tebuconazole induces enantioselective thyroid disruption in zebrafish offspring | ResearchGate | 2

  • Cytochrome P450 Enzyme-Mediated Enantioselective Biotransformation of Chiral Fungicide Tebuconazole in Earthworm | ACS Publications | 1

  • Comparative toxicity of rac- and S-tebuconazole to Daphnia magna | ResearchGate |3

  • Stereoselective Determination of Tebuconazole in Water and Zebrafish by Supercritical Fluid Chromatography Tandem Mass Spectrometry | ACS Publications | 4

Sources

Foundational

(S)-Tebuconazole: Elucidating its Binding Affinity and Enantioselective Interaction with Cytochrome P450 Enzymes

An In-depth Technical Guide: Abstract Tebuconazole is a broad-spectrum triazole fungicide widely utilized in agriculture and material preservation. As a chiral molecule, it exists in two enantiomeric forms: (S)-(+)-tebuc...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide:

Abstract

Tebuconazole is a broad-spectrum triazole fungicide widely utilized in agriculture and material preservation. As a chiral molecule, it exists in two enantiomeric forms: (S)-(+)-tebuconazole and (R)-(-)-tebuconazole. While commercially sold as a racemic mixture, these enantiomers exhibit significant differences in biological activity, metabolic fate, and toxicity. The primary mechanism of action for tebuconazole is the inhibition of the cytochrome P450 (CYP) enzyme, sterol 14α-demethylase (CYP51), a critical component in fungal ergosterol biosynthesis. This guide provides a detailed technical examination of the binding affinity of the (S)-tebuconazole enantiomer to cytochrome P450 enzymes. We will explore the molecular basis for its binding, present available quantitative data, and provide field-proven methodologies for its characterization, offering a crucial resource for researchers in toxicology, drug metabolism, and environmental science.

Section 1: The Cytochrome P450 System and the Mechanism of Azole Inhibition

The cytochrome P450 (CYP) superfamily consists of heme-thiolate monooxygenases that play a central role in the metabolism of a vast array of endogenous and exogenous compounds, including drugs, pesticides, and steroids. In fungi, CYP51 is essential for the integrity of the cell membrane. In humans, hepatic CYPs such as CYP1A2, CYP2C9, CYP2C19, CYP2D6, and CYP3A4 are responsible for the clearance of most clinical drugs.

The catalytic function of CYPs involves a complex cycle that introduces an oxygen atom into a substrate (RH), typically rendering it more water-soluble. Tebuconazole and other azole fungicides act as potent inhibitors of this process. The mechanism of inhibition is direct and highly effective: the N-4 nitrogen atom of the triazole ring coordinates directly to the heme iron atom within the CYP active site. This binding physically obstructs the active site, preventing the binding of both the endogenous substrate and molecular oxygen, thereby halting the catalytic cycle.

Resting Resting State Fe³⁺ SubstrateBinding Substrate (RH) Binds Resting->SubstrateBinding 1 FirstElectron 1st Electron (e⁻) from NADPH-P450 Reductase SubstrateBinding->FirstElectron 2 Reduced Fe²⁺-RH FirstElectron->Reduced 3 O2Binding O₂ Binding Reduced->O2Binding 4 Oxy Fe²⁺-RH-O₂ O2Binding->Oxy 5 SecondElectron 2nd Electron (e⁻) from NADPH-P450 Reductase Oxy->SecondElectron 6 Peroxo [Fe³⁺-RH-O₂²⁻] SecondElectron->Peroxo 7 Protonation1 H⁺ Peroxo->Protonation1 8 Hydroperoxo [Fe³⁺-RH-OOH] Protonation1->Hydroperoxo 9 Protonation2 H⁺ & H₂O Release Hydroperoxo->Protonation2 10 CompoundI Compound I [RH-(FeO)³⁺] Protonation2->CompoundI 11 ProductFormation Substrate Oxidation CompoundI->ProductFormation 12 ProductRelease Product (ROH) Release ProductFormation->ProductRelease 13 ProductRelease->Resting 14 Inhibitor (S)-Tebuconazole Inhibition Inhibitor->Reduced Blocks O₂ Binding

Caption: The Cytochrome P450 Catalytic Cycle and Azole Inhibition.

Section 2: Binding Affinity of (S)-Tebuconazole to Cytochrome P450 Enzymes

The three-dimensional structure of tebuconazole's enantiomers dictates how they fit into the constrained active site of a CYP enzyme. This stereospecificity results in differential binding affinities, leading to enantioselective inhibition, metabolism, and toxicity.

Molecular Basis of Interaction

Computational simulations reveal that the primary driving force for the binding of tebuconazole enantiomers to CYP450s is van der Waals interactions with hydrophobic residues in the enzyme's active site.[1] The shape and orientation of the (S)-enantiomer can lead to more favorable or unique interactions compared to the (R)-enantiomer. For instance, molecular docking studies with earthworm CYPs showed that (S)-(+)-tebuconazole can form a hydrogen bond with the residue PHE-202 in CYP1A2, an interaction not observed with the R-(-) enantiomer.[2] This additional stabilizing interaction contributes to a stronger binding affinity.

Quantitative Analysis of Binding Affinity

In silico studies provide further insight. Molecular docking simulations predict the binding energy between a ligand and a protein, with a more negative value indicating a more favorable interaction. Studies on earthworm CYPs consistently show that (S)-(+)-tebuconazole has lower (stronger) binding energies than R-(-)-tebuconazole, suggesting it is more susceptible to metabolism by these enzymes.[2]

AnalyteTarget EnzymeParameterValueSource
Racemic Tebuconazole Human CYP2C19Ki (Competitive)0.23 ± 0.02 µM[3]
Racemic Tebuconazole Human CYP2C9Ki (Mixed)0.7 ± 0.1 µM[3]
Racemic Tebuconazole Human CYP3A4/5Ki (Mixed)1.3 ± 0.3 µM[3]
Racemic Tebuconazole Human CYP2D6Ki (Competitive)11.9 ± 0.7 µM[3]
Racemic Tebuconazole Candida albicans CYP51IC500.9 µM[4]
Racemic Tebuconazole Human CYP51IC501.3 µM[4]
(S)-(+)-Tebuconazole Earthworm CYP1A2Binding Energy-6.886 kcal/mol[2]
(R)-(-)-Tebuconazole Earthworm CYP1A2Binding Energy-6.849 kcal/mol[2]
(S)-(+)-Tebuconazole Earthworm CYP2E1Binding Energy-7.452 kcal/mol[2]
(R)-(-)-Tebuconazole Earthworm CYP2E1Binding Energy-7.014 kcal/mol[2]
Consequences of Differential Binding: Enantioselective Metabolism

The differences in binding affinity directly translate to enantioselective metabolism. Integrated in silico simulations of human CYPs have shown that while both enantiomers can be metabolized, specific isoforms show clear preferences. Notably, the formation of hydroxy-(S)-tebuconazole is preferentially mediated by CYP2B6, whereas hydroxy-(R)-tebuconazole is primarily produced by CYP1A2, CYP2E1, and CYP3A4.[1] This highlights that the stereochemistry of (S)-tebuconazole makes it a preferred substrate for certain enzymes, which has profound implications for its pharmacokinetic profile and potential for drug-drug interactions.

Section 3: Methodologies for Assessing Tebuconazole-CYP Binding Affinity

A multi-faceted approach is required to fully characterize the binding of (S)-tebuconazole to CYP enzymes. This involves a combination of in vitro enzymatic assays to determine inhibitory potency and in silico modeling to understand the structural basis of the interaction.

Protocol 3.1: In Vitro CYP Inhibition Assay for Kᵢ Determination

This protocol describes a high-throughput method using fluorescent probes to determine the IC50 and subsequently the inhibition constant (Kᵢ) of (S)-tebuconazole against specific human CYP isoforms.

Pillar of Trustworthiness: This protocol is self-validating through the inclusion of a known, potent inhibitor for each CYP isoform as a positive control. The results for the control must fall within an expected range for the data from the test compound to be considered valid.

Step-by-Step Methodology:

  • Reagent Preparation:

    • Buffer: Prepare a 100 mM potassium phosphate buffer (pH 7.4).

    • (S)-Tebuconazole Stock: Prepare a high-concentration stock solution (e.g., 10 mM) in a suitable organic solvent like DMSO.

    • Serial Dilutions: Create a series of 8-10 dilutions of (S)-tebuconazole from the stock solution in the assay buffer.

    • Enzyme/Substrate Mix: For each CYP isoform (e.g., recombinant human CYP2C19), prepare a mix containing the enzyme and a specific fluorescent probe substrate (e.g., for CYP2C19, S-mephenytoin) at a concentration close to its Kₘ value.

    • NADPH Regeneration System: Prepare a solution containing NADPH, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase to ensure a constant supply of the necessary cofactor.

    • Positive Control: Prepare a solution of a known inhibitor (e.g., ticlopidine for CYP2C19) at a concentration expected to produce >90% inhibition.

  • Assay Execution (96-well plate format):

    • Add the (S)-tebuconazole serial dilutions to the wells of an opaque 96-well plate. Include wells for a "no inhibitor" control (buffer only) and the positive control.

    • Add the enzyme/substrate mix to all wells.

    • Pre-incubate the plate at 37°C for 10 minutes to allow the inhibitor to bind to the enzyme.

    • Initiate the metabolic reaction by adding the NADPH regeneration system to all wells.

    • Incubate the plate at 37°C for a predetermined time (e.g., 20-30 minutes), ensuring the reaction remains in the linear range.

    • Stop the reaction by adding a stop solution (e.g., 80% acetonitrile/20% Tris base).

  • Data Acquisition & Analysis:

    • Read the fluorescence intensity on a microplate reader using the appropriate excitation and emission wavelengths for the fluorescent product.

    • Subtract the background fluorescence (from wells with no enzyme activity).

    • Calculate the percent inhibition for each (S)-tebuconazole concentration relative to the "no inhibitor" control.

    • Plot percent inhibition versus the logarithm of the inhibitor concentration.

    • Fit the data to a four-parameter logistic equation to determine the IC50 value (the concentration of inhibitor that causes 50% inhibition).

    • Calculate the inhibition constant (Kᵢ) from the IC50 value using the Cheng-Prusoff equation for competitive inhibition: Kᵢ = IC50 / (1 + [S]/Kₘ) , where [S] is the substrate concentration and Kₘ is the Michaelis-Menten constant of the substrate.

Prep Reagent Preparation (Buffer, Inhibitor, Enzyme, Substrate, NADPH) Plate Plate Dispensing (Serial dilutions of (S)-Tebuconazole) Prep->Plate PreIncubate Pre-incubation (37°C) (Enzyme + Inhibitor) Plate->PreIncubate Initiate Initiate Reaction (Add NADPH System) PreIncubate->Initiate Incubate Incubation (37°C) (Metabolism Occurs) Initiate->Incubate Stop Stop Reaction (Add Acetonitrile/Tris) Incubate->Stop Read Read Fluorescence Stop->Read Analyze Data Analysis (Calculate % Inhibition) Read->Analyze Fit Curve Fitting (Determine IC50) Analyze->Fit Calculate Calculate Ki (Cheng-Prusoff Equation) Fit->Calculate

Caption: Workflow for In Vitro CYP Inhibition Assay.
Protocol 3.2: Spectroscopic Titration for Kd Determination

This biophysical method directly measures the binding of (S)-tebuconazole to a purified CYP enzyme by observing changes in the heme's Soret peak absorbance. It determines the spectral binding constant (Kₛ) or the dissociation constant (Kd).

Causality Behind Experimental Choices: This method is chosen for its ability to provide a direct measure of binding affinity, independent of catalytic activity. It requires purified enzyme, as the absorbance signal from other proteins in microsomal preparations would interfere with the results.

Step-by-Step Methodology:

  • Instrumentation: Use a dual-beam spectrophotometer capable of scanning from 350-500 nm.

  • Sample Preparation:

    • Prepare a solution of purified CYP enzyme (e.g., 1-2 µM) in a suitable buffer (e.g., 100 mM potassium phosphate, pH 7.4) containing glycerol for stabilization.

    • Prepare a high-concentration stock of (S)-tebuconazole in a solvent that does not interfere with the spectrum (e.g., DMSO).

  • Titration:

    • Pipette the enzyme solution into two matched cuvettes (sample and reference).

    • Record a baseline spectrum to ensure the absorbance is identical in both cuvettes.

    • Add a small, precise aliquot of the (S)-tebuconazole stock solution to the sample cuvette. Add an identical volume of the solvent alone to the reference cuvette to cancel out any solvent effects.

    • Mix gently and allow the system to equilibrate for several minutes.

    • Record the difference spectrum. Tebuconazole, as a Type II inhibitor, will cause a peak around 425-430 nm and a trough around 390-410 nm.

    • Repeat the additions of inhibitor (and solvent) to generate 10-12 data points, covering the range from no saturation to full saturation of the enzyme.

  • Data Analysis:

    • For each concentration of (S)-tebuconazole, determine the magnitude of the spectral change (ΔA) by subtracting the absorbance at the trough from the absorbance at the peak.

    • Plot ΔA versus the concentration of (S)-tebuconazole.

    • Fit the resulting hyperbolic curve to the Morrison tight-binding equation or a simple single-site binding equation using non-linear regression to calculate the dissociation constant (Kd).

Protocol 3.3: In Silico Molecular Docking Workflow

Molecular docking predicts the preferred orientation and binding affinity of a ligand within the active site of a target protein. This protocol outlines a standard workflow using common tools like AutoDock Vina.

Step-by-Step Methodology:

  • Preparation of Receptor (CYP Enzyme):

    • Obtain the 3D crystal structure of the target human CYP isoform (e.g., CYP2C19, PDB ID: 4GQS) from the Protein Data Bank (PDB).

    • Using molecular visualization software (e.g., UCSF Chimera, PyMOL), "clean" the PDB file by removing water molecules, co-crystallized ligands, and any non-essential protein chains.

    • Add polar hydrogen atoms and assign partial charges (e.g., Gasteiger charges) to the protein atoms.

    • Save the prepared protein structure in the required format (e.g., .pdbqt for AutoDock).

  • Preparation of Ligand ((S)-Tebuconazole):

    • Obtain the 3D structure of (S)-tebuconazole, for example, from the PubChem database or by building it with chemical drawing software.

    • Perform an energy minimization of the ligand structure using a suitable force field to obtain a low-energy conformation.

    • Define the rotatable bonds within the ligand.

    • Save the prepared ligand in the required format (e.g., .pdbqt).

  • Docking Simulation:

    • Define the "grid box," which is the three-dimensional search space for the docking algorithm. This box should be centered on the active site of the CYP enzyme and be large enough to encompass the entire binding pocket, including the heme group.

    • Configure the docking parameters in the software (e.g., AutoDock Vina). This includes specifying the prepared protein and ligand files and the grid box coordinates.

    • Run the docking simulation. The algorithm will explore numerous possible conformations and orientations ("poses") of the ligand within the active site and score them based on a scoring function that estimates binding affinity.

  • Analysis of Results:

    • The primary output is a ranked list of binding poses, each with a corresponding binding energy (in kcal/mol). The top-ranked pose with the lowest binding energy represents the most probable binding mode.

    • Visualize the top-ranked pose of (S)-tebuconazole within the CYP active site using molecular graphics software.

    • Analyze the key interactions: identify which amino acid residues are interacting with the ligand, the distances of these interactions, and their nature (e.g., hydrophobic, hydrogen bonds, coordination with the heme iron).

P_Obtain Obtain Protein Structure (e.g., from PDB) P_Clean Clean PDB File (Remove Water, Ligands) P_Obtain->P_Clean P_Prep Add Hydrogens & Charges P_Clean->P_Prep P_Save Save as .pdbqt P_Prep->P_Save Dock_Grid Define Grid Box (Active Site Search Space) P_Save->Dock_Grid L_Obtain Obtain Ligand Structure ((S)-Tebuconazole) L_Min Energy Minimization L_Obtain->L_Min L_Prep Define Rotatable Bonds L_Min->L_Prep L_Save Save as .pdbqt L_Prep->L_Save L_Save->Dock_Grid Dock_Run Run Docking Simulation (e.g., AutoDock Vina) Dock_Grid->Dock_Run Analyze_Rank Rank Poses by Binding Energy Dock_Run->Analyze_Rank Analyze_Visualize Visualize Top Pose in Active Site Analyze_Rank->Analyze_Visualize Analyze_Interact Analyze Key Interactions (H-bonds, Hydrophobic) Analyze_Visualize->Analyze_Interact

Caption: Workflow for In Silico Molecular Docking.

Conclusion

The interaction of (S)-tebuconazole with cytochrome P450 enzymes is a nuanced and stereospecific process. While the (R)-enantiomer is often the more potent fungicide, the (S)-enantiomer displays a distinct and significant binding profile with metabolic CYPs. Evidence from in vitro inhibition assays and in silico binding energy calculations demonstrates that (S)-tebuconazole interacts favorably with several key human and environmental CYP isoforms, leading to enantioselective metabolism. This differential binding, driven by the unique fit of the (S)-enantiomer within the enzyme's hydrophobic active site, underscores the critical importance of studying chiral compounds at the enantiomer level. For researchers and professionals in drug development and toxicology, understanding the specific binding affinity of (S)-tebuconazole is essential for accurately predicting its metabolic fate, potential for drug-drug interactions, and overall risk profile. The integrated application of enzymatic, biophysical, and computational methodologies, as detailed in this guide, provides a robust framework for achieving this comprehensive characterization.

References

  • Habenschus, M., Carrão, D. B., Albuquerque, N., & de Oliveira, A. R. M. (2021). In vitro enantioselective inhibition of the main human CYP450 enzymes involved in drug metabolism by the chiral pesticide tebuconazole. Toxicology Letters, 351, 1-9. [Link]

  • Yao, Z., Chen, J., Ma, J., Wang, Y., Zhang, C., & Wang, Q. (2024). Computational simulations uncover enantioselective metabolism of chiral triazole fungicides by human CYP450 enzymes: A case study of tebuconazole. Ecotoxicology and Environmental Safety, 284, 116865. [Link]

  • Zhang, Y., Sun, H., Wang, F., Sun, Y., & Wang, Q. (2025). Cytochrome P450 Enzyme-Mediated Enantioselective Biotransformation of Chiral Fungicide Tebuconazole in Earthworm. Journal of Agricultural and Food Chemistry. [Link]

  • University of Hertfordshire. Tebuconazole (Ref: HWG 1608). In: AERU. [Link]

  • Park, S. H., Kim, J. H., & Lee, I. K. (2021). Tebuconazole Fungicide Induces Lipid Accumulation and Oxidative Stress in HepG2 Cells. Toxicology Research, 37(3), 329–338. [Link]

Sources

Exploratory

Transcriptomic Architecture of Enantioselective Toxicity: Profiling (S)-Tebuconazole Exposure in the Danio rerio Model

Executive Summary Tebuconazole is a broad-spectrum 1,2,4-triazole fungicide heavily utilized in global agriculture to inhibit fungal ergosterol biosynthesis. While typically applied as a racemate (an equal mixture of ena...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Tebuconazole is a broad-spectrum 1,2,4-triazole fungicide heavily utilized in global agriculture to inhibit fungal ergosterol biosynthesis. While typically applied as a racemate (an equal mixture of enantiomers), its individual enantiomers exhibit profound stereoselective differences in bioaccumulation, metabolism, and non-target toxicity. This technical guide systematically deconstructs the transcriptomic response of the zebrafish (Danio rerio) model to (S)-tebuconazole. By integrating high-throughput RNA-sequencing (RNA-seq) workflows with physiological endpoints, we elucidate the molecular causality behind (S)-tebuconazole-induced oxidative stress, endocrine disruption, and lipid dysregulation.

Mechanistic Rationale: The Case for Stereospecific Toxicity Analysis

Historically, ecotoxicological assessments have treated chiral pesticides as singular, homogenous entities. However, the spatial arrangement of atoms in enantiomers dictates their binding affinity to biological macromolecules, most notably the cytochrome P450 (CYP450) enzyme superfamily[1].

Causality of the Model: Zebrafish share approximately 70% of their genome with humans, including highly conserved CYP450 orthologs and hypothalamic-pituitary-gonadal (HPG) axis components. When exposed to chiral triazoles, the (S)-enantiomer often exhibits preferential bioaccumulation and heightened bioactivity compared to its (R)-counterpart[2]. Relying purely on racemic data masks these acute stereospecific interactions, leading to severe underestimations of ecological and developmental risks. Profiling the isolated (S)-enantiomer allows researchers to map the precise gene-environment interactions driving hepatotoxicity and reproductive failure.

Enantioselective Bioaccumulation and Physiological Impact

Empirical studies demonstrate that (S)-tebuconazole accumulates preferentially in zebrafish tissues, particularly the liver and gonads, inducing severe oxidative stress and reproductive toxicity[2]. This stereoselective accumulation triggers a cascade of reactive oxygen species (ROS), overwhelming endogenous antioxidant defense systems[3]. Furthermore, chronic exposure to tebuconazole significantly reduces the 17β-estradiol (E2) to testosterone (T) ratio, indicating profound endocrine disruption and impaired gonadal development[4][5].

Self-Validating Experimental Protocol: Transcriptomic Profiling Workflow

To capture the transcriptomic alterations induced by (S)-tebuconazole accurately, a robust, self-validating RNA-seq protocol is required. The inclusion of an orthogonal validation step (qRT-PCR) ensures that the observed differential expression is biologically genuine and not an artifact of library amplification biases.

Step-by-Step Methodology
  • Exposure Paradigm: Select healthy, wild-type zebrafish embryos (e.g., AB strain) at 2 hours post-fertilization (hpf). Expose them to sublethal concentrations of highly purified (>99% enantiomeric excess) (S)-tebuconazole (e.g., 0.05, 0.5, 1.0 mg/L) dissolved in 0.01% DMSO (vehicle control) for 96 to 120 hours[5][6].

  • RNA Extraction & Quality Control: Homogenize pooled larvae (n=30 per biological replicate) in TRIzol reagent.

    • Self-Validation Checkpoint: Quantify RNA integrity using an Agilent 2100 Bioanalyzer. Proceed to library construction only if the RNA Integrity Number (RIN) is > 8.0. Degraded RNA will introduce 3' bias during poly-A selection, skewing transcript quantification.

  • Library Construction: Isolate mRNA using poly-T oligo-attached magnetic beads. Fragment the mRNA and synthesize first-strand cDNA using random hexamer primers, followed by second-strand synthesis.

  • Sequencing & Bioinformatics: Sequence libraries on an Illumina NovaSeq platform (150 bp paired-end reads). Filter raw reads using FastQC, align to the Danio rerio reference genome (GRCz11) using HISAT2, and quantify transcript abundance.

  • Differential Expression Analysis: Utilize DESeq2 to identify Differentially Expressed Genes (DEGs) based on strict statistical thresholds: |log2(Fold Change)| > 1 and adjusted p-value < 0.05.

  • Orthogonal Validation (Concordance Check): Select 10-15 key DEGs (e.g., cyp19a1a, bax, sod1) and quantify their expression via qRT-PCR. Calculate the Pearson correlation coefficient between the RNA-seq log2FC and qRT-PCR log2FC. A correlation of r>0.85 mathematically validates the integrity of the transcriptomic dataset[2].

Workflow A Zebrafish Embryo Selection (hpf) B (S)-tebuconazole Exposure (0, 0.5, 1.0 mg/L) A->B C RNA Extraction & QC (RIN > 8.0) B->C D cDNA Library Prep & Illumina Sequencing C->D E Bioinformatics Pipeline (FastQC, HISAT2, DESeq2) D->E F Pathway Enrichment (GO & KEGG) E->F G qRT-PCR Validation (Self-Validating Step) E->G G->F Concordance Check

Workflow for enantioselective RNA-seq in zebrafish, featuring qRT-PCR validation.

Key Transcriptomic Responses & Signaling Pathways

Transcriptomic profiling reveals that (S)-tebuconazole acts as a multi-target disruptor. The DEGs predominantly map to three core biological networks:

  • Oxidative Stress & Apoptosis: (S)-tebuconazole induces mitochondrial dysfunction, leading to ROS overproduction[3]. Transcriptomically, this is reflected by the upregulation of pro-apoptotic genes (bax, casp3, casp9) and the downregulation of anti-apoptotic genes (bcl2). The bax/bcl2 ratio serves as a critical, quantifiable biomarker for triazole-induced apoptosis[3].

  • Endocrine Disruption (HPG Axis): As an azole fungicide, tebuconazole competitively binds to and inhibits CYP450 enzymes involved in steroidogenesis[1]. RNA-seq data shows significant downregulation of cyp19a1a (gonadal aromatase), the enzyme responsible for converting testosterone to estradiol[5]. This transcriptional suppression directly causes the observed drop in E2 levels, leading to diminished fecundity, altered sexual differentiation, and abnormal social behavior[4][5].

  • Lipid Metabolism: Pathway enrichment analysis (KEGG) frequently highlights the Peroxisome Proliferator-Activated Receptor (PPAR) signaling pathway. (S)-tebuconazole downregulates genes involved in fatty acid β-oxidation, resulting in impaired lipid homeostasis and subsequent hepatotoxicity[1][3].

Pathway S_TEB (S)-tebuconazole ROS ROS Overproduction S_TEB->ROS CYP CYP19a1a Inhibition S_TEB->CYP PPAR PPAR Signaling Disruption S_TEB->PPAR Apoptosis Apoptosis (Bax up, Bcl-2 down) ROS->Apoptosis Endocrine Endocrine Disruption (Decreased E2/T ratio) CYP->Endocrine Lipid Lipid Metabolism Dysregulation PPAR->Lipid

Key signaling pathways disrupted by (S)-tebuconazole exposure in zebrafish.

Quantitative Data Summaries

To provide a clear comparative baseline for researchers, the following tables summarize the expected transcriptomic and physiological shifts observed during (S)-tebuconazole exposure in the zebrafish model.

Table 1: Key Differentially Expressed Genes (DEGs) in Zebrafish Exposed to (S)-tebuconazole

Gene SymbolBiological PathwayExpression TrendMechanistic Consequence
cyp19a1aSteroidogenesisDownregulatedDecreased estradiol (E2) synthesis; impaired ovarian development[5].
vtg1ReproductionDownregulatedReduced vitellogenin production; lower egg viability[4].
baxApoptosisUpregulatedPromotion of mitochondrial membrane permeabilization[3].
bcl2ApoptosisDownregulatedLoss of anti-apoptotic protection; increased cell death[3].
sod1Oxidative StressUpregulatedCompensatory response to elevated superoxide radicals[1].
pparaaLipid MetabolismDownregulatedImpaired fatty acid degradation; hepatic lipid accumulation[3].

Table 2: Physiological and Biochemical Endpoints of (S)-Tebuconazole Exposure

EndpointObservation in (S)-tebuconazole Treated Group
Bioaccumulation Factor (BAF) Preferential accumulation in tissues compared to the (R)-enantiomer[2][7].
ROS Production Significantly elevated (>1.5-fold vs control), driving oxidative stress[3].
E2/T Ratio Markedly decreased, indicating severe anti-estrogenic effects[5].
Fecundity / Egg Production Dose-dependent reduction; cumulative egg production significantly inhibited[4][5].

Conclusion

The transcriptomic evaluation of (S)-tebuconazole in zebrafish underscores the critical necessity of enantioselective risk assessments in agrochemical development. By integrating rigorous, self-validating RNA-seq workflows, researchers can map the precise molecular etiology of pesticide toxicity. The preferential bioaccumulation of the (S)-enantiomer drives a distinct transcriptomic signature characterized by CYP19a1a suppression, PPAR pathway disruption, and Bax-mediated apoptosis. Future toxicological frameworks must mandate chiral separation and individual enantiomer profiling to accurately model environmental and human health risks.

References

  • Combined Analysis of Transcriptome and Metabolome Reveals the Potential Mechanism of the Enantioselective Effect of Chiral Penthiopyrad on Tomato Fruit Flavor Quality (Citing Cui et al., 2018 on Tebuconazole Enantioselective Bioaccumulation). ACS Publications.[Link]

  • Molecular Mechanisms of Tebuconazole Affecting the Social Behavior and Reproduction of Zebrafish . PMC / NIH.[Link]

  • Effects of the Novel Triazole Fungicide Ipfentrifluconazole on Different Endpoints in Zebrafish Larvae . MDPI.[Link]

  • Endocrine disrupting effects of tebuconazole on different life stages of zebrafish (Danio rerio) . eScholarship.[Link]

  • Cytochrome P450 Enzyme-Mediated Enantioselective Biotransformation of Chiral Fungicide Tebuconazole in Earthworm . ACS Publications.[Link]

Sources

Protocols & Analytical Methods

Method

Application Note: In Vitro Assay Protocols for Evaluating the Enantioselective Fungicidal Efficacy of (S)-Tebuconazole

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals in Agrochemicals and Toxicology. Executive Summary & Mechanistic Grounding Tebuconazole is a broad-spectrum, chiral triazole fungicide...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals in Agrochemicals and Toxicology.

Executive Summary & Mechanistic Grounding

Tebuconazole is a broad-spectrum, chiral triazole fungicide widely deployed as a racemate. It operates as a Demethylation Inhibitor (DMI), targeting the cytochrome P450 enzyme sterol 14α-demethylase (CYP51) to disrupt fungal ergosterol biosynthesis.

While the (R)-(-)-enantiomer typically exhibits significantly higher baseline fungicidal potency against primary pathogens like Fusarium graminearum and Botrytis cinerea[1], the rigorous evaluation of (S)-(+)-tebuconazole is critical. Research indicates that the (S)-enantiomer demonstrates distinct environmental persistence, differential binding affinities to non-target CYPs, and preferential bioaccumulation in non-target organisms such as earthworms[2][3].

To accurately profile (S)-tebuconazole, researchers must deploy a self-validating triad of in vitro assays that link macroscopic phenotypic inhibition to direct target-site binding and downstream metabolic disruption.

CYP51_Pathway Lanosterol Lanosterol / Eburicol (Substrate) CYP51 CYP51 Enzyme (Sterol 14α-demethylase) Lanosterol->CYP51 Binds to Active Site Ergosterol Ergosterol (Cell Membrane Integrity) CYP51->Ergosterol Normal Demethylation ToxicSterols 14α-methyl sterols (Toxic Accumulation) CYP51->ToxicSterols Pathway Blockade STeb (S)-Tebuconazole (Inhibitor) STeb->CYP51 Competitive Binding (Heme)

Mechanism of CYP51 inhibition by (S)-tebuconazole disrupting fungal cell membranes.

Integrated Assay Architecture

To ensure scientific integrity, the evaluation of (S)-tebuconazole cannot rely on a single endpoint. The workflow below illustrates a self-validating system: phenotypic results (Protocol 1) are cross-examined against target affinity (Protocol 2) and metabolic consequences (Protocol 3).

Assay_Workflow A 1. Chiral Separation & Preparation of (S)-Tebuconazole B 2. Mycelial Growth Assay (Phenotypic EC50 Determination) A->B C 3. CYP51 Spectral Binding (Target Affinity - Kd) A->C D 4. Ergosterol Quantification (Metabolic Validation via GC-MS) A->D E 5. Integrated Enantioselective Efficacy Profile B->E C->E D->E

Self-validating in vitro workflow for evaluating (S)-tebuconazole fungicidal efficacy.

Detailed Experimental Protocols

Protocol 1: Mycelial Growth Inhibition Assay (Poisoned Food Technique)

Purpose: To determine the half-maximal effective concentration (EC 50​ ) of isolated (S)-tebuconazole. Causality: Measuring radial growth provides a direct, macroscopic readout of cell division and membrane integrity failure caused by the fungicide.

Step-by-Step Methodology:

  • Media Preparation: Autoclave Potato Dextrose Agar (PDA) and cool to 50°C in a water bath to prevent heat-degradation of the active compound.

  • Compound Spiking: Dissolve optically pure (S)-tebuconazole (>99% ee) in HPLC-grade acetone. Spike the liquid PDA to yield final concentrations of 0.5, 1.0, 5.0, 10.0, 25.0, and 50.0 mg/L.

    • Critical Note: The final solvent concentration must not exceed 0.1% (v/v) to prevent baseline solvent toxicity.

  • Inoculation: Excise a 5 mm mycelial plug from the actively growing margin of a 3-day-old fungal culture (e.g., B. cinerea). Place it face-down in the center of the spiked plate to ensure immediate tissue-to-media contact.

  • Incubation & Measurement: Incubate at 25°C in the dark for 5 days. Measure the colony diameter in two perpendicular directions using digital calipers.

  • Data Analysis: Calculate percentage inhibition relative to the solvent control. Determine the EC 50​ using probit regression analysis.

Self-Validation Checkpoint: If the 0.1% acetone solvent control exhibits >5% growth inhibition compared to a true blank (water-only) plate, the assay is invalid due to solvent stress masking the enantiomer's true efficacy.

Protocol 2: In Vitro CYP51 Spectral Binding Assay

Purpose: To quantify the dissociation constant ( Kd​ ) of (S)-tebuconazole to purified fungal CYP51. Causality: This assay differentiates true target-site binding affinity from cellular variables like efflux pump activity or cell wall permeability. The triazole nitrogen of (S)-tebuconazole coordinates with the heme iron of CYP51, inducing a measurable shift in the Soret band (Type II difference spectrum).

Step-by-Step Methodology:

  • Enzyme Preparation: Dilute recombinant fungal CYP51 to a concentration of 1.5 µM in 50 mM potassium phosphate buffer (pH 7.4) containing 20% glycerol (to stabilize the protein).

  • Baseline Establishment: Divide the enzyme solution equally into a sample cuvette and a reference cuvette. Record a baseline UV-Vis spectrum from 350 to 500 nm.

  • Titration: Titrate (S)-tebuconazole (dissolved in DMSO) into the sample cuvette in 0.5 µM increments.

    • Critical Note: Add an exactly equal volume of pure DMSO to the reference cuvette simultaneously. This cancels out the background absorbance and dielectric shifts caused by the solvent.

  • Spectral Recording: Following a 3-minute equilibration per addition, record the difference spectrum. A successful Type II binding event will present a peak at ~427 nm and a trough at ~390 nm.

  • Calculation: Plot the peak-to-trough absorbance difference ( ΔA427−390​ ) against the ligand concentration. Fit the curve using the tight-binding Morrison equation to calculate the Kd​ .

Self-Validation Checkpoint: The spectral overlay must reveal a distinct isosbestic point (a specific wavelength where absorbance remains constant). The absence of an isosbestic point indicates non-specific protein aggregation or precipitation rather than a 1:1 binding event.

Protocol 3: Ergosterol Quantification via GC-MS

Purpose: To confirm that the phenotypic inhibition observed in Protocol 1 is mechanistically driven by the blockade of ergosterol biosynthesis. Causality: Saponification breaks down complex cellular lipid esters, releasing free sterols. Subsequent GC-MS analysis proves whether the accumulation of toxic 14α-methyl sterols (eburicol/lanosterol) correlates with the depletion of ergosterol.

Step-by-Step Methodology:

  • Fungal Culture: Grow liquid cultures of the pathogen in Potato Dextrose Broth spiked with the EC 50​ dose of (S)-tebuconazole for 48 hours.

  • Harvest & Saponification: Centrifuge to harvest the mycelia, wash with distilled water, and lyophilize. Weigh 50 mg of dry mycelia and add 3 mL of 20% methanolic KOH. Incubate at 85°C for 2 hours.

  • Extraction: Extract the unsaponifiable sterols by adding 2 mL of n-hexane. Vortex and collect the upper organic layer. Repeat three times. Pool the hexane fractions and evaporate under a gentle nitrogen stream.

  • Derivatization: Add 100 µL of BSTFA + 1% TMCS to the dried residue. Incubate at 60°C for 30 minutes to convert sterols into volatile trimethylsilyl (TMS) ethers.

  • GC-MS Analysis: Inject 1 µL into a GC-MS equipped with an HP-5MS capillary column. Identify ergosterol-TMS (m/z 396) and its precursors based on retention times and mass fragmentation patterns.

Self-Validation Checkpoint: Spike the sample with a known concentration of cholesterol (an internal standard not naturally synthesized by fungi) prior to saponification. Recovery of cholesterol must exceed 85% to validate the extraction efficiency.

Quantitative Data Presentation

To contextualize the efficacy of (S)-tebuconazole, it must be benchmarked against the (R)-enantiomer and the commercial racemate. The table below summarizes the typical enantioselective divergence observed in in vitro assays[1][2].

CompoundEC 50​ vs B. cinerea (mg/L)CYP51 Binding Affinity ( Kd​ , µM)Ergosterol Reduction at EC 50​ (%)
(R)-(-)-Tebuconazole 0.210.45>90%
rac-Tebuconazole 0.370.8575%
(S)-(+)-Tebuconazole 9.104.2040%

Data Interpretation: (S)-tebuconazole exhibits significantly lower fungicidal activity (higher EC 50​ ) and weaker target affinity (higher Kd​ ) compared to its (R)-counterpart. However, profiling the (S)-enantiomer remains crucial for assessing non-target toxicity, as it degrades slower in certain soils and bioaccumulates more readily in organisms like Eisenia fetida[2][4].

References

  • The Fungicidal Activity of Tebuconazole Enantiomers against Fusarium graminearum and Its Selective Effect on DON Production under Different Conditions Source: ACS Publications (Journal of Agricultural and Food Chemistry) URL:[Link]

  • Chiral triazole fungicide tebuconazole: enantioselective bioaccumulation, bioactivity, acute toxicity, and dissipation in soils Source: ProQuest (Environmental Science and Pollution Research) URL:[Link]

  • Enantioselectivity in tebuconazole and myclobutanil non-target toxicity and degradation in soils Source: PubMed (Chemosphere) URL:[Link]

  • Cytochrome P450 Enzyme-Mediated Enantioselective Biotransformation of Chiral Fungicide Tebuconazole in Earthworm Source: ACS Publications (Journal of Agricultural and Food Chemistry) URL:[Link]

Sources

Application

High-Performance Solid-Phase Extraction (SPE) Protocols for the Enantioselective Determination of (S)-Tebuconazole in Environmental Water Samples

Executive Summary Tebuconazole is a broad-spectrum, systemic triazole fungicide widely utilized in global agriculture. Because it possesses a chiral center, it exists as a racemate of (R)- and (S)-enantiomers.

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Tebuconazole is a broad-spectrum, systemic triazole fungicide widely utilized in global agriculture. Because it possesses a chiral center, it exists as a racemate of (R)- and (S)-enantiomers. Recent environmental and pharmacokinetic studies indicate that the (S)-enantiomer often exhibits divergent ecotoxicological profiles, bioaccumulation factors, and stereoselective degradation rates compared to its (R)-counterpart [1]. Consequently, modern environmental monitoring requires enantioselective analytical methods.

Extracting trace levels (ng/L) of (S)-tebuconazole from complex aqueous matrices (e.g., agricultural runoff, wastewater, and surface water) requires robust sample preparation to eliminate matrix interferents and achieve high preconcentration factors. This application note details three field-proven Solid-Phase Extraction (SPE) methodologies—Polymeric SPE, Molecularly Imprinted SPE (MISPE), and Magnetic SPE (MSPE)—coupled with chiral Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) [2].

Mechanistic Rationale & Sorbent Selection

The selection of an SPE sorbent dictates the chemical interactions manipulated during the extraction workflow. Understanding the causality behind these interactions is critical for method optimization:

  • Hydrophilic-Lipophilic Balance (HLB) Copolymers: Sorbents like Oasis HLB (poly(divinylbenzene-co-N-vinylpyrrolidone)) provide a dual retention mechanism. The lipophilic divinylbenzene backbone interacts with the non-polar aromatic rings of tebuconazole (log Kow​ ~3.7), while the hydrophilic N-vinylpyrrolidone moiety retains polar transformation products. This prevents breakthrough during the loading of large sample volumes (e.g., 500 mL) [2].

  • Molecularly Imprinted Polymers (MIPs): When analyzing highly complex matrices (e.g., wastewater with high humic acid content) that cause severe ion suppression in MS, MIPs offer unparalleled selectivity. Synthesized using tebuconazole as a template, these polymers feature sterically and chemically complementary cavities that recognize the target analyte via specific hydrogen bonding, bypassing non-specific matrix adsorption [3].

  • Magnetic Solid-Phase Extraction (MSPE): Utilizing carbon nanospheres decorated with Fe3​O4​ nanoparticles allows for rapid phase separation via an external magnetic field. This eliminates the need for vacuum manifolds, centrifugation, and filtration steps required in traditional SPE, significantly increasing sample throughput [4].

SPE_Workflow SamplePrep Water Sample Collection & Filtration (0.45 µm) pHAdjust pH Adjustment (Matrix Dependent) SamplePrep->pHAdjust Conditioning Cartridge Conditioning (MeOH -> UPW) pHAdjust->Conditioning Loading Sample Loading (Controlled Flow Rate) Conditioning->Loading Washing Washing Step (Remove Interferents) Loading->Washing Drying Vacuum Drying (15-30 min) Washing->Drying Elution Target Elution (Organic Solvent) Drying->Elution Recon Evaporation & Reconstitution (Mobile Phase) Elution->Recon Analysis Chiral LC-MS/MS Analysis (Enantiomeric Separation) Recon->Analysis

Standardized Solid-Phase Extraction (SPE) workflow for trace-level water analysis.

Experimental Protocols

To ensure a self-validating system, all protocols require the addition of an isotopically labeled surrogate internal standard (e.g., tebuconazole- d6​ ) to the water sample prior to extraction. This step continuously validates recovery efficiency and mathematically corrects for any analyte loss or matrix-induced ion suppression during LC-MS/MS analysis.

Protocol A: Standard Polymeric SPE (Oasis HLB) for Surface Water

Optimized for high-throughput, multi-residue screening of drinking and surface waters.

  • Sample Preparation: Filter 500 mL of the water sample through a 0.45 µm nylon membrane to remove particulate matter that could clog the sorbent bed. Adjust the pH to 10 using a dilute ammonia solution; this suppresses the ionization of acidic interferents while maintaining the neutral state of tebuconazole for optimal retention [2]. Spike with 10 ng/L of tebuconazole- d6​ .

  • Conditioning: Mount a 150 mg/6 cc Oasis HLB cartridge on a vacuum manifold. Pass 10 mL of methanol (MeOH) followed by 10 mL of ultrapure water (UPW) at a flow rate of 2-3 mL/min.

    • Causality: MeOH wets the polymer surface to prevent channeling, while UPW equilibrates the bed to match the aqueous nature of the sample, preventing analyte precipitation upon loading.

  • Loading: Load the 500 mL sample at a strictly controlled flow rate of 5 mL/min to ensure sufficient residence time for mass transfer into the sorbent pores.

  • Washing: Wash the cartridge with 10 mL of UPW to elute highly polar matrix interferents (e.g., salts, small organic acids).

  • Drying: Apply maximum vacuum (-15 inHg) for 20 minutes to completely dry the sorbent.

    • Causality: Residual water will cause phase separation during the subsequent organic elution, trapping the hydrophobic tebuconazole in the aqueous micro-environment and drastically reducing recovery.

  • Elution: Elute the target analytes with 6 mL of MeOH at a dropwise flow rate (1 mL/min).

  • Reconstitution: Evaporate the eluate to dryness under a gentle stream of high-purity nitrogen at 40°C. Reconstitute in 200 µL of the initial LC mobile phase (e.g., UPW/Acetonitrile 25:75 v/v) and transfer to an autosampler vial.

Protocol B: Highly Selective MISPE for Complex Wastewater

Optimized for extreme matrix cleanup using molecular recognition.

  • Conditioning: Condition a tebuconazole-imprinted MIP cartridge (50 mg) with 5 mL of MeOH:acetic acid (9:1 v/v).

    • Causality: The acidic modifier disrupts any residual template-monomer hydrogen bonds left over from manufacturing, freeing the specific cavities. Follow with 5 mL MeOH and 5 mL UPW [3].

  • Loading: Load 50 mL of filtered, pre-spiked wastewater at 1 mL/min.

  • Washing: Wash with 1.2 mL of Acetonitrile:Phosphate buffer (50:50 v/v, pH 3).

    • Causality: This highly specific washing solvent disrupts non-specific hydrophobic interactions on the polymer surface while preserving the strong, specific hydrogen-bonding within the imprinted cavities.

  • Elution: Elute with 3 mL of MeOH to break the specific analyte-cavity interactions, collect, evaporate, and reconstitute.

Protocol C: Magnetic SPE (MSPE) using Carbon Nanosphere@ Fe3​O4​

Optimized for rapid, centrifuge-free extraction.

  • Adsorption: Add 20 mg of the synthesized magnetic adsorbent to 100 mL of filtered water sample. Stir mechanically for 30 minutes at room temperature to reach thermodynamic adsorption equilibrium [4].

  • Separation: Apply an external NdFeB magnet to the outer wall of the beaker for 2 minutes. The nanospheres will aggregate at the wall. Decant and discard the clear supernatant.

  • Desorption: Add 2 mL of acetone to the isolated magnetic nanoparticles. Sonicate for 5 minutes.

    • Causality: Acoustic cavitation provides the kinetic energy required to rapidly desorb the tebuconazole enantiomers from the high-surface-area carbon nanospheres into the organic solvent.

  • Recovery: Reapply the magnet, collect the acetone phase, evaporate under nitrogen, and reconstitute for analysis.

Analytical Detection: Chiral LC-MS/MS

Following extraction, the racemic mixture must be separated into its (S)- and (R)-enantiomers. This is typically achieved using a chiral stationary phase (e.g., a cellulose tris(3,5-dichlorophenylcarbamate) column) [2]. The stereoselective interactions between the chiral selector and the enantiomers result in different retention times, allowing for independent quantification via tandem mass spectrometry (MRM transitions: 308 > 70 for primary quantification) [5].

Chiral_Analysis Extract SPE Extract (Racemic Tebuconazole) Column Chiral Stationary Phase (e.g., Cellulose-based) Extract->Column Interaction Stereoselective Interactions Column->Interaction R_Enantiomer (R)-Tebuconazole (Elutes First/Second) Interaction->R_Enantiomer Lower Affinity S_Enantiomer (S)-Tebuconazole (Target Analyte) Interaction->S_Enantiomer Higher Affinity MSMS Tandem Mass Spectrometry (MRM Transitions) R_Enantiomer->MSMS S_Enantiomer->MSMS

Mechanism of chiral separation and enantioselective MS/MS detection of tebuconazole.

Quantitative Data Summary

The table below summarizes the performance metrics of the three detailed SPE methodologies. Selection should be based on available sample volume, required limit of quantification (LOQ), and matrix complexity.

Extraction MethodSorbent MaterialSample VolumeElution SolventAverage Recovery (%)LOQ (ng/L)Primary Advantage
Polymeric SPE Oasis HLB (150 mg)500 mLMethanol (6 mL)85.0 - 95.0%0.5 - 2.0High concentration factor; broad applicability.
MISPE Tebuconazole-MIP (50 mg)50 mLMethanol (3 mL)89.0 - 94.0%~30.0Extreme selectivity; eliminates matrix ion suppression.
MSPE Carbon@ Fe3​O4​ (20 mg)100 mLAcetone (2 mL)77.8 - 93.5%0.56 - 6.95Rapid phase separation; no vacuum manifold required.

References

  • Enantioselective Chromatographic Methods for Detection of Fungicides in Complex Environmental Matrices: Advances and Applications. MDPI. 1

  • SPE-LC-MS/MS Analysis of Chiral and Achiral Fungicides in Drinking Water. MDPI. 2

  • Selective solid-phase extraction of tebuconazole in biological and environmental samples using molecularly imprinted polymers. PubMed. 3

  • Magnetic solid-phase extraction based on carbon nanosphere@Fe3 O4 for enantioselective determination of eight triazole fungicides in water samples. PubMed. 4

  • A multi-residue chiral liquid chromatography coupled with tandem mass spectrometry method for analysis of antifungal agents and their metabolites in aqueous environmental matrices. RSC Publishing. 5

Sources

Method

Application Note: A Robust Capillary Electrophoresis Method for the Chiral Separation of Tebuconazole

Abstract Tebuconazole is a broad-spectrum triazole fungicide widely employed in agriculture to manage plant pathogenic fungi.[1][2] It possesses a single chiral center, existing as a racemic mixture of two enantiomers. G...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

Tebuconazole is a broad-spectrum triazole fungicide widely employed in agriculture to manage plant pathogenic fungi.[1][2] It possesses a single chiral center, existing as a racemic mixture of two enantiomers. Growing evidence indicates that enantiomers of chiral pesticides can exhibit significant differences in biological activity, environmental degradation rates, and toxicity.[3][4] Consequently, the development of reliable enantioselective analytical methods is paramount for accurate risk assessment and regulatory compliance. This application note presents a detailed protocol for the chiral separation of tebuconazole enantiomers using Capillary Electrophoresis (CE). CE offers significant advantages, including high separation efficiency, rapid analysis times, minimal solvent and sample consumption, and operational simplicity, making it an ideal "green chemistry" alternative to traditional chromatographic techniques.[3][5] We detail a method employing cyclodextrins as chiral selectors and provide a comprehensive guide to method development, protocol execution, and data interpretation for researchers, scientists, and professionals in analytical chemistry and drug development.

Principle of Enantioseparation by Capillary Electrophoresis

Capillary Electrophoresis (CE) separates analytes based on their differential migration in an electric field.[5] The fundamental principle of chiral separation in CE relies on the addition of a chiral selector (CS) to the background electrolyte (BGE).[5][6] For tebuconazole, cyclodextrins (CDs) are exceptionally effective chiral selectors due to their unique molecular structure—a hydrophilic exterior and a hydrophobic inner cavity—which facilitates the formation of transient, non-covalent host-guest inclusion complexes with the analyte enantiomers.[3][7]

The separation mechanism is predicated on the differential interaction between the two enantiomers ((+)-Tebuconazole and (-)-Tebuconazole) and the chiral cyclodextrin. These interactions lead to the formation of diastereomeric complexes with slightly different stability constants (binding affinities).[8] The enantiomer that forms a more stable complex with the CD will spend more time in the complexed state, altering its effective electrophoretic mobility. This difference in effective mobility, however subtle, is amplified by the high efficiency of CE, resulting in different migration times and, ultimately, the separation of the enantiomers at the detector.[5]

G cluster_capillary Capillary Inlet cluster_separation Separation in BGE with Chiral Selector cluster_detection Detector racemate CD Cyclodextrin (CS) free_R (R)-Teb free_S (S)-Teb complex_R {(R)-Teb-CS} CD->complex_R K_R complex_S {(S)-Teb-CS} CD->complex_S K_S detector Electropherogram complex_R->detector Slower Migration Time (t2) complex_S->detector Faster Migration Time (t1) label_note Differential Stability: K_R ≠ K_S

Caption: Principle of Chiral Separation in CE.

Instrumentation and Materials

  • Instrumentation: Capillary Electrophoresis system equipped with a UV detector, a temperature-controlled capillary cartridge, and an autosampler (e.g., Agilent 7100, Sciex PA 800 Plus).

  • Capillary: Fused-silica capillary, typically 50-75 µm internal diameter, with an effective length of 40-60 cm.

  • Reagents:

    • Tebuconazole analytical standard (racemic mixture).

    • Chiral Selectors: Hydroxypropyl-β-cyclodextrin (HP-β-CD), Hydroxypropyl-γ-cyclodextrin (HP-γ-CD), Sulfated-β-cyclodextrin (S-β-CD).[3][9]

    • Buffer Components: Sodium tetraborate, boric acid, sodium phosphate (monobasic and dibasic).

    • Solvents: Methanol (MeOH), Acetonitrile (ACN) (HPLC grade).

    • Base/Acid: Sodium hydroxide (NaOH), Hydrochloric acid (HCl) for pH adjustment.

    • Water: Deionized water (18.2 MΩ·cm).

Method Development Strategy

A systematic approach is crucial for developing a robust and reproducible chiral separation method. The primary goal is to maximize the resolution (Rs) between the enantiomer peaks while maintaining reasonable analysis time and good peak shape.

Causality Behind Experimental Choices:

  • Chiral Selector (CS) Screening: Cyclodextrins are the primary choice for triazole fungicides.[3] The size of the CD cavity and its functional groups determine the degree of chiral recognition.

    • Why screen different CDs? The fit and interaction strength between the tebuconazole molecule and the CD cavity are highly specific. HP-β-CD is often a good starting point due to the compatibility of its cavity size with the tebuconazole structure. Charged CDs, like sulfated-β-CD, can offer alternative selectivity and migration behavior, as they possess their own electrophoretic mobility.[9]

  • Background Electrolyte (BGE) pH: The pH of the BGE is a critical parameter.

    • Why is pH critical? It controls the charge state of the analyte and the magnitude of the electroosmotic flow (EOF). Tebuconazole is a basic compound. At low pH, it will be protonated (positive charge), migrating quickly towards the cathode. At high pH (e.g., pH 9.0), it is neutral. In this case, separation occurs because the neutral enantiomers partition differently into the charged pseudophase (if using charged CDs) or are carried by the EOF past the detector at different rates due to their interaction with neutral CDs. A high pH (8-9) often provides good results by promoting strong EOF, leading to shorter analysis times.[10]

  • Chiral Selector Concentration: The concentration of the CD directly influences the equilibrium between the free and complexed enantiomers.

    • Why optimize concentration? An optimal concentration exists for maximum separation.[11] Too low a concentration results in insufficient interaction and no separation. Conversely, an excessively high concentration can lead to both enantiomers being fully complexed, resulting in a loss of resolution. It also undesirably increases BGE viscosity and current. A typical starting range is 5-20 mM.

  • Organic Modifier: The addition of a small percentage of an organic solvent like methanol or acetonitrile can improve separation.

    • Why add modifiers? Organic modifiers can alter the BGE viscosity, the solubility of tebuconazole, and the inclusion complex formation constants.[3] This often leads to sharper peaks and improved resolution by fine-tuning the interaction dynamics. Typically, 5-15% (v/v) is effective.

G cluster_screening Initial Screening cluster_optimization Optimization Loop start Define Goal: Baseline Separation of Tebuconazole Enantiomers cs_select Select Chiral Selector (e.g., HP-β-CD, HP-γ-CD) start->cs_select bge_select Select BGE (e.g., 50mM Phosphate/Borate) cs_select->bge_select ph_opt Optimize BGE pH (e.g., 7.0 to 9.5) bge_select->ph_opt cs_conc_opt Optimize CS Concentration (e.g., 5 to 20 mM) ph_opt->cs_conc_opt mod_opt Add Organic Modifier? (e.g., 10% MeOH) cs_conc_opt->mod_opt volt_temp_opt Optimize Voltage & Temperature (e.g., 20-30kV, 20-30°C) mod_opt->volt_temp_opt decision Resolution Rs > 1.5? volt_temp_opt->decision decision->ph_opt No, Re-optimize end_node Method Finalized & Validated decision->end_node Yes

Caption: Workflow for CE Chiral Method Development.

Detailed Application Protocol

This protocol provides a validated starting point for the chiral separation of tebuconazole.

Step 1: Preparation of Solutions

  • Background Electrolyte (BGE): 30 mM Borate Buffer (pH 9.0) with 10 mM HP-γ-CD and 8% Methanol.

    • Weigh 1.14 g of sodium tetraborate decahydrate (Na₂B₄O₇·10H₂O) and dissolve in ~900 mL of deionized water.

    • Add 1.58 g of Hydroxypropyl-γ-cyclodextrin (HP-γ-CD). Stir until fully dissolved.

    • Adjust the pH to 9.0 using 1 M Boric Acid or 1 M NaOH.

    • Add 80 mL of Methanol.

    • Transfer to a 1 L volumetric flask and bring to volume with deionized water.

    • Filter the BGE through a 0.22 µm membrane filter and degas by sonication for 10 minutes before use. This step is critical to prevent bubbles in the capillary, ensuring stable current and reproducible results.

  • Tebuconazole Stock Solution (1 mg/mL):

    • Accurately weigh 10 mg of racemic tebuconazole standard into a 10 mL volumetric flask.

    • Dissolve and bring to volume with methanol.

  • Working Standard (50 µg/mL):

    • Dilute 0.5 mL of the stock solution to 10 mL with the BGE. This ensures sample matrix compatibility and improves injection precision.

Step 2: CE System Preparation and Conditioning

  • New Capillary Conditioning: For a new capillary, perform sequential flushes at high pressure (e.g., 20 psi):

    • 1 M NaOH (20 min)

    • Deionized water (10 min)

    • 0.1 M HCl (10 min)

    • Deionized water (10 min)

    • BGE (20 min)

  • Pre-run Conditioning (at the start of each sequence):

    • 0.1 M NaOH (2 min)

    • Deionized water (2 min)

    • BGE (5 min)

Step 3: Electrophoretic Conditions

The following table summarizes the optimized instrumental parameters for the separation.

ParameterSettingRationale
Capillary 50 µm i.d., 60 cm total, 50 cm effectiveStandard dimensions providing good efficiency and heat dissipation.
Background Electrolyte As prepared in Step 1The combination of borate buffer, HP-γ-CD, and methanol provides optimal enantioselectivity.[3][10]
Applied Voltage +25 kVProvides a good balance between analysis speed and Joule heating.
Capillary Temperature 25 °CEnsures stable viscosity and migration times.
Injection Mode Hydrodynamic (Pressure)50 mbar for 5 seconds (or 0.5 psi for 5s)
Detection Wavelength 220 nmCorresponds to a strong UV absorbance maximum for tebuconazole.

Step 4: Data Acquisition and Analysis

  • Place the prepared BGE and sample vials in the autosampler.

  • Set up the instrument sequence, including pre-conditioning and separation methods.

  • Inject the working standard and acquire the electropherogram.

  • Identify the two enantiomer peaks based on their migration times. Calculate the resolution (Rs) using the formula: Rs = 2(t₂ - t₁) / (w₁ + w₂), where t is the migration time and w is the peak width at the base.

Method Validation and System Suitability

For the method to be trustworthy, it must be validated and its performance monitored.[12]

System Suitability: Before running samples, a system suitability test must be performed by injecting a standard solution to ensure the system is performing correctly.

ParameterAcceptance CriterionPurpose
Resolution (Rs) ≥ 2.0Confirms that the enantiomers are baseline separated.[10]
Theoretical Plates (N) > 500,000 plates/mIndicates high separation efficiency and sharp peaks.[10]
Peak Asymmetry (Tailing) 0.9 – 1.5Ensures good peak shape for accurate integration.
Migration Time RSD < 2%Demonstrates the stability and reproducibility of the electrophoretic system.

Method Validation Parameters: A full validation should assess:

  • Specificity: The ability to resolve the enantiomers from each other and any matrix components.

  • Linearity and Range: The linear relationship between concentration and peak area over a defined range.

  • Accuracy & Precision: The closeness of results to the true value and the agreement among a series of measurements, respectively.

  • Limit of Quantitation (LOQ): The lowest concentration that can be quantified with acceptable accuracy and precision.[12]

  • Robustness: The method's capacity to remain unaffected by small, deliberate variations in method parameters.

Conclusion

Capillary electrophoresis, particularly using cyclodextrins as chiral selectors, is a highly effective, rapid, and resource-efficient technique for the enantioseparation of the fungicide tebuconazole. The method presented in this note, utilizing a borate buffer with HP-γ-CD and a methanol modifier, provides a robust framework for achieving baseline resolution of the tebuconazole enantiomers. By following the systematic approach to method development and adhering to rigorous system suitability and validation standards, researchers can confidently implement this technique for routine quality control, environmental monitoring, and toxicological studies.

References

  • Chiral Analysis of Pesticides and Emerging Contaminants by Capillary Electrophoresis—Application to Toxicity Evaluation. PMC, National Center for Biotechnology Information. [Link]

  • Environmental Chemistry Methods: Tebuconazole (Folicur); 422095-05. Google Search.
  • Environmental Chemistry Method for tebuconazole in Soil 50670805. US EPA. [Link]

  • Separation of the enantiomers of tebuconazole and its potential impurities by high-performance liquid chromatography with a cellulose derivative-based chiral stationary phase. ResearchGate. [Link]

  • Enantioseparations by capillary electrophoresis using cyclodextrins as chiral selectors. Springer Link. [Link]

  • Separation of Enantiomers by Capillary Electrophoresis Using Cyclodextrins. Springer Link. [Link]

  • Environmental Chemistry Method: Validation of the Analytical Method for the Determination of Tebuconazole in Aqueous Matrices by LC-MS/MS. US EPA. [Link]

  • The Use of Dual Cyclodextrin Chiral Selector Systems in the Enantioseparation of Pharmaceuticals by Capillary Electrophoresis: An Overview. MDPI. [Link]

  • Enantioseparations by Capillary Electrophoresis Using Cyclodextrins as Chiral Selectors. JOVE. [Link]

  • In vitro enantioselective study of the toxicokinetic effects of chiral fungicide tebuconazole in human liver microsomes. PubMed. [Link]

  • Capillary Electrophoresis: an Attractive Technique for Chiral Separations. International Labmate. [Link]

  • Chiral Selectors in Capillary Electrophoresis: Trends during 2017–2018. MDPI. [Link]

  • Capillary electrophoresis with chiral selectors: optimization of separation and determination of thermodynamic parameters for binding of tioconazole enantiomers to cyclodextrins. PubMed. [Link]

  • Development And Validation Of Effective Analytical Method For The Pesticide Formulation Combination Of Tebuconazole 0.3 % + Prothioconazole. IJRAR.org. [Link]

  • Simultaneous Enantioseparation of Three Chiral Antifungal Pesticides by Hydroxypropyl-γ-CD-Modified Micellar Electrokinetic. Semantic Scholar. [Link]

  • Potential Risks of Tebuconazole during Wine Fermentation at the Enantiomer Level Based on Multiomics Analysis. ACS Publications. [Link]

  • Achiral and Chiral Separation and Analysis of Antifungal Drugs by HPLC and CE: A Comparative Study-Mini Review. ResearchGate. [Link]

  • An Introduction to Chiral Analysis by Capillary Electrophoresis. Bio-Rad. [Link]

  • HPLC chromatogram for separation of tebuconazole enantiomers. ResearchGate. [Link]

Sources

Application

Application Notes and Protocols for the Purification of (S)-Tebuconazole using Supercritical Fluid Chromatography (SFC)

Introduction: The Imperative for Enantiopure Tebuconazole Tebuconazole is a broad-spectrum triazole fungicide widely employed in agriculture to protect crops from a variety of fungal diseases.[1][2] Structurally, tebucon...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Imperative for Enantiopure Tebuconazole

Tebuconazole is a broad-spectrum triazole fungicide widely employed in agriculture to protect crops from a variety of fungal diseases.[1][2] Structurally, tebuconazole possesses a single chiral center, meaning it exists as a pair of non-superimposable mirror images, or enantiomers: (R)-(-)-tebuconazole and (S)-(+)-tebuconazole. While commercially sold as a racemic mixture (an equal mixture of both enantiomers), extensive research has demonstrated significant enantioselectivity in its biological activity.[3]

Studies have shown that the fungicidal activity against target organisms like Botrytis cinerea and Fusarium graminearum resides primarily in the (R)-(-)-enantiomer, which can be up to 99 times more active than its (S)-(+)-counterpart.[3][4][5] Conversely, the less active (S)-(+)-enantiomer may contribute unnecessarily to the total pesticide load in the environment and has been observed to accumulate preferentially in non-target organisms like earthworms.[4] This disparity underscores the critical need for robust analytical and preparative methods to isolate the individual enantiomers. Such methods are essential for developing more effective, environmentally responsible "chiral-pure" agrochemicals and for conducting accurate toxicological and environmental fate studies.

Supercritical Fluid Chromatography (SFC) has emerged as a superior technology for chiral separations, offering significant advantages over traditional High-Performance Liquid Chromatography (HPLC).[6][7][8] By utilizing supercritical carbon dioxide (CO₂) as the primary mobile phase, SFC provides faster separations, reduced consumption of organic solvents, and consequently, a greener environmental footprint.[7][9] The low viscosity and high diffusivity of supercritical fluids enable high-efficiency separations at lower pressures and higher flow rates, making SFC an ideal platform for both analytical method development and preparative-scale purification.[6][9]

This guide provides a comprehensive framework for the development and implementation of a preparative SFC method for the efficient purification of (S)-tebuconazole from a racemic mixture.

Core Principles: Chiral Recognition in SFC

The separation of enantiomers in SFC is achieved by exploiting the differential interactions between the chiral analytes and a Chiral Stationary Phase (CSP). For triazole fungicides like tebuconazole, polysaccharide-based CSPs, particularly those derived from cellulose or amylose coated or immobilized on a silica support, have proven to be highly effective.[10][11][12]

The separation mechanism relies on the formation of transient diastereomeric complexes between the enantiomers and the chiral selector of the CSP. The stability of these complexes differs for each enantiomer due to steric and electronic interactions (e.g., hydrogen bonding, dipole-dipole interactions, and inclusion complexation within the helical polymer structure of the polysaccharide). The enantiomer that forms the less stable complex spends more time in the mobile phase and is eluted first.

In SFC, the mobile phase consists of supercritical CO₂ mixed with a small percentage of an organic co-solvent, typically an alcohol like methanol or ethanol.[12] The co-solvent is crucial for modulating the polarity of the mobile phase, ensuring the solubility of the analyte, and influencing its interaction with the CSP. Fine-tuning parameters such as co-solvent identity and concentration, back pressure, and temperature allows for precise control over retention and resolution.

Experimental Workflow for (S)-Tebuconazole Purification

The overall strategy involves a systematic, two-stage process: first, developing and optimizing the separation at an analytical scale, and second, scaling up the optimized method for preparative purification.

SFC_Workflow cluster_0 Phase 1: Analytical Method Development cluster_1 Phase 2: Preparative Scale-Up & Purification cluster_2 Phase 3: Quality Control A CSP & Co-solvent Screening (e.g., Chiralpak IA, IB, IC) (e.g., Methanol, Ethanol) B Parameter Optimization - Back Pressure (ABPR) - Temperature - Co-solvent % A->B Select best CSP/ co-solvent pair C Final Analytical Method (Baseline Resolution) B->C Optimize for max resolution D Scale-Up Calculation (Flow rate, Loading) C->D Transfer optimized conditions E Preparative SFC Run (Racemic Tebuconazole) D->E Apply scaled parameters F Fraction Collection (Isolate (S)-Tebuconazole peak) E->F Time-based or threshold-based G Purity & Enantiomeric Excess (e.e.) Analysis F->G Analyze collected fractions using Analytical Method H Solvent Evaporation G->H Confirm >99% e.e. I Pure (S)-Tebuconazole H->I

Caption: Workflow for SFC Purification of (S)-Tebuconazole.

Protocol 1: Analytical Method Development

Objective: To identify the optimal chiral stationary phase and chromatographic conditions for the baseline separation of tebuconazole enantiomers.

Materials:

  • SFC System: Analytical SFC system equipped with a photodiode array (PDA) or UV detector.

  • Chiral Columns:

    • Chiralpak IA-3 (Amylose tris(3,5-dimethylphenylcarbamate), immobilized)

    • Chiralpak IB (Cellulose tris(3,5-dimethylphenylcarbamate), coated)

    • Chiralpak IC (Cellulose tris(3,5-dichlorophenylcarbamate), coated)

    • (Columns with 3 or 5 µm particle size are recommended)

  • Reagents:

    • Racemic tebuconazole standard

    • SFC-grade carbon dioxide

    • HPLC or SFC-grade methanol and ethanol

Step-by-Step Methodology:

  • Standard Preparation: Prepare a stock solution of racemic tebuconazole at 1 mg/mL in methanol.

  • Initial Screening Conditions:

    • Mobile Phase: CO₂ / Methanol (Gradient or isocratic screening, e.g., starting at 85:15 v/v)

    • Flow Rate: 2.0 - 3.0 mL/min

    • Back Pressure (ABPR): 150 bar (approx. 2175 psi)

    • Column Temperature: 30-40 °C

    • Detection: 225 nm

    • Injection Volume: 1-2 µL

  • Column and Co-solvent Screening:

    • Sequentially screen the recommended chiral columns (Chiralpak IA-3, IB, IC). Studies have shown that amylose-based phases like Chiralpak IA-3 often provide excellent separation for tebuconazole.[13][14] Cellulose-based phases are also highly effective for separating conazole fungicides.[10][12]

    • For the most promising column, repeat the screening using ethanol as the co-solvent to assess any changes in selectivity and resolution.

    • Rationale: The choice of CSP is the most critical factor for achieving chiral separation. Screening different polysaccharide derivatives is essential as their chiral recognition capabilities vary. The co-solvent can subtly alter the interactions between the analyte and the CSP, sometimes reversing elution order or improving a poor separation.

  • Optimization of Key Parameters:

    • Once the best CSP and co-solvent combination is identified, systematically optimize the following parameters to maximize the resolution (Rs) between the enantiomer peaks.

    • Co-solvent Percentage: Adjust the percentage of methanol (or ethanol) in the mobile phase. Increasing the co-solvent percentage generally decreases retention time but may also reduce resolution. The goal is to find a balance that provides good separation in a reasonable analysis time.

    • Back Pressure: Vary the ABPR from 100 to 200 bar. Higher pressure increases the density of the supercritical fluid, which can alter its solvating power and improve peak shape and efficiency.

    • Temperature: Evaluate temperatures between 25 °C and 45 °C. Temperature affects the kinetics of mass transfer and the stability of the transient diastereomeric complexes.

    • Scientist's Note: A Design of Experiments (DoE) approach can be highly efficient for optimizing these interdependent variables simultaneously, allowing for the rapid identification of the most robust operating conditions.[15]

Optimized Analytical Conditions (Example)

Based on published methods, a highly effective starting point for optimization can be derived.[13][14]

ParameterRecommended Value
SFC System Analytical SFC
Column Chiralpak IA-3, 4.6 x 150 mm, 3 µm
Mobile Phase CO₂ / Methanol (87:13, v/v)
Flow Rate 2.0 mL/min
Back Pressure 2200 psi (approx. 152 bar)
Column Temp. 30 °C
Detection UV at 225 nm
Injection Vol. 1 µL (of 1 mg/mL solution)

Protocol 2: Preparative SFC Purification

Objective: To isolate multi-milligram quantities of (S)-tebuconazole with high enantiomeric purity (>99% e.e.).

Materials:

  • SFC System: Preparative SFC system with a larger internal diameter column (e.g., 20-30 mm ID), a high-capacity pump, and an automated fraction collector.

  • Preparative Column: A column packed with the same CSP as determined in the analytical method (e.g., Chiralpak IA-3, 20 x 250 mm, 5 µm).

  • Reagents:

    • Racemic tebuconazole (bulk quantity)

    • SFC-grade carbon dioxide

    • HPLC or SFC-grade methanol (or the selected co-solvent)

    • Acetonitrile or other suitable solvent for sample dissolution if needed.[10][12]

Step-by-Step Methodology:

  • Scale-Up Calculation:

    • The analytical method is scaled to the preparative column dimensions. The flow rate is increased proportionally to the square of the ratio of the column diameters:

      • Preparative Flow Rate = Analytical Flow Rate × (Preparative Column ID / Analytical Column ID)²

    • Example: Scaling from a 4.6 mm ID column at 2.0 mL/min to a 20 mm ID column:

      • Flow Rate = 2.0 × (20 / 4.6)² ≈ 37.8 mL/min

  • Sample Preparation for Loading:

    • Dissolve the racemic tebuconazole in the minimum amount of a suitable solvent to create a highly concentrated solution (e.g., 50-100 mg/mL).

    • Rationale: The choice of dissolution solvent is critical in preparative SFC. Using a solvent that is too strong can cause peak distortion and loss of resolution. While methanol is a good co-solvent, acetonitrile has been shown to result in narrower peaks for some triazoles and can be a better choice for the sample solvent.[10][12] A loading study should be performed by making incrementally larger injections to determine the maximum sample load that can be purified per run without compromising the resolution between the enantiomer peaks.

  • System Setup and Equilibration:

    • Install the preparative column and set the scaled flow rate, back pressure, and temperature as determined from the analytical method.

    • Equilibrate the system with the mobile phase until a stable baseline is achieved.

  • Preparative Run and Fraction Collection:

    • Inject the concentrated tebuconazole solution.

    • Monitor the chromatogram in real-time. Set the fraction collector to trigger based on the UV signal threshold or by time windows corresponding to the elution of the second peak (assuming (S)-tebuconazole is the second eluting enantiomer).

    • Scientist's Note: It is crucial to start and end the collection conservatively around the peak to ensure high purity, even if it means sacrificing some yield. The "heart-cut" of the peak will have the highest enantiomeric excess.

  • Post-Purification Analysis:

    • Collect the fractions containing the purified (S)-tebuconazole.

    • Evaporate a small aliquot of the collected fraction to remove the co-solvent and CO₂.

    • Re-dissolve the residue and analyze it using the optimized analytical SFC method (Protocol 1) to confirm its enantiomeric excess (e.e.) and chemical purity.

  • Product Recovery:

    • Pool the fractions that meet the required purity specifications (e.g., >99% e.e.).

    • Remove the solvent using a rotary evaporator or other suitable method to obtain the solid, purified (S)-tebuconazole.

Expected Preparative Results

ParameterSpecificationRationale
Target Enantiomer (S)-TebuconazoleTypically the second peak to elute on many polysaccharide CSPs.
Resolution (Rs) > 1.5Ensures baseline separation for effective fraction cutting.
Enantiomeric Excess > 99.0%Confirms the success of the purification.
Chemical Purity > 99.5%Assessed by PDA, ensuring no impurities co-eluted.
Recovery > 85% (for the target enantiomer)A measure of the efficiency of the preparative process.

Relationship of SFC Parameters to Separation Quality

Understanding how key parameters influence the chromatography is essential for effective method development and troubleshooting.

SFC_Parameters cluster_params cluster_outcomes Parameters Adjustable SFC Parameters P1 Co-solvent % P2 Back Pressure P3 Temperature P4 Flow Rate Outcome Separation Quality O1 Retention Time P1:f0->O1:f0 Strongly Decreases O2 Resolution (Rs) P1:f0->O2:f0 Can Decrease P2:f0->O1:f0 Slightly Increases O3 Efficiency (N) P2:f0->O3:f0 Increases P3:f0->O1:f0 Decreases P3:f0->O2:f0 Variable Effect P4:f0->O1:f0 Decreases P4:f0->O2:f0 Decreases

Caption: Influence of SFC Parameters on Chromatographic Outcomes.

Conclusion

Supercritical Fluid Chromatography provides a powerful, efficient, and environmentally sustainable platform for the purification of tebuconazole enantiomers. By following a systematic approach of analytical method development followed by robust preparative scale-up, high-purity (S)-tebuconazole can be reliably isolated for use in advanced agricultural formulations, metabolic studies, and environmental risk assessments. The protocols and principles outlined in this guide serve as a comprehensive resource for researchers and drug development professionals seeking to leverage the advantages of SFC for chiral separations.

References

  • Wang, P. et al. (2015). Stereoselective Determination of Tebuconazole in Water and Zebrafish by Supercritical Fluid Chromatography Tandem Mass Spectrometry. Journal of Agricultural and Food Chemistry. Available at: [Link][13][14]

  • Hunyadi, C. et al. (2022). Chiral separation of conazole pesticides using supercritical fluid chromatography. Chromatographia. Available at: [Link][12]

  • Liu, Y. et al. (2018). Chiral triazole fungicide tebuconazole: enantioselective bioaccumulation, bioactivity, acute toxicity, and dissipation in soils. Environmental Science and Pollution Research. Available at: [Link][4]

  • Wang, J. et al. (2018). The Fungicidal Activity of Tebuconazole Enantiomers against Fusarium graminearum and Its Selective Effect on DON Production under Different Conditions. Journal of Agricultural and Food Chemistry. Available at: [Link][3][5]

  • ResearchGate. (2022). SFC separation mode for chiral azole compounds. ResearchGate. Available at: [Link][10]

  • Waters Corporation. (n.d.). Stereoselective Separation of Triazole Fungicides Using the ACQUITY UPC2 System and ACQUITY UPC2 Trefoil Chiral Columns. Waters Corporation. Available at: [Link][6]

  • Novartis. (2021). Achiral Supercritical Fluid Chromatography (SFC) for the Purification of Pharmaceuticals. AZoM.com. Available at: [Link][7]

  • Delahaut, P. et al. (2017). Method development in Supercritical Fluid Chromatography (SFC) using Design of Experiments (DoE) and Design Space (DS). MatheO. Available at: [Link][15]

  • Raval, M. et al. (2024). Supercritical Fluid Chromatography in Bioanalysis–A Review. UVaDOC Principal. Available at: [Link][9]

  • Patel, K. et al. (2025). Supercritical Fluid Chromatography (SFC): A Review on Key Technique of Green Analytical Chemistry in Advanced Pharmaceutical Spe. TMP Universal Journal of Advances in Pharmaceutical Sciences. Available at: [Link][8]

  • Meshvelashvili, E., & Chankvetadze, B. (n.d.). ENANTIOSELECTIVE ANALYSES OF TEBUCONAZOLE IN FRUITS AND VEGETABLES USING LIQUID CHROMATOGRAPHY COUPLED WITH TANDEM MASS SPECTROMETRY (HPLC-MS/MS). Ivane Javakhishvili Tbilisi State University. Available at: [Link][1]

  • YMC Europe. (n.d.). Chiral LC-MS-Analysis of the Fungicide Tebuconazole. YMC Europe GmbH. Available at: [Link][2]

  • ResearchGate. (2022). Chiral separation of conazole pesticides using supercritical fluid chromatography. ResearchGate. Available at: [Link][11]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Advanced Troubleshooting for the Chiral Resolution of (S)-Tebuconazole

Welcome to the Technical Support Center. The enantiomeric separation of tebuconazole—a broad-spectrum triazole fungicide with a single chiral center—is a critical analytical step in drug formulation, environmental risk a...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. The enantiomeric separation of tebuconazole—a broad-spectrum triazole fungicide with a single chiral center—is a critical analytical step in drug formulation, environmental risk assessment, and agrochemical development. Because the (S)-enantiomer often exhibits different bioactivity and degradation kinetics compared to the (R)-enantiomer, achieving baseline resolution ( Rs​≥1.5 ) is mandatory for accurate quantification.

This guide provides field-proven troubleshooting strategies, mechanistic FAQs, and self-validating protocols to optimize the high-performance liquid chromatography (HPLC) chiral resolution of (S)-tebuconazole.

Diagnostic Workflow for Chiral Resolution

Use the following diagnostic logic to identify and resolve co-elution or poor peak shape during your method development.

TroubleshootingWorkflow Start Poor Chiral Resolution (Rs < 1.5) of Tebuconazole CheckCSP 1. Evaluate Chiral Stationary Phase (CSP) Start->CheckCSP Polysaccharide Polysaccharide-based (e.g., Lux Cellulose-2) CheckCSP->Polysaccharide Cyclodextrin Cyclodextrin-based (e.g., Permethylated β-CD) CheckCSP->Cyclodextrin CheckMP 2. Optimize Mobile Phase & Modifiers Polysaccharide->CheckMP Cyclodextrin->CheckMP NP_Mode Normal Phase: Adjust Hexane:IPA ratio CheckMP->NP_Mode RP_Mode Reversed Phase: Switch MeOH to ACN CheckMP->RP_Mode CheckTemp 3. Thermodynamic Tuning (Temperature) NP_Mode->CheckTemp RP_Mode->CheckTemp LowerTemp Decrease Temp (e.g., 20°C) to enhance enthalpy-driven chiral recognition CheckTemp->LowerTemp Success Baseline Resolution Achieved (Rs ≥ 1.5) LowerTemp->Success

Fig 1: Diagnostic flowchart for troubleshooting chiral resolution of tebuconazole.

Mechanistic FAQs: Root Cause Analysis

Q1: Why am I losing baseline resolution between (R)- and (S)-tebuconazole on my current stationary phase? A: Tebuconazole enantiomers possess identical physicochemical properties in an achiral environment. To separate them, your Chiral Stationary Phase (CSP) must form transient, reversible diastereomeric complexes with the analyte via hydrogen bonding, π−π interactions, and steric inclusion. If you are experiencing co-elution, your CSP lacks the necessary spatial or chemical recognition sites. Polysaccharide-based CSPs, such as cellulose tris(3-chloro-4-methylphenylcarbamate)[1] and amylose-tris(3,5-dimethylphenylcarbamate)[2], provide excellent resolution due to their helical cavities and carbamate linkages. Alternatively, cyclodextrin derivatives like permethylated β -cyclodextrin ( β -PM)[3] or novel bridged bis( β -cyclodextrin) phases[4] offer strong inclusion complexation.

Q2: How can I improve the peak shape of (S)-tebuconazole and boost ionization efficiency in Reversed-Phase LC-MS/MS? A: Tebuconazole contains a triazole ring with basic nitrogen atoms that strongly interact with residual, unendcapped silanols on the silica support of the CSP, leading to severe peak tailing. To mitigate this, add a volatile acidic modifier to your aqueous mobile phase. Incorporating 0.1% formic acid suppresses silanol ionization (keeping them neutral) while simultaneously protonating the triazole nitrogens of tebuconazole[1]. This dual action sharpens the chromatographic peak and significantly enhances the [M+H]+ signal in positive electrospray ionization (ESI+) mode[1].

Q3: Should I use Methanol or Acetonitrile as the organic modifier for RP-HPLC enantioseparation? A: The choice is governed by the specific CSP's chiral recognition mechanism. Methanol acts as both a strong hydrogen bond donor and acceptor, which can either participate in or disrupt the chiral recognition process. Acetonitrile lacks hydrogen-bonding capability but participates in dipole-dipole and π -interactions. For tebuconazole on a Lux Cellulose-2 column, a Methanol/Water mixture (70:30, v/v) with 0.1% formic acid yields robust baseline resolution[1]. However, on certain novel β -cyclodextrin phases, switching to Acetonitrile may dramatically alter the separation factor ( α ) by preserving critical hydrogen bonds between the analyte and the CSP[4][5].

Q4: How does column compartment temperature impact the chiral separation factor ( α )? A: Enantiomeric separation of triazole fungicides is predominantly an enthalpy-driven process ( ΔΔH∘<0 ). As temperature increases, the entropic penalty ( ΔΔS∘ ) begins to dominate the Gibbs free energy equation ( ΔΔG∘=ΔΔH∘−TΔΔS∘ ), reducing the thermodynamic difference between the two transient diastereomeric complexes. Experimental data confirms that lowering the column temperature (e.g., from 40°C down to 20°C or 0°C) increases the retention factor ( k′ ), separation factor ( α ), and resolution ( Rs​ ) for tebuconazole[2][5]. If you are near baseline resolution ( Rs​≈1.2 ), dropping the temperature by 5–10°C is a highly effective optimization step.

Self-Validating Experimental Protocols

Protocol A: Normal-Phase Enantioseparation Workflow

Causality: Normal-phase chromatography relies heavily on hydrogen bonding and dipole interactions. The hexane/isopropanol ratio directly modulates the strength of the interaction between the tebuconazole enantiomers and the carbamate linkages of the CSP.

  • Column Equilibration: Flush an Amylose-tris(3,5-dimethylphenylcarbamate) column (e.g., 250 × 4.6 mm, 5 µm) with n-hexane/isopropanol (85:15, v/v) at 1.0 mL/min until the baseline stabilizes (approx. 10 column volumes)[2].

  • Sample Preparation: Dissolve racemic tebuconazole standard directly in the mobile phase to a concentration of 100 µg/mL to prevent solvent-induced peak distortion.

  • Injection & Detection: Inject 10 µL of the standard. Monitor UV absorbance at 230 nm[2]. Maintain column temperature at 25°C.

  • System Validation (Self-Check): Calculate the resolution ( Rs​ ). The system is validated for quantitative use only if Rs​≥1.72 and the tailing factor is ≤1.2 . If Rs​<1.5 , decrease the isopropanol content by 2% to increase retention and chiral interaction time.

Protocol B: Reversed-Phase LC-MS/MS Method for Trace Analysis

Causality: For biological or environmental matrices, reversed-phase LC-MS/MS provides superior sensitivity. Formic acid is critical here to suppress silanol activity on the CSP and promote positive ion formation for the triazole moiety.

  • Mobile Phase Preparation: Prepare Mobile Phase A: 0.1% Formic acid in LC-MS grade water. Prepare Mobile Phase B: LC-MS grade Methanol[1].

  • Isocratic Elution Setup: Set the pump to deliver a 30:70 (A:B, v/v) isocratic mixture at a flow rate of 0.3 mL/min through a Cellulose tris(3-chloro-4-methylphenylcarbamate) column (e.g., Lux Cellulose-2, 150 × 2.0 mm, 3 µm)[1].

  • Thermodynamic Control: Secure the column compartment temperature strictly at 20°C to maximize the enthalpy-driven separation[1].

  • MS/MS Detection: Operate the mass spectrometer in ESI+ MRM mode. Monitor the specific transitions for tebuconazole (e.g., m/z 308 70).

  • System Validation (Self-Check): Inject a 10 ng/mL racemic standard. The protocol is validated if baseline separation ( Rs​≥1.5 ) is achieved and the signal-to-noise ratio (S/N) is >10 for both enantiomers.

Quantitative Data Summary

The following table summarizes validated chromatographic parameters for the enantiomeric separation of tebuconazole across different stationary phases:

Chiral Stationary Phase (CSP)Mobile Phase CompositionElution ModeResolution ( Rs​ )Reference
Amylose-tris(3,5-dimethylphenylcarbamate)n-Hexane / Isopropanol (85:15, v/v)Normal Phase1.72[2]
Cellulose tris(3-chloro-4-methylphenylcarbamate)Methanol / 0.1% Formic Acid (70:30, v/v)Reversed Phase> 1.50[1]
MPDCDA ( β -CD derivative)Methanol / Water (70:30, v/v)Reversed Phase1.63[6]
Permethylated β -Cyclodextrin ( β -PM)Methanol / Water (Various)Reversed Phase> 1.50[3]

Sources

Optimization

reducing signal-to-noise ratio in (S)-tebuconazole trace analysis

Welcome to the Technical Support Portal for chiral fungicide analysis. As a Senior Application Scientist, I frequently assist researchers in overcoming the complex analytical hurdles associated with trace-level quantific...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Portal for chiral fungicide analysis. As a Senior Application Scientist, I frequently assist researchers in overcoming the complex analytical hurdles associated with trace-level quantification.

Tebuconazole is a broad-spectrum triazole fungicide utilized globally. Because its enantiomers exhibit differing degradation kinetics, bioaccumulation profiles, and fungicidal activities—with (R)-(-)-tebuconazole showing higher target toxicity and (S)-(+)-tebuconazole presenting distinct environmental persistence—enantioselective analysis is an absolute regulatory necessity[1].

A Note on Terminology: In trace analysis, the ultimate objective is to maximize the Signal-to-Noise Ratio (SNR). However, analysts frequently submit support tickets regarding an unexpected reduction in SNR. This troubleshooting guide is specifically engineered to diagnose the root causes of signal suppression and baseline noise, providing field-proven protocols to restore high-sensitivity detection for (S)-tebuconazole.

Troubleshooting Guides & FAQs

Q1: Why is my (S)-tebuconazole signal heavily suppressed in complex matrices (e.g., soil, food), resulting in a degraded SNR?

Expertise & Causality: In Liquid Chromatography-Electrospray Ionization-Tandem Mass Spectrometry (LC-ESI-MS/MS), your analyte must compete with co-eluting matrix components (such as lipids, pigments, or humic acids) for available charge on the surface of the electrospray droplets. When matrix components are highly concentrated, they monopolize the charge, preventing (S)-tebuconazole from ionizing efficiently. This phenomenon, known as ion suppression, reduces the absolute signal intensity, thereby artificially lowering the SNR[2].

Trustworthiness & Self-Validating System: To validate whether a low SNR is caused by matrix effects or an instrument failure, you must build a self-validating extraction system. Always spike your raw sample with an isotopic internal standard (e.g., tebuconazole-d6 or tebuconazole-triazole-15N3) prior to extraction[3]. If the internal standard's signal is equally suppressed compared to a neat solvent standard, matrix effects are the definitive culprit.

Resolution: Implement a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction coupled with dispersive Solid Phase Extraction (d-SPE) cleanup to physically remove the competing matrix components[4].

Methodology: Modified QuEChERS Protocol for (S)-Tebuconazole

  • Sample Homogenization: Weigh 10.0 g of homogenized matrix (e.g., strawberry, soil) into a 50 mL PTFE centrifuge tube.

  • Solvent Extraction: Add 10 mL of LC-MS grade acetonitrile containing 1% acetic acid. Shake vigorously for 1 minute to ensure complete solvent-matrix interaction.

  • Salting Out / Partitioning: Add 4 g of anhydrous Magnesium Sulfate (MgSO4) and 1 g of Sodium Acetate (NaOAc). Shake immediately for 1 minute to prevent exothermic agglomeration of the salts[5].

  • Phase Separation: Centrifuge at 3500 rpm for 5 minutes to cleanly separate the upper organic layer from the lower aqueous layer[3].

  • d-SPE Cleanup: Transfer 1.5 mL of the upper acetonitrile layer to a 2 mL microcentrifuge tube containing 150 mg MgSO4, 50 mg Primary Secondary Amine (PSA) to remove organic acids, and 50 mg C18 sorbent to remove lipids[6]. Vortex for 30 seconds and centrifuge.

  • Reconstitution: Evaporate 1 mL of the cleaned supernatant to dryness under a gentle nitrogen stream and reconstitute in the initial LC mobile phase to match the starting gradient.

QuechersWorkflow N1 1. Sample Homogenization (10g Matrix) N2 2. Solvent Extraction (Acetonitrile + 1% Acetic Acid) N1->N2 N3 3. Salting Out / Partitioning (Add MgSO4 & NaOAc) N2->N3 N4 4. Centrifugation (3500 rpm, 5 min) N3->N4 N5 5. d-SPE Cleanup (PSA, C18, MgSO4) N4->N5 N6 6. Chiral LC-MS/MS Analysis (S)-Tebuconazole Detection N5->N6

Step-by-step QuEChERS extraction workflow for (S)-tebuconazole.

Quantitative Data Summary: Matrix Effects and Recovery Table 1: Typical Matrix Effects (ME%) and Recoveries for Tebuconazole Enantiomers across different matrices.

MatrixExtraction MethodRecovery (%)Matrix Effect (ME %)Limit of Quantitation (LOQ)
StrawberryQuEChERS (PSA/C18)85.4 - 92.1-12.5 (Mild Suppression)2.5 µg/kg
Drinking WaterSPE (Oasis HLB)94.2 - 98.5+0.9 (Negligible)0.04 ng/L
ZebrafishSFC-MS/MS QuEChERS79.8 - 108.4-18.2 (Suppression)0.24 µg/kg
(Data synthesized from validated enantioselective studies[2][4][7])
Q2: Why does chiral chromatographic separation of (S)-tebuconazole result in lower SNR compared to achiral analysis, and how can I fix it?

Expertise & Causality: Separating (S)-tebuconazole from its (R)-enantiomer requires a chiral stationary phase, typically a polysaccharide-based column (e.g., Lux Cellulose-2 or Chiralpak IA-3)[4][7]. However, chiral columns rely on complex steric interactions within the chiral selector cavities, which inherently possess slower mass transfer kinetics than standard achiral C18 columns. This slower mass transfer causes peak broadening. Because the total number of ions remains constant, a broader peak distributes the signal over a longer elution time, reducing the maximum peak height (signal) relative to the constant baseline noise. This effectively reduces your SNR.

Resolution: To sharpen the peak and restore SNR, you must optimize the mobile phase diffusivity. Transitioning to Supercritical Fluid Chromatography (SFC-MS/MS) is highly recommended for chiral trace analysis. Supercritical CO2 has higher diffusivity and lower viscosity than liquid solvents, resulting in significantly sharper peaks and higher SNR[7].

Methodology: SFC-MS/MS Chromatographic Optimization

  • Column Selection: Install a polysaccharide-based chiral stationary phase (e.g., Chiralpak IA-3, 150 × 4.6 mm, 3 µm)[7].

  • Mobile Phase Preparation: Utilize medical-grade supercritical CO2 as mobile phase A, and LC-MS grade Methanol as the co-solvent (mobile phase B).

  • Flow Parameters: Set the total flow rate to 2.0 mL/min with an isocratic gradient of CO2/MeOH (87:13, v/v)[7].

  • Thermodynamic Control: Maintain the column oven temperature strictly at 30°C and set the Automated Back Pressure Regulator (ABPR) to 2200 psi. This ensures fluid density remains constant across the column bed, preventing peak distortion and maintaining maximum signal height[7].

Q3: What tandem mass spectrometry (MS/MS) parameters are critical for minimizing baseline noise?

Expertise & Causality: High baseline noise in LC-MS/MS is primarily chemical noise generated by solvent clusters, co-eluting impurities, or cross-talk in the collision cell. If the isolation window of the first quadrupole (Q1) is too wide, or if the collision energy is unoptimized, non-target matrix ions will pass through to the detector, elevating the noise floor and reducing the SNR[8].

Self-Validating System: To confirm whether your noise is chemical (solvent/matrix) or electronic (detector), run a "zero-injection" blank by bypassing the autosampler and flowing mobile phase directly into the source. If the baseline noise persists at the same amplitude, the issue is electronic. If the noise drops significantly, the noise is chemical and originates from your mobile phase or column bleed[8].

Resolution:

  • Optimize MRM Transitions: Tebuconazole ionizes in positive electrospray mode ([M+H]+ at m/z 308). The most abundant and specific product ions are m/z 70 (primary quantifier) and m/z 125 (qualifier)[3]. Monitoring the m/z 308 → 70 transition provides the highest absolute signal, but if background noise remains high, utilizing the m/z 308 → 125 transition may yield a better SNR due to a cleaner background.

  • Solvent Purity: Always use LC-MS grade methanol and water. HPLC-grade solvents contain trace impurities that significantly elevate the noise floor in the 100-500 m/z range[8].

  • Source Desolvation: Increase the desolvation gas temperature (typically 400–500°C) to ensure complete droplet evaporation. Incomplete desolvation leads to high background noise from unevaporated solvent clusters entering the mass analyzer.

SNRTroubleshooting Root Issue: Low SNR in (S)-Tebuconazole Analysis Branch1 High Baseline Noise? Root->Branch1 Branch2 Low Analyte Signal? Root->Branch2 Sol1 Purify Mobile Phase (Use LC-MS Grade Solvents) Branch1->Sol1 Sol2 Optimize MRM Transitions (m/z 308 -> 70) Branch1->Sol2 Sol3 Mitigate Matrix Effects (Use Isotopic Internal Standard) Branch2->Sol3 Sol4 Improve Chiral Peak Shape (Optimize Flow/Temp or use SFC) Branch2->Sol4

Diagnostic logic tree for resolving low SNR in (S)-tebuconazole trace analysis.

References
  • Potential Risks of Tebuconazole during Wine Fermentation at the Enantiomer Level Based on Multiomics Analysis.
  • SPE-LC-MS/MS Analysis of Chiral and Achiral Fungicides in Drinking W
  • Environmental Chemistry Method for tebuconazole in Soil 50670805. EPA.
  • Analysis of Tebuconazole and Tetraconazole Enantiomers by Chiral HPLC-MS/MS and Application to Measure Enantioselective Degrad
  • Determination of tebuconazole, trifloxystrobin and its metabolite in fruit and vegetables by a Quick, Easy, Cheap, Effective, Rugged and Safe (QuEChERS) method.
  • Stereoselective Determination of Tebuconazole in Water and Zebrafish by Supercritical Fluid Chromatography Tandem Mass Spectrometry.
  • LC–MS Sensitivity: Practical Strategies to Boost Your Signal and Lower Your Noise.

Sources

Troubleshooting

enhancing extraction recovery rates for (S)-tebuconazole in soil

Answering the complex challenge of achieving high recovery rates for (S)-tebuconazole from varied soil matrices requires a blend of robust methodology and insightful troubleshooting. As a chiral triazole fungicide, tebuc...

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Author: BenchChem Technical Support Team. Date: April 2026

Answering the complex challenge of achieving high recovery rates for (S)-tebuconazole from varied soil matrices requires a blend of robust methodology and insightful troubleshooting. As a chiral triazole fungicide, tebuconazole's interaction with soil is governed by its physicochemical properties and the specific characteristics of the soil environment, making its extraction a non-trivial pursuit.[1] This technical support center is designed to guide researchers, scientists, and drug development professionals through the intricacies of this process. Here, we move beyond simple protocols to explain the underlying scientific principles, enabling you to diagnose issues, optimize your workflow, and achieve reliable, high-recovery results.

Troubleshooting Guide: Addressing Low (S)-Tebuconazole Recovery

This section addresses the most common issues encountered during the extraction of (S)-tebuconazole from soil. Each question is framed as a specific problem you might face in the lab, followed by a detailed explanation of potential causes and actionable solutions.

Q1: My (S)-tebuconazole recovery is consistently below 70%. What are the most likely causes and where should I start troubleshooting?

A1: Consistently low recovery rates are typically rooted in one of three areas: suboptimal solvent extraction, strong analyte-matrix interactions, or analyte degradation. A systematic approach is crucial for diagnosis.

The first and most critical factor is the efficiency of your extraction solvent in desorbing tebuconazole from soil particles. Tebuconazole is a non-polar compound, and its extraction is highly dependent on the solvent's ability to overcome the strong adsorptive forces of soil components, particularly organic matter and clay.[2][3][4] Secondly, the physicochemical properties of the soil itself play a dominant role; soils with high organic matter or clay content will bind tebuconazole more tightly, making extraction more challenging.[2][5] Finally, while tebuconazole is generally stable, extreme pH conditions during extraction can potentially lead to degradation, although this is less common than sorption issues.[2]

To begin troubleshooting, follow a logical progression from the most to least likely culprits, as illustrated in the workflow diagram below.

Troubleshooting_Workflow cluster_solvent cluster_matrix cluster_technique cluster_ph Start Low (S)-Tebuconazole Recovery (<70%) Solvent 1. Evaluate Extraction Solvent Start->Solvent Matrix 2. Assess Soil Matrix Effects Solvent->Matrix Solvent_Check Is solvent appropriate? (e.g., Acetonitrile, Ethyl Acetate) Solvent->Solvent_Check Initial Check Technique 3. Review Extraction Technique Matrix->Technique Matrix_Check High organic matter or clay content? Matrix->Matrix_Check Characterize Soil pH_Check 4. Check pH & Analyte Stability Technique->pH_Check Technique_Check Insufficient shaking/vortexing time or intensity? Technique->Technique_Check Process Review pH_Check_Node Is pH buffered? Tebuconazole is a weak base. pH_Check->pH_Check_Node Verify Conditions Solvent_Modify Test alternative solvents or mixtures. See Protocol 1. Solvent_Check->Solvent_Modify If recovery is still low Matrix_Modify Modify QuEChERS salts (e.g., add C18/GCB). Hydrate dry soil before extraction. Matrix_Check->Matrix_Modify If yes Technique_Modify Increase shaking time to 5-10 min. Consider sonication or microwave assistance. Technique_Check->Technique_Modify If yes pH_Modify Use buffered QuEChERS (e.g., AOAC or Citrate method). Consider adding 0.1% acetic acid. pH_Check_Node->pH_Modify If unbuffered

Caption: General troubleshooting workflow for low (S)-tebuconazole recovery.

Q2: How does my choice of extraction solvent impact recovery, and how can I optimize it?

A2: Solvent selection is paramount. The ideal solvent must efficiently desorb tebuconazole from soil particles and be compatible with your downstream analytical method (e.g., LC-MS/MS). Acetonitrile (ACN) is the most commonly used solvent in the popular QuEChERS method due to its ability to extract a wide range of pesticides and its effective phase separation upon salting out.[5][6] Ethyl acetate is another effective, though less common, alternative.[7][8]

Causality: The efficiency of a solvent is tied to its polarity and its interaction with both the analyte and the soil matrix. A solvent must be strong enough to break the hydrophobic and van der Waals forces binding tebuconazole to soil organic matter. While ACN is effective, for particularly challenging matrices, its performance can be enhanced.

Optimization Strategy:

  • Confirm ACN Suitability: For most soil types, ACN provides good recovery. A modified QuEChERS protocol using ACN is the validated starting point.[9]

  • Consider Solvent Modifiers: Adding a small percentage of a more polar solvent like water (often by hydrating the soil first) can swell clay lattices and improve solvent penetration, displacing tebuconazole from binding sites.[10]

  • Test Alternative Solvents: If recovery with ACN remains low, a systematic comparison with other solvents is warranted. Ethyl acetate has shown excellent recovery for tebuconazole in some studies.[8]

SolventPolarity IndexKey AdvantagesConsiderations
Acetonitrile 5.8Excellent for QuEChERS, good phase separation, compatible with LC-MS/MS.[6]May be less effective for highly non-polar analytes in high OM soil.
Ethyl Acetate 4.4Can provide superior recovery for some fungicides.[8]Can co-extract more matrix interferences, potentially requiring a more robust cleanup step.
Acetone 5.1Strong solvent, often used in traditional methods.[11]Less common in QuEChERS; can be less selective.
Methanol/Water 6.6 / 10.2Used in microwave-assisted extraction methods.[12]Requires a different extraction approach than QuEChERS.

Self-Validating Protocol: To test solvents, spike a blank, homogenized soil matrix with a known concentration of (S)-tebuconazole standard. Process identical aliquots with each solvent system (e.g., ACN, Ethyl Acetate, 9:1 ACN:Acetone). The solvent system yielding the highest recovery with acceptable precision (%RSD < 15%) should be selected.

Q3: I'm working with a soil high in organic matter (>5%). What specific modifications to my extraction protocol should I consider?

A3: High organic matter (OM) soils present the most significant challenge due to the strong hydrophobic binding of tebuconazole to humic and fulvic acids.[2][13] This leads to lower extraction efficiency and significant matrix effects in the final analysis. Standard protocols must be adapted.

Causality: Tebuconazole has a high organic carbon-water partition coefficient (Koc), indicating a strong tendency to adsorb to organic matter.[1] A standard extraction may not provide enough energy or chemical incentive to desorb the analyte. Furthermore, high OM soils release more co-extractives (lipids, pigments) that can interfere with analysis.

Recommended Modifications:

  • Enhanced Dispersive SPE (d-SPE) Cleanup: The cleanup step is critical. In addition to the standard Primary Secondary Amine (PSA) and MgSO₄, include graphitized carbon black (GCB) or C18 sorbent in your d-SPE tube.

    • GCB: Highly effective at removing pigments and sterols but can retain planar molecules like tebuconazole if used in excess. Start with a low amount (e.g., 7.5 mg per mL of extract).

    • C18: Effectively removes non-polar interferences like lipids. A combination of PSA/C18 is often a good choice.[14]

  • Increased Extraction Energy: Relying on manual shaking may be insufficient.

    • Mechanical Shaking: Use a high-speed shaker for at least 5-10 minutes to ensure thorough solvent-soil interaction.[6]

    • Ultrasonic Assistance (UAE): A 15-minute sonication bath can significantly improve desorption by providing localized energy.[7]

  • Soil Hydration: Pre-hydrating the soil sample with water for 30 minutes before adding the extraction solvent is crucial. This helps to swell the organic matter, opening up binding sites and allowing the solvent to penetrate more effectively.[6][10]

Matrix_Optimization Start High Organic Matter Soil (>5%) Hydration 1. Hydrate Soil (30 min with water) Start->Hydration Extraction 2. QuEChERS Extraction (Acetonitrile + Salts) Hydration->Extraction Cleanup 3. Modified d-SPE Cleanup Extraction->Cleanup PSA_C18 PSA + C18 (Removes polar interferences & lipids) Cleanup->PSA_C18 Option A PSA_GCB PSA + GCB (Removes pigments & sterols) Use GCB sparingly. Cleanup->PSA_GCB Option B Analysis LC-MS/MS Analysis PSA_C18->Analysis PSA_GCB->Analysis

Caption: Decision tree for adapting extraction from high organic matter soil.

Frequently Asked Questions (FAQs)

Q4: What is the QuEChERS method and why is it so widely recommended for tebuconazole?

A4: QuEChERS stands for Q uick, E asy, C heap, E ffective, R ugged, and S afe.[14] It is a streamlined sample preparation technique that combines solvent extraction and cleanup into a few simple steps. The method typically involves an initial extraction of the sample (e.g., soil) with acetonitrile, followed by a partitioning step induced by adding salts (like magnesium sulfate and sodium chloride). This separates the water from the acetonitrile, forcing the pesticides into the organic layer. A portion of this organic extract is then cleaned up using dispersive solid-phase extraction (d-SPE), where sorbents are added to remove matrix interferences.[5]

It is highly recommended for tebuconazole and other multi-residue pesticide analyses because it offers an excellent balance of speed, cost-effectiveness, and performance.[6][10] The flexibility of the method, particularly the ability to modify the salt composition and d-SPE sorbents, allows for its adaptation to various soil types, making it a robust choice for environmental monitoring.[5]

Q5: How does the "aging" of tebuconazole residues in soil affect extraction efficiency?

A5: "Aging" refers to the process where pesticide residues become more strongly bound to the soil matrix over time. Freshly spiked samples in the lab often show higher recovery rates than field-incurred samples that have aged for weeks or months.

Causality: Over time, tebuconazole molecules can slowly diffuse into the micropores of soil aggregates and organic matter.[4] This process, known as sequestration, makes the molecules less accessible to extraction solvents. They transition from being easily extractable to becoming part of the "bound residue" fraction.[5][15] Consequently, extraction methods that are effective for fresh spikes may be insufficient for aged residues, requiring more vigorous techniques like microwave-assisted or pressurized liquid extraction to achieve acceptable recovery.[12]

Q6: Are there specific challenges related to the enantioselective analysis of (S)-tebuconazole versus the racemic mixture?

A6: The primary challenges in enantioselective analysis occur during the chromatographic separation and degradation studies, rather than the initial extraction. The extraction process itself is not enantioselective; solvents and sorbents do not differentiate between the (R)- and (S)-enantiomers. Therefore, the protocols described here are equally applicable to extracting the racemic mixture or individual enantiomers.

The key challenge arises after extraction. You must use a chiral chromatography column (e.g., a cellulose-based column) to separate the (S)- and (R)-tebuconazole enantiomers before detection by MS/MS.[16][17] Furthermore, studies have shown that the degradation of tebuconazole in the environment can be enantioselective, with one enantiomer degrading faster than the other depending on the soil and environmental conditions.[17] This makes it critical to use enantioselective methods to accurately assess the environmental fate and risk of tebuconazole.

Experimental Protocol: Optimized QuEChERS for (S)-Tebuconazole in Soil

This protocol provides a robust starting point for extracting (S)-tebuconazole from a typical agricultural soil.

1. Sample Preparation: a. Air-dry the soil sample at room temperature for 48 hours or until friable. b. Sieve the soil through a 2 mm mesh to remove stones and large organic debris. Homogenize thoroughly.

2. Extraction: a. Weigh 10 g of homogenized soil into a 50 mL polypropylene centrifuge tube. b. For dry soils (<10% moisture): Add 8 mL of deionized water, vortex for 1 minute, and allow the sample to hydrate for 30 minutes.[6] c. Add 10 mL of acetonitrile to the tube. d. Add an appropriate internal standard (e.g., isotopic tebuconazole-d6). e. Cap the tube tightly and shake vigorously on a mechanical shaker at >1500 rpm for 10 minutes. f. Add the contents of a buffered QuEChERS extraction salt packet (e.g., AOAC 2007.01 formulation: 4 g MgSO₄, 1 g NaCl, 1 g Sodium Citrate Tribasic Dihydrate, 0.5 g Sodium Citrate Dibasic Sesquihydrate).[10] g. Immediately shake vigorously for 2 minutes to prevent the agglomeration of salts. h. Centrifuge the tube at ≥3000 rcf for 5 minutes.

3. Dispersive Solid-Phase Extraction (d-SPE) Cleanup: a. Transfer a 6 mL aliquot of the upper acetonitrile supernatant to a 15 mL d-SPE tube. b. The d-SPE tube should contain 900 mg MgSO₄, 150 mg Primary Secondary Amine (PSA), and 150 mg C18 sorbent (for soils with moderate to high organic matter). c. Vortex the d-SPE tube for 2 minutes. d. Centrifuge at ≥5000 rcf for 5 minutes.

4. Final Extract Preparation: a. Transfer a 1 mL aliquot of the cleaned extract into an autosampler vial. b. The extract is now ready for analysis by a suitable chiral LC-MS/MS method.[16]

References

  • Perestrelo, R., et al. (2019). QuEChERS and soil analysis. An Overview. IntechOpen. Available from: [Link]

  • Agnan, C., et al. (2022). Living cover crops alter the fate of pesticide residues in soil: influence of pesticide physicochemical properties. SOIL. Available from: [Link]

  • Stupar, M., et al. (2022). DEVELOPMENT AND VALIDATION OF A RELIABLE LC-MS/MS METHOD FOR THE QUANTITATIVE ANALYSIS OF PESTICIDE RESIDUES IN SOIL. SCIDAR. Available from: [Link]

  • US EPA. (2017). Environmental Chemistry Method for tebuconazole in Soil. Available from: [Link]

  • Navarro, S., et al. (2004). Parameters Affecting Extraction of Selected Fungicides from Vineyard Soils. Journal of Agricultural and Food Chemistry. Available from: [Link]

  • Cunha, S. C., & Fernandes, J. O. (2014). QuEChERS sample preparation for determination of pesticides and other organic residues in environmental matrices. IRIS-AperTO. Available from: [Link]

  • Nollet, L. M. L., & de la Guardia, M. (2014). Comparison of Extraction Techniques by Matrix Solid Phase Dispersion and Liquid-Liquid for Screening 150 Pesticides from Soil. Critical Reviews in Analytical Chemistry. Available from: [Link]

  • Wang, P., et al. (2014). Enantioselective Degradation of Tebuconazole in Wheat and Soil under Open Field Conditions. ResearchGate. Available from: [Link]

  • Evans, S. (2014). Ultrasonic fungicides: Tebuconazole extraction from garlic bulbs and soil. Wiley Analytical Science. Available from: [Link]

  • Liu, D., et al. (2012). Enantioselective degradation of tebuconazole in cabbage, cucumber, and soils. Chirality. Available from: [Link]

  • Sousa, A. S., et al. (2024). Analysis of the Environmental Impact of Botanical Pesticides in Soil. MDPI. Available from: [Link]

  • Silva, V., et al. (2023). Analysis of pesticide residues in soil. RUN (Repositorio Universidade Nova de Lisboa). Available from: [Link]

  • Al-Adhaileh, M. H., & Al-Otaibi, M. S. (2022). The Impact of Pesticide Residues on Soil Health. ProQuest. Available from: [Link]

  • FAO. (2009). Tebuconazole. Food and Agriculture Organization of the United Nations. Available from: [Link]

  • Caldas, S. S., et al. (2022). Pesticide-Residue Analysis in Soils by the QuEChERS Method: A Review. MDPI. Available from: [Link]

  • FAO. (1997). Tebuconazole. Food and Agriculture Organization of the United Nations. Available from: [Link]

  • Zhang, J., et al. (2022). Factors Underlying the Prevalence of Pythium Infection of Corn Seeds Following Seed Treatment Application of Tebuconazole. Plant Disease. Available from: [Link]

  • US EPA. (2018). Data Evaluation Record for Tebuconazole in Soil. Available from: [Link]

  • Zhang, H., et al. (2012). Analysis of Tebuconazole and Tetraconazole Enantiomers by Chiral HPLC-MS/MS and Application to Measure Enantioselective Degradation in Strawberries. Semantic Scholar. Available from: [Link]

  • Cycoń, M., et al. (2022). Effects of Tebuconazole Application on Soil Microbiota and Enzymes. PMC - NIH. Available from: [Link]

  • BioGlobe. (n.d.). How to Restore Soil Health After Chemical or Pesticide Damage Using Plants. Available from: [Link]

  • Reddit. (2020). What management practice can be done to remove herbicides/pesticide from the soil on a farm?. Available from: [Link]

  • Ecotox Centre. (2020). SQC (EQSsed) – Proposal by the Ecotox Centre for: Tebuconazole. Available from: [Link]

  • Reyes-Lara, M., et al. (2016). Pesticides Recovery and Detection from Agricultural Soil Leachates Using Gas Chromatography Masses with Electron Capture Detector. SCIRP. Available from: [Link]

  • PennState Extension. (n.d.). Understanding the Fate of Pesticides after Application. Available from: [Link]

  • Siek, M. M., & Paszko, T. (2021). Fate of Tebuconazole in Polish Mineral Soils – Results of Simulations with FOCUS PELMO. Journal of Ecological Engineering. Available from: [Link]

Sources

Optimization

preventing racemization of (S)-tebuconazole during sample preparation

Welcome to the Technical Support Center for Chiral Pesticide Analysis . As a Senior Application Scientist, I have designed this portal to address one of the most insidious challenges in chiral agrochemical analysis: the...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for Chiral Pesticide Analysis . As a Senior Application Scientist, I have designed this portal to address one of the most insidious challenges in chiral agrochemical analysis: the unintended racemization of enantiopure standards during sample preparation.

While (S)-tebuconazole is highly valued for its targeted fungicidal activity and distinct environmental degradation profile, its stereochemical integrity is easily compromised if the mechanistic chemistry of the extraction environment is misunderstood. This guide synthesizes structural chemistry, field-proven troubleshooting, and validated methodologies to ensure your enantiomeric fractions (EF) remain absolute.

Mechanistic Deep Dive: The Chemistry of Tebuconazole Racemization

To prevent racemization, we must first understand the causality behind it. Many researchers mistakenly apply the stability profiles of other triazole fungicides to tebuconazole. For example, triadimefon possesses an alpha-proton adjacent to a carbonyl group, causing it to rapidly racemize via base-catalyzed enolization in alkaline soils or high-pH extractions 1.

Tebuconazole is fundamentally different. It features a chiral center at C3, which is a tertiary carbon bonded to a hydroxyl group, a tert-butyl group, a triazolylmethyl group, and a chlorophenylethyl group. Because it lacks an alpha-proton, it is configurationally stable under neutral and basic conditions 2.

However, as a tertiary alcohol , tebuconazole is highly susceptible to acid-catalyzed SN1 solvolysis . If the sample matrix or extraction solvent drops below pH 3.0 (often due to endogenous fruit acids or the use of strong acids like TFA for protein precipitation), the C3 hydroxyl group becomes protonated. It is then eliminated as water, forming a planar tertiary carbocation stabilized by the surrounding bulky groups. Subsequent nucleophilic attack by water or solvent molecules is non-stereoselective, instantly converting pure (S)-tebuconazole into a racemic mixture 3.

Mechanism n1 (S)-Tebuconazole (Tertiary Alcohol) n2 Protonation (pH < 3.0) n1->n2 H+ n3 Carbocation Intermediate n2->n3 -H2O n4 H2O Attack (Non-stereoselective) n3->n4 n5 Racemization (R/S)-Tebuconazole n4->n5

Acid-catalyzed SN1 racemization pathway of (S)-tebuconazole via a tertiary carbocation.

Troubleshooting FAQs

Q: Why is my (S)-tebuconazole standard showing a decreasing enantiomeric excess (ee) after QuEChERS extraction? A: You are likely using an unbuffered QuEChERS method on an acidic matrix (e.g., citrus, strawberries, or fermented products). When extracting acidic matrices, the local pH in the acetonitrile layer can drop significantly. You must use a citrate-buffered QuEChERS method (such as EN 15662) to lock the pH between 5.0 and 5.5, which prevents the protonation of the tertiary alcohol 4.

Q: Does temperature affect chiral stability during the solvent evaporation step? A: Yes, significantly. The activation energy required for C-O bond cleavage in the SN1 pathway is easily reached if the extract is heated above 45°C, especially if trace organic acids co-extracted from the matrix are present. Always evaporate under a gentle nitrogen stream with a water bath strictly maintained at or below 35°C.

Q: I need to extract tebuconazole alongside acidic metabolites that require a low pH. How do I prevent racemization? A: You cannot easily do both in a single extraction without risking the stereochemical integrity of tebuconazole. If you must lower the pH to extract acidic metabolites, do not drop it below pH 4.0. Alternatively, perform a dual-extraction workflow: extract tebuconazole first at pH 6.0, then acidify the remaining matrix to extract the acidic metabolites.

Quantitative Impact of Extraction Parameters

The following table summarizes empirical data demonstrating how specific sample preparation conditions directly impact the Enantiomeric Fraction (EF) and overall recovery of (S)-tebuconazole.

Table 1: Effect of Extraction Parameters on (S)-Tebuconazole Chiral Stability

Extraction ParameterConditionMechanistic ImpactEnantiomeric Fraction (EF)*Target Recovery (%)
pH < 3.0 (Strong Acid)Protonation of tertiary -OH; SN1 carbocation formation~0.50 (Fully Racemized)70 - 80%
pH 5.0 - 7.0 (Buffered)Maintains -OH integrity; prevents C-O cleavage> 0.99 (Stable)90 - 105%
Temperature > 45°C (Evaporation)Thermal acceleration of solvolysis in the presence of trace acids0.70 - 0.85 (Partial Racemization)80 - 85%
Temperature ≤ 35°C (N₂ stream)Insufficient thermal energy for C-O bond cleavage> 0.99 (Stable)95 - 100%

*Note: An EF of 1.0 indicates pure (S)-tebuconazole, while an EF of 0.5 indicates a racemic mixture.

Self-Validating Experimental Protocol: Chiral-Preserving QuEChERS

To guarantee trustworthiness, this protocol operates as a self-validating system. By running a parallel "Solvent-Only Spike" alongside your "Matrix Spike," you can mathematically isolate matrix-induced racemization from instrument-induced artifacts.

Step-by-Step Methodology:

  • System Validation Setup: Prepare two 50 mL centrifuge tubes. Tube A (Matrix) receives 10 g of homogenized sample. Tube B (Control) receives 10 mL of HPLC-grade water. Spike both tubes with 100 µL of 1 µg/mL enantiopure (S)-tebuconazole.

  • Matrix Buffering (Critical Step): Add 10 mL of cold Acetonitrile to both tubes. If Tube A contains a highly acidic matrix (e.g., pH < 4), add 5 mL of 0.1 M phosphate buffer (pH 6.5) to neutralize the environment prior to salt addition.

  • Extraction: Add EN 15662 QuEChERS extraction salts (4 g MgSO₄, 1 g NaCl, 1 g Sodium Citrate, 0.5 g Disodium Citrate Sesquihydrate) to both tubes. Shake vigorously by hand or mechanical shaker for 1 minute.

  • Phase Separation: Centrifuge both tubes at 4000 rpm for 5 minutes at 4°C.

  • dSPE Cleanup: Transfer 1.5 mL of the upper acetonitrile layer into a 2 mL dSPE tube containing 150 mg MgSO₄, 25 mg PSA (Primary Secondary Amine), and 25 mg C18. Causality note: PSA is crucial here as it removes co-extracted organic acids that could catalyze racemization during the subsequent concentration step. Vortex for 30 seconds and centrifuge at 10,000 rpm for 3 minutes.

  • Mild Evaporation: Transfer 1.0 mL of the cleaned supernatant into a glass vial. Evaporate to dryness under a gentle stream of high-purity nitrogen. Strictly maintain the heating block or water bath at ≤ 35°C.

  • Reconstitution & Analysis: Reconstitute the residue in 1.0 mL of Methanol/0.1% Formic Acid (70:30, v/v). Analyze via Chiral LC-MS/MS using a cellulose tris(3-chloro-4-methylphenylcarbamate) column (e.g., Lux Cellulose-2) 4.

  • Validation Check: Calculate the EF for Tube A and Tube B. If Tube B EF > 0.99 but Tube A EF < 0.95, your matrix requires stronger pre-extraction buffering.

Workflow step1 1. Matrix Homogenization (10g Sample + Spike) step2 2. pH Buffering (Citrate Buffer, pH 5.5) step1->step2 step3 3. Solvent Extraction (Acetonitrile + Salts) step2->step3 step4 4. dSPE Cleanup (PSA removes trace acids) step3->step4 step5 5. Mild Evaporation (N2 stream, T ≤ 35°C) step4->step5 step6 6. Chiral LC-MS/MS (Lux Cellulose-2 Column) step5->step6

Optimized QuEChERS workflow for extracting (S)-tebuconazole while preserving chiral integrity.

References

  • Li, Y., et al. (2011). "Enantioselective Degradation, Abiotic Racemization, and Chiral Transformation of Triadimefon in Soils". Environmental Science & Technology, ACS Publications. URL:[Link]

  • Li, Y., et al. (2015). "Enantioselectivity in tebuconazole and myclobutanil non-target toxicity and degradation in soils". Chemosphere, PubMed. URL:[Link]

  • Liu, X., et al. (2023). "Enantioselective Behaviors of Chiral Pesticides and Enantiomeric Signatures in Foods and the Environment". Journal of Agricultural and Food Chemistry, ACS Publications. URL:[Link]

  • Zhang, H., et al. (2012). "Analysis of Tebuconazole and Tetraconazole Enantiomers by Chiral HPLC-MS/MS and Application to Measure Enantioselective Degradation in Strawberries". Food Analytical Methods, ResearchGate. URL:[Link]

Sources

Troubleshooting

resolving co-elution issues in (S)-tebuconazole chiral chromatography

Technical Support Center: Resolving Co-Elution in (S)-Tebuconazole Chiral Chromatography Overview Welcome to the Application Support Center. Tebuconazole is a widely utilized chiral triazole fungicide containing a single...

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Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Resolving Co-Elution in (S)-Tebuconazole Chiral Chromatography

Overview

Welcome to the Application Support Center. Tebuconazole is a widely utilized chiral triazole fungicide containing a single stereocenter. Because the (S)-(+) and (R)-(-) enantiomers exhibit vastly different fungicidal activities, toxicological profiles, and environmental degradation rates, achieving baseline enantiomeric separation is a strict regulatory and scientific requirement[1].

Co-elution issues typically stem from suboptimal chiral stationary phase (CSP) selection, inappropriate mobile phase thermodynamics, or matrix suppression in complex samples. As a Senior Application Scientist, I have designed this guide to provide field-validated troubleshooting strategies, structural causality explanations, and self-validating protocols to resolve co-elution.

Diagnostic Workflow

TebuconazoleTroubleshooting Start Co-Elution of (S)- & (R)-Tebuconazole Decision Identify Limiting Factor Start->Decision Path1 Lack of Chiral Recognition Decision->Path1 Standards co-elute Path2 Matrix Interference Decision->Path2 Samples only Path3 Peak Tailing / Silanol Activity Decision->Path3 Broad/asymmetric peaks Action1 Switch to Polysaccharide CSP (e.g., Cellulose DMP / Lux-2) Path1->Action1 Action2 QuEChERS Cleanup & LC-MS/MS Detection Path2->Action2 Action3 Add 0.1% TFA/TEA or 0.1% Formic Acid Path3->Action3 Success Baseline Resolution (Rs > 1.5) Action1->Success Action2->Success Action3->Success

Fig 1: Diagnostic workflow for resolving enantiomeric co-elution of tebuconazole.

Troubleshooting Guide & FAQs

Q1: I am observing a single, broad peak or partial co-elution of (S)- and (R)-tebuconazole on a standard C18 column. How do I achieve chiral recognition? Causality: Achiral columns (like C18) rely purely on hydrophobic interactions and cannot differentiate the spatial arrangement of enantiomers because they lack a chiral selector to form transient diastereomeric complexes. Tebuconazole requires a Chiral Stationary Phase (CSP) capable of specific interactions: hydrogen bonding (via its hydroxyl group), dipole-dipole interactions (via the triazole ring), and steric inclusion (via the bulky tert-butyl and chlorophenyl groups). Solution: Switch to a polysaccharide-based CSP. 2[2] (e.g., Chiralcel OD, Astec Cellulose DMP) or Cellulose tris(3-chloro-4-methylphenylcarbamate) (e.g., Lux Cellulose-2) provide the necessary chiral cavities and carbamate linkage interaction sites to achieve baseline separation.

Q2: I am using a Cellulose DMP column in Normal Phase mode, but the resolution ( Rs​ ) is below 1.5. How can I optimize the mobile phase? Causality: In normal phase chromatography, the alcohol modifier (e.g., 2-propanol) in the alkane bulk solvent (e.g., heptane) competes with the analyte for hydrogen bonding sites on the CSP. Too much modifier disrupts the tebuconazole-CSP complex, causing co-elution. Additionally, secondary interactions with unendcapped silanols on the silica support cause peak tailing. Solution: Adjust the polar modifier concentration. A self-validating approach is to run a step-down isocratic series (e.g., from 50:50 to 80:20 Heptane:IPA). To eliminate peak tailing that masks the valley between enantiomers,3[3] to the mobile phase. These additives competitively bind to residual silanols, sharpening the peaks.

Q3: My analytical standards separate perfectly, but in complex sample extracts (e.g., strawberries, soil), (S)-tebuconazole co-elutes with a matrix peak. How do I resolve this? Causality: Complex agricultural matrices contain endogenous chiral and achiral interferences (e.g., plant sterols, pigments) that elute at similar retention times, causing UV spectral overlap or ion suppression in MS. Solution: Implement a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction prior to injection. Switch the analytical method to reversed-phase chiral LC-MS/MS using a Lux Cellulose-2 column with a Methanol/0.1% Formic Acid (70:30 v/v) mobile phase. The formic acid promotes electrospray ionization (ESI+), allowing you to1[1].

Q4: Can I increase sample throughput without sacrificing the baseline separation of the enantiomers? Causality: Normal phase HPLC can suffer from long retention times (often 15–45 minutes) due to mass transfer limitations in viscous solvents like hexane/IPA. Solution: Transition to Supercritical Fluid Chromatography (SFC). Using supercritical CO2​ with a methanol co-solvent (87:13 v/v) on a Chiralpak IA-3 column drastically increases diffusivity and lowers mobile phase viscosity. This achieves baseline resolution in under 5 minutes while 4[4].

Quantitative Data: Chiral Separation Parameters for Tebuconazole

The following table summarizes validated experimental parameters to help you select the optimal system for your laboratory's capabilities.

Method TypeStationary Phase (CSP)Mobile Phase CompositionAdditives / ModifiersResolution ( Rs​ )Approx. Run Time
Normal Phase HPLC Astec Cellulose DMP (5 µm)Heptane / 2-Propanol (50:50 v/v)0.1% TEA, 0.1% TFA> 1.510 - 15 min
Reversed-Phase LC-MS/MS Lux Cellulose-2 (3 µm)Methanol / Water (70:30 v/v)0.1% Formic Acid> 2.015 - 20 min
SFC-MS/MS Chiralpak IA-3 (3 µm) CO2​ / Methanol (87:13 v/v)None> 2.5< 5 min

Step-by-Step Experimental Protocols

Protocol 1: Normal Phase HPLC Separation of Tebuconazole Enantiomers

Self-Validation Check: Inject a racemic standard. You should observe two distinct peaks of equal area (1:1 ratio). If the ratio is skewed, check for sample degradation or integration errors.

  • Column Preparation: Install an Astec® Cellulose DMP column (25 cm x 4.6 mm I.D., 5 μm particles) into the HPLC system[3].

  • Mobile Phase Compounding: Mix Heptane (HPLC grade) and 2-Propanol in a 50:50 (v/v) ratio. Add 0.1% Triethylamine (TEA) and 0.1% Trifluoroacetic acid (TFA). Degas thoroughly via sonication or vacuum filtration.

  • System Equilibration: Flush the column with the mobile phase at a flow rate of 1.0 mL/min until the baseline is stable (approx. 10-15 column volumes). Set the column oven temperature to 25 °C.

  • Sample Injection: Prepare a 100 μg/mL tebuconazole standard in 80:10:10 (Heptane:2-Propanol:Methanol). Inject 10 μL.

  • Detection: Monitor the UV absorbance at 205 nm.

Protocol 2: Enantioselective LC-MS/MS for Complex Matrices (QuEChERS Method)

Self-Validation Check: Run a matrix blank prior to your samples. The chromatogram at m/z 254.1 → 70.0 must be free of peaks at the retention times of (S)- and (R)-tebuconazole to confirm successful matrix cleanup.

  • Extraction: Weigh 10.0 g of homogenized sample (e.g., strawberry or soil) into a 50 mL centrifuge tube. Add 10 mL of HPLC-grade acetonitrile.

  • Partitioning: Add 4.0 g anhydrous MgSO4​ and 1.0 g NaCl. Shake vigorously for 1 minute, then centrifuge at 4000 rpm for 5 minutes.

  • dSPE Cleanup: Transfer 1.5 mL of the upper acetonitrile layer to a microcentrifuge tube containing 150 mg anhydrous MgSO4​ , 50 mg PSA (primary secondary amine), and 50 mg C18 sorbent. Vortex for 1 minute and centrifuge at 10,000 rpm for 5 minutes.

  • Reconstitution: Filter the supernatant through a 0.22 µm PTFE syringe filter. Evaporate to dryness under a gentle nitrogen stream and reconstitute in the mobile phase.

  • Chromatography & Detection: Inject onto a Lux Cellulose-2 column[1]. Run an isocratic mobile phase of Methanol / 0.1% aqueous Formic acid (70:30 v/v). Detect using ESI+ MS/MS monitoring the m/z 254.1 → 70.0 transition.

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Reference Data & Comparative Studies

Validation

Enantioselective Efficacy: A Technical Comparison Guide of (S)-Tebuconazole vs. (R)-Tebuconazole

Executive Summary Tebuconazole is a broad-spectrum triazole fungicide heavily utilized in global agriculture to manage pathogenic fungi[1]. Synthesized with a chiral center, it is predominantly marketed and applied as a...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Tebuconazole is a broad-spectrum triazole fungicide heavily utilized in global agriculture to manage pathogenic fungi[1]. Synthesized with a chiral center, it is predominantly marketed and applied as a racemic mixture (rac-tebuconazole)[2]. However, modern agrochemical research highlights profound enantioselective behaviors between its two stereoisomers. This guide provides a rigorous technical comparison of (R)-(-)-tebuconazole and (S)-(+)-tebuconazole, evaluating their target bioactivity, mechanistic interactions, and environmental implications to inform precision agriculture and next-generation drug formulation.

Mechanistic Basis of Enantioselective Activity

Tebuconazole exerts its fungicidal effect as a demethylation inhibitor (DMI)[3]. The primary molecular target is4, a cytochrome P450-dependent enzyme critical for synthesizing ergosterol, which maintains fungal cell membrane integrity[4].

The stereochemistry of the tebuconazole molecule strictly dictates its binding affinity. Molecular docking analyses reveal that the (R)-enantiomer achieves a significantly shorter binding distance and lower binding energy with the CYP51 protein compared to the (S)-enantiomer[2]. This optimal spatial orientation allows the triazole ring of (R)-tebuconazole to coordinate more effectively with the heme iron in the CYP51 active site, resulting in potent enzymatic inhibition[2].

G Lanosterol Lanosterol CYP51 CYP51 (Sterol 14α-demethylase) Lanosterol->CYP51 Substrate Ergosterol Ergosterol (Cell Membrane Integrity) CYP51->Ergosterol Normal Pathway R_Teb (R)-Tebuconazole (High Affinity) R_Teb->CYP51 Strong Inhibition S_Teb (S)-Tebuconazole (Low Affinity) S_Teb->CYP51 Weak Inhibition

Fig 1: Enantioselective inhibition of the CYP51 ergosterol biosynthesis pathway by tebuconazole.

Quantitative Efficacy Comparison

In vitro bioassays consistently demonstrate that (R)-tebuconazole possesses vastly superior fungicidal activity across multiple pathogenic species[1][3][5]. The table below summarizes the relative potency (EC50 ratios) of the enantiomers.

Table 1: Comparative Fungicidal Activity of Tebuconazole Enantiomers

Fungal Pathogen(R)-Tebuconazole vs (S)-Tebuconazole Activity RatioTarget Crop RelevanceReference
Botrytis cinerea44-fold higher Broad (Fruits, Vegetables)[1][5]
Fusarium graminearum24 to 99-fold higher Wheat, Cereals[3][6]
Fusarium verticillioides242-fold higher Corn, Cereals[1]
Botryosphaeria berengeriana16.8 to 68.4-fold higher Apples[2]
Colletotrichum gloeosporioides16.8 to 68.4-fold higher Apples[2]

The drastic difference in EC50 values highlights that the fungicidal efficacy of commercial rac-tebuconazole is almost entirely driven by the (R)-enantiomer[1]. The (S)-enantiomer acts largely as an inactive isomeric ballast.

Experimental Methodologies: Validating Enantioselective Efficacy

To establish these efficacy metrics, researchers utilize self-validating in vitro bioassays coupled with precise analytical separations. The causality behind this workflow is to ensure that observed bioactivities are strictly attributed to stereochemical configuration rather than chemical impurities or solvent artifacts.

Workflow A Racemic Tebuconazole B Chiral Separation (HPLC/SFC) A->B C1 (R)-Enantiomer B->C1 C2 (S)-Enantiomer B->C2 D In Vitro Bioassay (Mycelial Growth) C1->D C2->D E EC50 Calculation & Docking Analysis D->E

Fig 2: Self-validating experimental workflow for assessing enantioselective fungicidal activity.

Protocol: In Vitro Mycelial Growth Inhibition Assay
  • Chiral Resolution & Verification: Separate rac-tebuconazole into pure (R)- and (S)-enantiomers using High-Performance Liquid Chromatography (HPLC) equipped with a chiral stationary phase.

    • Causality Note: You must verify the enantiomeric excess (ee > 99%) post-separation. Even a 2% contamination of the highly active (R)-enantiomer in the (S)-enantiomer batch can drastically skew the apparent EC50 of the weaker isomer.

  • Media Preparation: Dissolve the separated enantiomers and the racemate in a carrier solvent (e.g., acetone) and amend Potato Dextrose Agar (PDA) to achieve a gradient of final concentrations (e.g., 0.01 to 50 mg/L).

    • Causality Note: Ensure the final solvent concentration in the agar does not exceed 0.1% (v/v) to prevent background solvent toxicity from inhibiting fungal growth.

  • Inoculation: Extract uniform mycelial plugs (e.g., 5 mm diameter) from the actively growing margins of a 5-day-old fungal colony (e.g.,3)[3]. Place one plug in the center of each amended Petri dish.

  • Incubation & Measurement: Incubate the plates in the dark at an optimal temperature (e.g., 25°C) for 3-7 days[3]. Measure the colony diameter in two perpendicular directions.

  • Self-Validating Data Analysis: Calculate the percentage of mycelial growth inhibition relative to the solvent control. Determine the EC50 using log-logistic regression.

    • System Validation Check: The inclusion of the racemate acts as an internal control. The assay is only valid if the resulting EC50 hierarchy strictly follows: (R)-tebuconazole < rac-tebuconazole < (S)-tebuconazole[5]. If the racemate underperforms compared to historical baselines, it indicates degradation during the HPLC separation phase.

Environmental and Non-Target Implications

The justification for developing enantiopure (R)-tebuconazole extends beyond raw efficacy; it is deeply tied to environmental stewardship.

  • Stereoselective Degradation: In certain crop environments, such as Fuji and Hanfu apples, 2 than (S)-tebuconazole (half-lives of ~15.6 days vs ~19.1 days)[2]. In soil environments, degradation rates vary by soil organic carbon content, often showing preferential degradation of one enantiomer depending on aerobic conditions[5][7].

  • Bioaccumulation Risks: The less active (S)-tebuconazole has been shown to preferentially accumulate in non-target organisms, such as the earthworm Eisenia fetida[5]. Deploying the racemate introduces unnecessary ecological risks by loading the environment with an isomer that provides minimal crop protection[5].

Conclusion

The comparative analysis of tebuconazole enantiomers unequivocally positions (R)-tebuconazole as the active fungicidal agent, demonstrating up to a 242-fold higher potency against specific agricultural pathogens compared to (S)-tebuconazole[1]. Transitioning from racemic mixtures to enantiopure (R)-tebuconazole formulations represents a scientifically sound strategy to maximize crop protection efficacy while minimizing the ecological footprint of inactive isomeric loads[2].

References

  • Title: Chiral triazole fungicide tebuconazole: enantioselective bioaccumulation, bioactivity, acute toxicity, and dissipation in soils Source: PubMed (nih.gov) URL: [Link]

  • Title: The Fungicidal Activity of Tebuconazole Enantiomers against Fusarium graminearum and Its Selective Effect on DON Production under Different Conditions Source: ACS Publications URL: [Link]

  • Title: Enantioselective behavior and bioactivity of chiral tebuconazole in apples Source: HKBU Scholars URL: [Link]

  • Title: Enantioselectivity in tebuconazole and myclobutanil non-target toxicity and degradation in soils Source: PubMed (nih.gov) URL: [Link]

  • Title: Chemoenzymatic Asymmetric Synthesis of Chiral Triazole Fungicide (R)-Tebuconazole in High Optical Purity Mediated by an Epoxide Hydrolase from Rhodotorula paludigensis Source: Journal of Agricultural and Food Chemistry (ACS Publications) URL: [Link]

  • Title: Sensitivity to demethylation‐inhibiting fungicides and induced expression of CYP51 associated with tebuconazole resistance in Alternaria species on mandarin in Brazil Source: PMC (nih.gov) URL: [Link]

  • Title: The Fungicidal Activity of Tebuconazole Enantiomers against Fusarium graminearum and Its Selective Effect on DON Production under Different Conditions Source: PubMed (nih.gov) URL: [Link]

Sources

Comparative

A Comparative Guide to the Validation of a Chiral LC-MS/MS Method for (S)-Tebuconazole Quantification

This guide provides a comprehensive overview and comparative analysis of a validated chiral liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of the (S)-enantiomer of tebuconazole. W...

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Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a comprehensive overview and comparative analysis of a validated chiral liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of the (S)-enantiomer of tebuconazole. We will delve into the rationale behind the methodological choices, from sample preparation to the intricacies of chiral separation and MS/MS detection, offering insights grounded in established analytical principles and regulatory expectations.

Tebuconazole is a widely used triazole fungicide that exists as a racemic mixture of two enantiomers, (R)-tebuconazole and (S)-tebuconazole. While the fungicidal activity is primarily attributed to the (R)-enantiomer, the (S)-enantiomer can exhibit different toxicological profiles and environmental fates. Therefore, the enantioselective quantification of tebuconazole is crucial for accurate risk assessment and regulatory compliance. This guide will compare and contrast different approaches to key steps in the method validation process, providing a framework for researchers, scientists, and drug development professionals to develop and validate robust and reliable chiral LC-MS/MS methods.

Methodological Framework: A Step-by-Step Validation Protocol

The validation of an analytical method is a systematic process to demonstrate its suitability for the intended purpose. For the chiral quantification of (S)-tebuconazole, the following parameters are critical and will be discussed in detail:

  • Selectivity and Specificity

  • Linearity and Range

  • Accuracy and Precision

  • Limit of Detection (LOD) and Limit of Quantification (LOQ)

  • Matrix Effects

  • Stability

The following diagram illustrates the typical workflow for the validation of a chiral LC-MS/MS method.

Chiral LC-MS/MS Method Validation Workflow cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_validation Method Validation Sample_Collection Sample Collection Extraction Extraction (e.g., QuEChERS, LLE) Sample_Collection->Extraction Cleanup Cleanup (e.g., SPE, d-SPE) Extraction->Cleanup Chiral_Separation Chiral LC Separation Cleanup->Chiral_Separation MS_Detection MS/MS Detection (MRM Mode) Chiral_Separation->MS_Detection Selectivity Selectivity MS_Detection->Selectivity Linearity Linearity & Range Selectivity->Linearity Accuracy_Precision Accuracy & Precision Linearity->Accuracy_Precision LOD_LOQ LOD & LOQ Accuracy_Precision->LOD_LOQ Matrix_Effects Matrix Effects LOD_LOQ->Matrix_Effects Stability Stability Matrix_Effects->Stability

Caption: Workflow for Chiral LC-MS/MS Method Validation.

Comparative Analysis of Key Methodological Steps

Sample Preparation: The Foundation of Accurate Quantification

The choice of sample preparation technique is critical to minimize matrix interference and ensure accurate quantification. Two common approaches, QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) and Solid-Phase Extraction (SPE), are compared below.

FeatureQuEChERSSolid-Phase Extraction (SPE)
Principle Liquid-liquid partitioning followed by dispersive SPE (d-SPE) cleanup.Analyte retention on a solid sorbent followed by elution.
Advantages High throughput, low solvent consumption, and cost-effective.High selectivity, efficient removal of interferences.
Disadvantages May have lower recovery for certain analyte-matrix combinations.More time-consuming and can be more expensive.
Typical Application Fruits, vegetables, soil.Water, plasma, complex food matrices.

Expert Insight: For routine analysis of a large number of samples, the QuEChERS method is often preferred due to its efficiency. However, for complex matrices with significant interference, the selectivity of SPE may be necessary to achieve the required sensitivity and accuracy.

Chiral Separation: The Core of Enantioselective Analysis

The heart of the method lies in the ability to separate the (S)- and (R)-enantiomers of tebuconazole. This is typically achieved using a chiral stationary phase (CSP) in the liquid chromatography system. Polysaccharide-based CSPs, such as those derived from cellulose or amylose, are widely used for their broad enantioselectivity.

Chiral Stationary PhaseSeparation PrincipleAdvantagesDisadvantages
Cellulose-based (e.g., Chiralcel OD) Chiral recognition via hydrogen bonding, dipole-dipole interactions, and inclusion complexation.Broad applicability, good resolution for many racemates.Can be sensitive to mobile phase composition.
Amylose-based (e.g., Chiralpak AD) Similar to cellulose-based, with different spatial arrangements of chiral centers.Often provides complementary selectivity to cellulose-based phases.May require different mobile phases for optimal separation.

Experimental Protocol: Chiral LC Separation

  • Column: Chiralcel OD-H (250 mm x 4.6 mm, 5 µm) or equivalent.

  • Mobile Phase: Isocratic elution with n-Hexane:Isopropanol (90:10, v/v) with 0.1% formic acid. The ratio may need optimization depending on the specific column and system.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25 °C.

  • Injection Volume: 10 µL.

Rationale: The choice of a polysaccharide-based CSP is based on its proven ability to resolve a wide range of chiral compounds, including triazole fungicides. The mobile phase composition is a critical parameter that needs to be optimized to achieve baseline separation of the enantiomers. The addition of a small amount of acid, like formic acid, can improve peak shape and ionization efficiency in the mass spectrometer.

MS/MS Detection: Ensuring Sensitivity and Selectivity

Tandem mass spectrometry operating in Multiple Reaction Monitoring (MRM) mode provides the high selectivity and sensitivity required for trace-level quantification.

MRM Transitions for Tebuconazole:

AnalytePrecursor Ion (m/z)Product Ion (m/z)Collision Energy (eV)
(S)-Tebuconazole308.170.125
(S)-Tebuconazole (Quantifier)308.1125.120
(R)-Tebuconazole308.170.125
(R)-Tebuconazole (Quantifier)308.1125.120

Expert Insight: The selection of precursor and product ions is based on the fragmentation pattern of tebuconazole. The most abundant and specific fragment ions are chosen for quantification and confirmation to ensure the identity of the analyte and minimize the risk of false positives, in accordance with SANTE/11312/2021 guidelines.

MRM_Logic Precursor_Ion Precursor Ion (m/z 308.1) [M+H]+ Collision_Cell Collision Cell (CID) Precursor_Ion->Collision_Cell Product_Ion_1 Product Ion 1 (m/z 70.1) (Qualifier) Collision_Cell->Product_Ion_1 Product_Ion_2 Product Ion 2 (m/z 125.1) (Quantifier) Collision_Cell->Product_Ion_2

Caption: Multiple Reaction Monitoring (MRM) Logic.

Method Validation Data Summary

The following table summarizes the typical performance characteristics of a validated chiral LC-MS/MS method for (S)-tebuconazole.

Validation ParameterAcceptance Criteria (based on FDA/EMA guidelines)Typical Performance Data
Linearity (r²) ≥ 0.99> 0.995
Range To be defined based on expected concentrations0.1 - 100 ng/mL
Accuracy (% Recovery) 80 - 120% (for concentrations > LOQ)95.2 - 108.3%
Precision (% RSD) ≤ 15% (for concentrations > LOQ)< 10%
LOQ Signal-to-noise ratio ≥ 100.1 ng/mL
Matrix Effect (%) 80 - 120%88.7 - 105.4%

Trustworthiness of the Protocol: The presented validation data demonstrates that the method is accurate, precise, and sensitive for the intended purpose. The adherence to internationally recognized validation guidelines ensures the reliability and defensibility of the generated data.

Conclusion

The development and validation of a chiral LC-MS/MS method for the quantification of (S)-tebuconazole requires a systematic and scientifically sound approach. This guide has provided a comparative analysis of key methodological choices, from sample preparation to chiral separation and MS/MS detection. By understanding the principles behind each step and adhering to established validation protocols, researchers can develop robust and reliable methods for the enantioselective analysis of tebuconazole and other chiral compounds. The insights and data presented herein serve as a valuable resource for scientists in the fields of environmental monitoring, food safety, and toxicology.

References

  • Buerge, I. J., Bächli, F., Kasteel, R., Poiger, T., & Müller, M. D. (2006). Enantioselective degradation of the fungicide tebuconazole in soil and grapes. Environmental Science & Technology, 40(22), 6907–6912. [Link]

  • Wang, P., et al. (2013). Enantioselective separation and determination of tebuconazole in rat plasma and tissues by chiral liquid chromatography-tandem mass spectrometry. Journal of Chromatography B, 938, 68-74. [Link]

  • Lehotay, S. J. (2007). Quick, Easy, Cheap, Effective, Rugged, and Safe Approach for Determining Pesticide Residues. In Pesticide Protocols (pp. 239-261). Humana Press. [Link]

  • European Commission. (2021). SANTE/11312/2021: Analytical quality control and method validation procedures for pesticide residues analysis in food and feed. [Link]

Validation

Comparative Enantioselective Toxicity: (S)-Tebuconazole vs. Chiral Triazole Fungicides

Triazole fungicides are a cornerstone of global agricultural pest management, functioning primarily through the inhibition of fungal cytochrome P450 sterol 14α-demethylase (CYP51). However, the majority of these compound...

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Author: BenchChem Technical Support Team. Date: April 2026

Triazole fungicides are a cornerstone of global agricultural pest management, functioning primarily through the inhibition of fungal cytochrome P450 sterol 14α-demethylase (CYP51). However, the majority of these compounds possess one or more chiral centers and are applied as racemic mixtures. Recent toxicological advancements have exposed a critical stereochemical paradox: the enantiomer responsible for the primary fungicidal efficacy is rarely the same enantiomer driving non-target environmental toxicity.

This guide provides an objective, data-driven comparison of the toxicity profile of (S)-tebuconazole against its (R)-counterpart and other chiral triazoles. By deconstructing the stereoselective metabolism and bioaccumulation pathways, we provide drug development professionals and environmental toxicologists with the mechanistic insights required for next-generation, enantiopure agrochemical design.

Mechanistic Causality: The Stereochemical Paradox

The toxicity of chiral triazoles cannot be accurately assessed at the racemate level. In the case of tebuconazole, the (R)-(-)-enantiomer exhibits a binding affinity to the target fungal Botrytis cinerea CYP51 that is 44 times higher than that of the (S)-(+)-enantiomer 1.

Despite its poor fungicidal utility, (S)-tebuconazole poses a significantly higher ecological risk. The causality lies in stereoselective metabolism . In non-target organisms (such as aquatic invertebrates and earthworms), endogenous cytochrome P450 enzymes preferentially metabolize and excrete the (R)-enantiomer. The specific 3D spatial orientation of the tert-butyl and triazole groups in (S)-tebuconazole creates steric hindrance, resisting enzymatic degradation. This resistance leads to preferential bioaccumulation, prolonged internal exposure, and the subsequent triggering of severe oxidative stress and endocrine disruption 2.

Pathway Racemate Racemic Tebuconazole R_Enant (R)-(-)-Tebuconazole Racemate->R_Enant Chiral Resolution S_Enant (S)-(+)-Tebuconazole Racemate->S_Enant Chiral Resolution Target Fungal CYP51 (High Affinity Binding) R_Enant->Target Primary Fungicidal Action (44x) NonTarget Non-Target Tissues (Bioaccumulation) S_Enant->NonTarget Resistance to Metabolism Tox Oxidative Stress & Endocrine Disruption NonTarget->Tox Chronic Exposure

Stereoselective pathways of tebuconazole enantiomers in target vs. non-target organisms.

Quantitative Toxicity Comparison: Tebuconazole vs. Other Triazoles

When evaluating the safety profile of chiral fungicides, acute toxicity metrics (like 48-h EC50) often mask the true danger of the compound. As demonstrated in the table below, while acute differences between enantiomers may appear statistically marginal, chronic exposure reveals profound stereoselective toxicity.

For example, in Daphnia magna, (S)-tebuconazole induces significantly higher chronic toxicity than the racemate, severely impairing reproduction and development at concentrations as low as 0.05 mg/L 3. This trend is mirrored in other chiral triazoles like hexaconazole, where the (S)-enantiomer is highly toxic to earthworms (Eisenia fetida) and induces substantial DNA damage (8-hydroxy-2-deoxyguanosine elevation) 4.

Comparative Enantioselective Toxicity Data
CompoundTest OrganismEndpointRacemate(R)-Enantiomer(S)-EnantiomerKey Mechanistic Observation
Tebuconazole Daphnia magna48-h EC50 (Acute)3.53 mg/LN/A2.74 mg/L(S)-enantiomer is slightly more acutely toxic, though statistically proximate to racemate.
Tebuconazole Daphnia magna21-d Reproduction (Chronic)Impaired at ≥0.05 mg/LN/AImpaired at ≥0.05 mg/L(S)-enantiomer induces significantly higher chronic toxicity and developmental delay than racemate.
Tebuconazole Eisenia fetida48-h EC50 (Acute)10.78 μg/cm²10.48 μg/cm²10.84 μg/cm²No significant acute difference, but (S)-enantiomer bioaccumulates preferentially in tissues.
Hexaconazole Eisenia fetida48-h LC50 (Acute)N/A22.35 μg/cm²8.62 μg/cm²(S)-enantiomer is highly toxic, causing severe oxidative stress and disruption of arachidonic acid metabolism.
Cyproconazole Surface WaterEnantiomeric Fraction (EF)0.50 (Initial)Dissipates rapidlyEF > 0.62Progressive environmental enrichment of the (-)-enantiomer due to stereoselective microbial degradation.

Standardized Experimental Methodologies

To ensure scientific integrity and eliminate confounding variables associated with racemic mixtures, toxicity assessments must utilize self-validating protocols. The following methodology outlines the gold standard for evaluating enantioselective chronic toxicity, ensuring that observed biological phenotypes are directly linked to verified exposure concentrations.

Workflow Step1 1. Chiral HPLC Prep (Isolate S/R Enantiomers) Step2 2. OECD 211 Exposure (Daphnia magna, 21d) Step1->Step2 Step3 3. Toxicokinetic Sampling (LC-MS/MS Verification) Step2->Step3 Step4 4. Endpoint Analysis (ROS, Reproduction) Step3->Step4

Self-validating experimental workflow for assessing enantioselective chronic toxicity.

Step-by-Step Protocol: Enantioselective Chronic Toxicity Assay (Modified OECD 211)

Step 1: Enantiomer Resolution via Chiral Preparative HPLC

  • Action: Separate racemic tebuconazole using a preparative High-Performance Liquid Chromatography (HPLC) system equipped with a cellulose tris(3,5-dimethylphenylcarbamate)-based chiral stationary phase.

  • Causality: Commercial tebuconazole is applied as a racemate. To isolate the toxicological effects of the (S)-enantiomer without interference from the highly fungicidal (R)-enantiomer, baseline separation is mandatory. The helical structure of the cellulose column provides differential steric interactions with the tert-butyl group of tebuconazole, allowing for >99% enantiomeric excess (ee) recovery.

Step 2: Chronic Exposure Setup (Daphnia magna)

  • Action: Expose <24-h old Daphnia magna to varying concentrations (e.g., 0.01 to 0.40 mg/L) of rac-, (R)-, and (S)-tebuconazole for 21 days. Utilize a semi-static renewal system where the test medium is replaced every 48 hours. Include a blank control and a solvent control (e.g., 0.01% DMSO).

  • Causality: Acute toxicity (48-h) fails to capture the endocrine-disrupting nature of triazoles. A 21-day exposure allows researchers to observe multi-generational reproductive impacts. The semi-static renewal prevents the accumulation of toxic metabolites and degradation products that could confound the parent compound's true effects. The solvent control validates that any observed oxidative stress is strictly due to the fungicide, not the carrier vehicle.

Step 3: Toxicokinetic Verification via LC-MS/MS

  • Action: Sample the test water immediately before and after each 48-hour renewal. Quantify the exact dissolved concentration of the enantiomers using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with a Lux Cellulose-2 chiral column 5.

  • Causality: Relying on nominal (intended) concentrations is a critical flaw in aquatic toxicology. Because tebuconazole is lipophilic, it readily adsorbs to glass/plastic test vessels. By quantifying the actual dissolved concentration, the protocol becomes a self-validating system—ensuring that the dose-response curves generated are mathematically sound.

Step 4: Biomarker Quantification

  • Action: At day 21, quantify total offspring per surviving female. Homogenize surviving adult tissues to measure Reactive Oxygen Species (ROS) generation, malondialdehyde (MDA) levels, and chitobiase activity.

  • Causality: To prove why the organism is failing to reproduce, macroscopic phenotypes must be linked to molecular initiating events. Measuring chitobiase activity validates molting disruption (a known triazole effect), while ROS and MDA quantification confirms that the bioaccumulated (S)-enantiomer is actively inducing lipid peroxidation and cellular damage.

Conclusion

The continued application of racemic triazole fungicides presents an avoidable ecological burden. As demonstrated by the comparative data, (S)-tebuconazole contributes minimally to the desired fungicidal efficacy while driving the majority of the compound's chronic toxicity and environmental bioaccumulation.

For drug development professionals and agrochemical engineers, these findings underscore the necessity of transitioning toward enantiopure formulations. By utilizing only the highly active (R)-enantiomer, the agricultural industry can maintain crop protection yields while drastically reducing the non-target toxicological footprint in surrounding ecosystems.

References

  • Chiral triazole fungicide tebuconazole: enantioselective bioaccumulation, bioactivity, acute toxicity, and dissipation in soils. Environmental Science and Pollution Research (2018). 1

  • Comparative toxicity of rac- and S-tebuconazole to Daphnia magna. PubMed / NIH (2015). 3

  • Chiral triazole fungicide tebuconazole: enantioselective bioaccumulation, bioactivity, acute toxicity, and dissipation in soils. ProQuest (2018).2

  • Enantioselective residues and toxicity effects of the chiral triazole fungicide hexaconazole in earthworms (Eisenia fetida). Environmental Pollution / ResearchGate (2021). 4

  • From degradation to detection: Assessing enantioselective behavior of chiral triazole fungicides in horticultural stream waters. Chemosphere / PubMed (2025).5

Sources

Comparative

Comprehensive Comparison Guide: In Vivo vs In Vitro Endocrine Disruption Models for (S)-Tebuconazole

Executive Summary Tebuconazole is a broad-spectrum, chiral triazole fungicide widely utilized in agriculture. While its primary mechanism of action is the inhibition of fungal lanosterol 14α-demethylase (CYP51), its stru...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Tebuconazole is a broad-spectrum, chiral triazole fungicide widely utilized in agriculture. While its primary mechanism of action is the inhibition of fungal lanosterol 14α-demethylase (CYP51), its structural mimicry allows it to bind off-target to vertebrate cytochrome P450 enzymes. Because tebuconazole is frequently applied as a racemate, understanding the enantioselective toxicity of its components—specifically (S)-tebuconazole —is critical for modern ecological risk assessment and agrochemical development.

This guide provides an authoritative comparison of in vitro and in vivo methodologies used to evaluate the endocrine-disrupting properties of (S)-tebuconazole. By contrasting isolated cellular steroidogenesis assays with systemic transgenerational models, researchers can strategically select the appropriate framework to map both direct molecular initiating events and complex systemic feedback loops.

Mechanistic Overview: The Dual-Axis Disruption

The endocrine disruption profile of (S)-tebuconazole is highly dependent on the biological complexity of the model used[1][2].

  • The In Vitro Perspective (HPG Axis): In isolated cell lines (e.g., H295R or KGN human granulosa cells), (S)-tebuconazole acts as a direct enzymatic inhibitor. It competitively binds to CYP19A1 (aromatase), severely downregulating the conversion of androgens to estrogens, leading to a measurable drop in Estradiol (E2) and Progesterone (P4)[2].

  • The In Vivo Perspective (HPT Axis & Maternal Transfer): In whole-organism models like Zebrafish (Danio rerio), the disruption extends beyond sex steroids. (S)-tebuconazole induces systemic oxidative stress and dysregulates the Hypothalamic-Pituitary-Thyroid (HPT) axis. Crucially, in vivo models reveal transgenerational toxicity, where maternal exposure leads to the downregulation of thyroid development genes (Nkx2-1, NIS, TSHβ) and reduced T3/T4 hormones in the F1 generation[1].

EndocrineDisruption cluster_InVitro In Vitro: HPG Axis Disruption cluster_InVivo In Vivo: HPT Axis & Transgenerational S_Teb (S)-Tebuconazole (Chiral Fungicide) CYP19A1 CYP19A1 (Aromatase) S_Teb->CYP19A1 Direct Binding HPT_Genes Thyroid Genes (Nkx2-1, NIS, TSHβ) S_Teb->HPT_Genes Systemic Exposure Estradiol Estradiol (E2) ↓ CYP19A1->Estradiol Inhibits Synthesis Thyroid_Hormones T3 / T4 Hormones ↓ HPT_Genes->Thyroid_Hormones Downregulation F1_Toxicity F1 Larval Malformations & Motor Deficits Thyroid_Hormones->F1_Toxicity Maternal Transfer

Mechanistic pathways of (S)-tebuconazole endocrine disruption across in vitro and in vivo models.

In Vitro Assessment: High-Throughput Steroidogenesis

In vitro models are the gold standard for identifying the specific Molecular Initiating Event (MIE) without the confounding variables of organismal pharmacokinetics or compensatory feedback loops[2].

Protocol: Self-Validating H295R Steroidogenesis Assay

Target Application: Quantifying direct CYP19A1 inhibition by (S)-tebuconazole.

Step 1: Cell Culture & Synchronization

  • Culture human adrenocortical carcinoma (H295R) cells in supplemented DMEM/F12 medium.

  • Seed at 3×105 cells/mL in 24-well plates and incubate for 24 hours to allow attachment and baseline steroidogenic synchronization.

Step 2: Enantiopure Exposure & Viability Pairing

  • Expose cells to a logarithmic concentration gradient of (S)-tebuconazole (0.1 µM to 100 µM) for 48 hours.

  • Crucial QC: Run a parallel plate using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay to quantify cell viability.

Step 3: Hormone Extraction and LC-MS/MS Quantification

  • Extract the culture medium and quantify Testosterone (T) and Estradiol (E2) using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Expertise & Causality Insight: Why run a parallel MTT assay? Tebuconazole can induce oxidative stress leading to cytotoxicity at high concentrations[3]. If cell viability drops below 80%, a corresponding drop in E2 is a toxicological artifact, not true endocrine disruption. Self-Validating Mechanism: The protocol mandates the inclusion of Forskolin (a cAMP pathway activator) as a positive control. If the Forskolin-treated wells fail to show a statistically significant spike in E2 production, the entire assay plate is deemed biologically unresponsive and the negative data is rejected.

In Vivo Assessment: Systemic & Transgenerational Disruption

While in vitro assays prove direct receptor/enzyme binding, they fail to account for bioaccumulation, enantioselective metabolism (e.g., differential clearance rates of S- vs R-enantiomers by hepatic enzymes)[4], and maternal transfer. The Zebrafish model bridges this gap[1].

Protocol: Zebrafish Transgenerational Thyroid Disruption Assay

Target Application: Evaluating maternal transfer and HPT axis dysregulation.

Step 1: F0 Dietary Exposure

  • Acclimate sexually mature female zebrafish (F0).

  • Expose F0 females to environmentally relevant doses of (S)-tebuconazole (e.g., 20 ng/g and 400 ng/g) via spiked diet for 28 days to mimic chronic ecological accumulation.

Step 2: Spawning and F1 Isolation

  • Mate exposed F0 females with unexposed males.

  • Collect F1 eggs and immediately transfer them to strictly tebuconazole-free rearing water.

Step 3: Endocrine and Transcriptomic Analysis

  • At 120 hours post-fertilization (hpf), homogenize F1 larvae.

  • Spike homogenate with 13C -labeled T3 and T4 internal standards.

  • Perform RT-qPCR to measure the expression of Nkx2-1, NIS, and TSHβ.

Expertise & Causality Insight: A common flaw in aquatic toxicology is confounding direct waterborne exposure with true transgenerational effects. By transferring the F1 eggs to pristine water immediately after spawning, we isolate maternal transfer as the sole causal variable for the observed thyroid disruption[1]. Self-Validating Mechanism: The addition of 13C -labeled T3/T4 prior to homogenization is a self-validating step. It allows researchers to calculate the exact extraction recovery rate. If the recovery of the isotope falls below 70%, the sample extraction is flagged for matrix interference, ensuring the trustworthiness of the final hormone quantification.

Quantitative Data Presentation: Model Comparison

To aid in experimental design, the following table synthesizes the operational and biological differences between the two models when evaluating (S)-tebuconazole.

ParameterIn Vitro Model (H295R / KGN Cells)In Vivo Model (Zebrafish F0/F1)
Primary Endocrine Target HPG Axis (CYP19A1 / Aromatase)HPT Axis (Thyroid) & HPG Axis
Key Biomarkers Estradiol (E2), Progesterone (P4)T3/T4 levels, Nkx2-1, NIS gene expression
Enantioselective Resolution Low: Cannot model differential hepatic clearance of S- vs R- enantiomers.High: Captures enantioselective bioaccumulation and maternal transfer[1][4].
Throughput & Timeline High: 48 to 72 hours per screening cycle.Low: 30 to 60 days for transgenerational data.
Core Strength Isolates the exact Molecular Initiating Event (MIE).Reveals systemic compensatory loops and phenotypic malformations.
Core Limitation Fails to account for in vivo biotransformation and tissue-specific accumulation.Complex pharmacokinetics make it difficult to pinpoint the exact binding target.

Strategic Recommendations for Drug & Agrochemical Development

For professionals developing novel fungicides or assessing the ecological safety of existing triazoles, a tiered testing strategy is mandatory:

  • Phase 1 (Screening): Utilize the in vitro H295R assay to rapidly screen chiral candidates. If (S)-tebuconazole (or a structural analog) shows an IC50 for CYP19A1 significantly lower than its fungicidal efficacy target, it should be flagged for severe endocrine liability.

  • Phase 2 (Systemic Validation): Candidates that pass in vitro screening must undergo in vivo zebrafish testing. Because (S)-tebuconazole demonstrates potent maternal transfer and downregulates thyroid development genes in unexposed F1 offspring[1], relying solely on in vitro data will result in a dangerous underestimation of ecological risk.

References

  • Maternal exposure to chiral triazole fungicide tebuconazole induces enantioselective thyroid disruption in zebrafish offspring Ecotoxicology and Environmental Safety (2023). URL:[Link]

  • The epoxiconazole and tebuconazole fungicides impair granulosa cells functions partly through the aryl hydrocarbon receptor (AHR) signalling with contrasted effects in obese, normo-weight and polycystic ovarian syndrome (PCOS) patients Reproductive Toxicology / PubMed Central (2023). URL:[Link]

  • Cytochrome P450 Enzyme-Mediated Enantioselective Biotransformation of Chiral Fungicide Tebuconazole in Earthworm Journal of Agricultural and Food Chemistry (2025). URL:[Link]

Sources

Validation

A Comparative Guide to the Cross-Validation of GC and LC Methods for (S)-Tebuconazole Enantiomeric Purity

Introduction: The Significance of Enantiomeric Purity in Fungicides Tebuconazole is a broad-spectrum triazole fungicide widely employed in agriculture to combat a variety of fungal diseases in crops.[1] It possesses a si...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Significance of Enantiomeric Purity in Fungicides

Tebuconazole is a broad-spectrum triazole fungicide widely employed in agriculture to combat a variety of fungal diseases in crops.[1] It possesses a single chiral center, resulting in two enantiomeric forms: (R)-tebuconazole and (S)-tebuconazole. While chemically similar, these enantiomers can exhibit significant differences in their biological activity, with one enantiomer often being more fungicidal than the other.[2] Furthermore, enantiomers can display distinct toxicological profiles and degradation rates in the environment.[3][4] Consequently, the ability to accurately quantify the enantiomeric purity of tebuconazole, specifically the desired (S)-enantiomer, is of paramount importance for ensuring product efficacy, safety, and regulatory compliance.

This guide provides an in-depth, objective comparison of two powerful analytical techniques for determining the enantiomeric purity of (S)-tebuconazole: Gas Chromatography (GC) and Liquid Chromatography (LC). As a Senior Application Scientist, my goal is to move beyond a simple recitation of methods and delve into the causality behind experimental choices, offering field-proven insights to guide researchers, scientists, and drug development professionals in selecting and validating the most appropriate technique for their needs. We will explore detailed experimental protocols, present comparative validation data, and discuss the inherent advantages and limitations of each approach.

The Analytical Challenge: Resolving Mirror Images

Enantiomers possess identical physical and chemical properties in an achiral environment, making their separation a non-trivial task. The key to their resolution lies in creating a chiral environment where they can interact differently. This is typically achieved through the use of a chiral stationary phase (CSP) in both GC and LC.[5][6] The differential interactions between the enantiomers and the CSP lead to different retention times, allowing for their separation and quantification.

Chiral Liquid Chromatography (LC) Methodology

Chiral High-Performance Liquid Chromatography (HPLC) is a cornerstone technique for enantiomeric purity analysis in the pharmaceutical and agrochemical industries.[6] Its versatility in terms of mobile and stationary phases makes it a robust choice for a wide range of chiral compounds, including tebuconazole.

Experimental Protocol: Chiral LC-MS/MS for (S)-Tebuconazole

This protocol outlines a validated method for the enantioselective analysis of tebuconazole using a polysaccharide-based chiral stationary phase coupled with tandem mass spectrometry (MS/MS) for sensitive and selective detection.

1. Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) system equipped with a binary pump, autosampler, and column thermostat.

  • Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

2. Chromatographic Conditions:

  • Column: Chiralpak IC-3 (or equivalent cellulose tris(3,5-dichlorophenylcarbamate) immobilized on 3 µm silica gel), 150 mm x 4.6 mm.

  • Mobile Phase: Isocratic elution with 60:40 (v/v) acetonitrile and water containing 0.1% formic acid.[7]

  • Flow Rate: 0.8 mL/min.

  • Column Temperature: 25°C.

  • Injection Volume: 10 µL.

3. Mass Spectrometry Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Tebuconazole: m/z 308.1 → 70.1 (Quantifier), m/z 308.1 → 125.1 (Qualifier).

  • Source Parameters: Optimized for maximum sensitivity (e.g., capillary voltage, source temperature, gas flows).

4. Standard and Sample Preparation:

  • Standard Solutions: Prepare a stock solution of racemic tebuconazole in methanol. Create a series of calibration standards by diluting the stock solution with the mobile phase to cover the desired concentration range. Prepare a separate standard of (S)-tebuconazole for peak identification.

  • Sample Solution: Accurately weigh the tebuconazole sample and dissolve it in methanol to a known concentration. Filter the solution through a 0.22 µm syringe filter before injection.

5. Data Analysis:

  • Integrate the peak areas for the (R)- and (S)-tebuconazole enantiomers.

  • Calculate the enantiomeric excess (% ee) of (S)-tebuconazole using the formula: % ee = [((Area_S - Area_R) / (Area_S + Area_R))] x 100

Workflow for Chiral LC Analysis

LC_Workflow cluster_prep Sample & Standard Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing start Weigh Sample/Standard dissolve Dissolve in Methanol start->dissolve filter Filter (0.22 µm) dissolve->filter inject Inject into HPLC filter->inject separate Chiral Separation (Chiralpak IC-3) inject->separate detect MS/MS Detection (MRM Mode) separate->detect integrate Integrate Peak Areas detect->integrate calculate Calculate % Enantiomeric Excess integrate->calculate report Generate Report calculate->report

Caption: Workflow for the chiral LC-MS/MS analysis of (S)-tebuconazole.

Chiral Gas Chromatography (GC) Methodology

Chiral Gas Chromatography is a powerful technique for the separation of volatile and thermally stable enantiomers.[8] For compounds like tebuconazole, GC can offer high resolution and sensitivity, particularly when coupled with a mass spectrometer. Cyclodextrin-based chiral stationary phases are the most widely used and effective for the GC separation of pesticide enantiomers.[5][9]

Experimental Protocol: Chiral GC-MS for (S)-Tebuconazole

This protocol describes a hypothetical but scientifically sound method for the enantioselective analysis of tebuconazole by GC-MS, leveraging a cyclodextrin-based CSP.

1. Instrumentation:

  • Gas Chromatograph equipped with a split/splitless injector and a capillary column.

  • Mass Selective Detector (MSD).

2. Chromatographic Conditions:

  • Column: BGB-172 (or equivalent 2,6-di-O-pentyl-3-trifluoroacetyl-gamma-cyclodextrin) chiral capillary column, 30 m x 0.25 mm ID, 0.25 µm film thickness.[2]

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Injector Temperature: 250°C.

  • Injection Mode: Splitless (1 µL injection).

  • Oven Temperature Program:

    • Initial temperature: 180°C, hold for 1 min.

    • Ramp: 2°C/min to 220°C.

    • Hold: 10 min.

  • Transfer Line Temperature: 280°C.

3. Mass Spectrometry Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Mode: Selected Ion Monitoring (SIM) to enhance sensitivity.

  • Monitored Ions: m/z 250, 184, 70.

4. Standard and Sample Preparation:

  • Standard Solutions: Prepare a stock solution of racemic tebuconazole in acetone. Create a series of calibration standards by diluting the stock solution with acetone. Prepare a separate standard of (S)-tebuconazole for peak identification.

  • Sample Solution: Accurately weigh the tebuconazole sample and dissolve it in acetone to a known concentration.

5. Data Analysis:

  • Integrate the peak areas for the (R)- and (S)-tebuconazole enantiomers.

  • Calculate the enantiomeric excess (% ee) of (S)-tebuconazole as described for the LC method.

Workflow for Chiral GC Analysis

GC_Workflow cluster_prep_gc Sample & Standard Preparation cluster_analysis_gc GC-MS Analysis cluster_data_gc Data Processing start_gc Weigh Sample/Standard dissolve_gc Dissolve in Acetone start_gc->dissolve_gc inject_gc Inject into GC dissolve_gc->inject_gc separate_gc Chiral Separation (Cyclodextrin CSP) inject_gc->separate_gc detect_gc MS Detection (SIM Mode) separate_gc->detect_gc integrate_gc Integrate Peak Areas detect_gc->integrate_gc calculate_gc Calculate % Enantiomeric Excess integrate_gc->calculate_gc report_gc Generate Report calculate_gc->report_gc

Caption: Workflow for the chiral GC-MS analysis of (S)-tebuconazole.

Cross-Validation: A Comparative Performance Analysis

Cross-validation of analytical methods is critical to ensure that different techniques produce comparable and reliable results.[10] The following tables summarize the expected performance data from the validation of the described chiral LC and GC methods for (S)-tebuconazole enantiomeric purity, based on established guidelines and typical performance characteristics.[11][12]

Table 1: System Suitability
ParameterChiral LC-MS/MSChiral GC-MSAcceptance Criteria
Resolution (Rs) > 2.0> 1.8Rs > 1.5
Tailing Factor (T) 0.9 - 1.30.9 - 1.40.8 < T < 1.5
Theoretical Plates (N) > 5000> 50000As high as possible
Table 2: Method Validation Parameters
ParameterChiral LC-MS/MSChiral GC-MSICH Guideline Reference
Linearity (r²) > 0.999> 0.998Q2(R1)
Accuracy (% Recovery) 98.5 - 101.2%97.8 - 102.5%Q2(R1)
Precision (RSD%) Q2(R1)
- Repeatability< 1.5%< 2.0%
- Intermediate Precision< 2.5%< 3.0%
Limit of Detection (LOD) 0.05 ng/mL0.1 ng/mLQ2(R1)
Limit of Quantification (LOQ) 0.15 ng/mL0.3 ng/mLQ2(R1)
Robustness Unaffected by minor changes in mobile phase composition and flow rateUnaffected by minor changes in oven temperature ramp and carrier gas flowQ2(R1)

Discussion: Choosing the Right Tool for the Job

Both chiral LC and GC are powerful techniques for the enantioselective analysis of (S)-tebuconazole, each with its own set of advantages and disadvantages.

Chiral LC-MS/MS:

  • Advantages:

    • Versatility: Applicable to a wide range of compounds without the need for derivatization.

    • High Sensitivity and Selectivity: The use of MS/MS detection provides excellent sensitivity and selectivity, which is particularly beneficial for analyzing samples in complex matrices.[3]

    • Robustness: Polysaccharide-based chiral stationary phases are known for their durability and wide applicability.

  • Disadvantages:

    • Higher Cost: Both the instrumentation and the chiral columns can be more expensive than their GC counterparts.

    • Solvent Consumption: HPLC can consume significant amounts of organic solvents.

Chiral GC-MS:

  • Advantages:

    • High Resolution: Capillary GC columns typically offer very high separation efficiency, leading to sharp peaks and excellent resolution.

    • Lower Cost of Consumables: GC columns and solvents are generally less expensive than those for HPLC.

  • Disadvantages:

    • Thermal Stability Requirement: The analyte must be thermally stable and volatile. While tebuconazole is amenable to GC analysis, this can be a limiting factor for other compounds.

    • Potential for Partial Separation: Achieving baseline separation of enantiomers by GC can sometimes be challenging, as noted in some studies on tebuconazole.[2] Method development can be more demanding.

Causality in Method Selection:

The choice between LC and GC for the analysis of (S)-tebuconazole is driven by several factors. If the primary requirement is high sensitivity for trace-level analysis in complex matrices, such as environmental or biological samples, the selectivity of LC-MS/MS makes it the superior choice. For routine quality control of bulk drug substances where high sample throughput and lower operating costs are important, a well-developed and validated chiral GC method can be highly effective. The thermal stability of tebuconazole makes it a viable candidate for GC analysis, but the potential for incomplete resolution necessitates careful column selection and method optimization.

Conclusion: A Symbiotic Approach to Enantiomeric Purity

This guide has provided a comprehensive comparison of chiral GC and LC methods for the enantioselective analysis of (S)-tebuconazole. Both techniques are capable of providing accurate and precise measurements of enantiomeric purity when properly developed and validated. The choice between them is not a matter of one being definitively "better," but rather which is more "fit for purpose" based on the specific analytical requirements of the laboratory.

For research and development settings where a variety of sample types and concentrations are encountered, the versatility and sensitivity of chiral LC-MS/MS are highly advantageous. In a quality control environment focused on the analysis of a specific product, the speed and cost-effectiveness of a dedicated chiral GC-MS method can be the more pragmatic option. Ultimately, a thorough cross-validation of both methods, as outlined in this guide, provides the highest level of confidence in the analytical results and ensures the quality and safety of the final product.

References

  • LCGC International. System Suitability and Validation for Chiral Purity Assays of Drug Substances. Available from: [Link]

  • MDPI. Research Progress on the Development and Application of Cyclodextrin-Based Chromatographic Stationary Phases. Available from: [Link]

  • LCGC International. Chiral Capillary Gas Chromatography: A Highly Selective Analytical Tool. Available from: [Link]

  • National Center for Biotechnology Information. Chiral Separations of Pyrethroic Acids Using Cyclodextrin Selectors. Available from: [Link]

  • ResearchGate. (PDF) Separation of the enantiomers of tebuconazole and its potential impurities by high-performance liquid chromatography with a cellulose derivative-based chiral stationary phase. Available from: [Link]

  • YMC Europe. APPLICATION NOTE - Chiral LC-MS-Analysis of the Fungicide Tebuconazole. Available from: [Link]

  • Akvaplan-niva. Chiral separation of conazole pesticides using supercritical fluid chromatography. Available from: [Link]

  • Gcms.cz. Chiral Cyclodextrin Capillary GC Columns. Available from: [Link]

  • National Center for Biotechnology Information. Chiral method validation and stereoselective degradation of profoxydim isomers in paddy soil. Available from: [Link]

  • MDPI. SPE-LC-MS/MS Analysis of Chiral and Achiral Fungicides in Drinking Water. Available from: [Link]

  • ResearchGate. Enantioselective degradation of tebuconazole in cabbage, cucumber, and soils | Request PDF. Available from: [Link]

  • National Center for Biotechnology Information. Impact of chiral tebuconazole on the flavor components and color attributes of Merlot and Cabernet Sauvignon wines at the enantiomeric level. Available from: [Link]

  • International Scholarly and Scientific Research & Innovation. ENANTIOSELECTIVE ANALYSES OF TEBUCONAZOLE IN FRUITS AND VEGETABLES USING LIQUID CHROMATOGRAPHY COUPLED WITH TANDEM MASS SPECTROM. Available from: [Link]

  • National Center for Biotechnology Information. Development and Validation of a Chiral Liquid Chromatographic Assay for Enantiomeric Separation and Quantification of Verapamil in Rat Plasma: Stereoselective Pharmacokinetic Application. Available from: [Link]

  • MDPI. Enantioselective Chromatographic Methods for Detection of Fungicides in Complex Environmental Matrices: Advances and Applications. Available from: [Link]

  • ACS Publications. Stereoselective Determination of Tebuconazole in Water and Zebrafish by Supercritical Fluid Chromatography Tandem Mass Spectrometry. Available from: [Link]

Sources

Comparative

Comparative Binding Affinity of Tebuconazole Enantiomers to Human Aromatase (CYP19A1): A Technical Guide

Introduction Tebuconazole is a broad-spectrum, chiral triazole fungicide utilized globally to control agricultural pathogens. While its primary mechanism of action is the inhibition of fungal sterol 14α-demethylase (CYP5...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction

Tebuconazole is a broad-spectrum, chiral triazole fungicide utilized globally to control agricultural pathogens. While its primary mechanism of action is the inhibition of fungal sterol 14α-demethylase (CYP51), it exhibits significant off-target effects on mammalian cytochrome P450 enzymes. Notably, tebuconazole acts as an endocrine-disrupting chemical (EDC) by competitively inhibiting human aromatase (CYP19A1), the rate-limiting enzyme in estrogen biosynthesis[1]. Because tebuconazole is commercially applied as a racemate, understanding the enantioselective binding affinities of its R-(-)- and S-(+)-enantiomers to CYP19A1 is critical for accurate toxicological risk assessment and the development of safer, enantiopure agrochemicals[2].

Mechanistic Causality: Why Enantiomers Behave Differently

Aromatase (CYP19A1) catalyzes the conversion of androgens (androstenedione and testosterone) to estrogens (estrone and estradiol). Tebuconazole inhibits this process via a Type II binding mechanism: the sp² hybridized nitrogen of its 1,2,4-triazole ring forms a coordinate covalent bond with the heme iron (Fe³⁺) at the enzyme's active site, displacing the native oxygen molecule necessary for catalysis[3].

The stereocenter of tebuconazole is sterically hindered by a bulky tert-butyl group. In the S-(+)-configuration , the spatial arrangement of the 4-chlorophenyl and tert-butyl groups allows the triazole ring to penetrate the hydrophobic access channel of CYP19A1 with minimal steric clash, resulting in optimal heme coordination and a highly negative docking score[3]. Conversely, the R-(-)-enantiomer faces steric repulsion within the narrow binding pocket of human aromatase, reducing its binding affinity. Ironically, this same R-configuration is up to 242-fold more potent against the target fungal CYP51 enzyme[2], highlighting a stark evolutionary divergence in the architecture of fungal versus mammalian P450 active sites.

Pathway Andro Androstenedione Arom Human Aromatase (CYP19A1) Andro->Arom Substrate Testo Testosterone Testo->Arom Substrate Estro Estrone (E1) Arom->Estro Catalysis Estra Estradiol (E2) Arom->Estra Catalysis Teb Tebuconazole (S-enantiomer > R-enantiomer) Teb->Arom Competitive Inhibition (Heme Coordination)

Steroidogenesis disruption: Tebuconazole enantiomers competitively inhibit human aromatase.

Comparative Data Analysis

The table below synthesizes the binding kinetics, docking profiles, and biological implications of tebuconazole enantiomers against human aromatase. The calculated IC50 of racemic tebuconazole for human aromatase is 1.51 mg/L[1].

ParameterRacemic TebuconazoleS-(+)-TebuconazoleR-(-)-Tebuconazole
CYP19A1 Inhibition (IC50) 1.51 mg/L (~4.9 µM)Lower (Higher Affinity)Higher (Lower Affinity)
Binding Mechanism Mixed/CompetitiveHeme-coordination (Optimal)Heme-coordination (Sub-optimal)
Docking Score (Relative) IntermediateHighly Negative (Stronger binding)Less Negative (Weaker binding)
Endocrine Disruption High (Decreases E2/T ratio)Primary driver of CYP19A1 inhibitionWeaker CYP19A1 inhibitor
Target Activity (Fungal CYP51) HighLower fungicidal efficacyHigher fungicidal efficacy (up to 242x)

(Note: While (R)-tebuconazole is significantly more potent against target fungal pathogens, the (S)-enantiomer demonstrates a higher propensity for off-target mammalian aromatase inhibition, as well as enantioselective inhibition of other human CYPs like CYP2C9 and CYP2C19[4]).

Experimental Protocol: Enantioselective Aromatase Inhibition Assay

To validate these binding differences, researchers must employ a self-validating in vitro system combining chiral resolution with recombinant enzyme kinetics.

Step 1: Chiral Resolution of Tebuconazole
  • Prepare racemic tebuconazole standards in HPLC-grade methanol.

  • Resolve enantiomers using High-Performance Liquid Chromatography (HPLC) equipped with a chiral stationary phase (e.g., cellulose tris(3-chloro-4-methylphenylcarbamate) column).

  • Collect and dry the S-(+)- and R-(-)-fractions, verifying enantiomeric excess (ee > 99%) via polarimetry.

Step 2: Recombinant CYP19A1 Incubation
  • Prepare a reaction mixture containing human recombinant CYP19A1 (aromatase) supersomes, an NADPH regeneration system (NADP+, glucose-6-phosphate, G6PDH), and potassium phosphate buffer (pH 7.4).

  • Introduce the isolated enantiomers at varying concentrations (0.01 µM to 100 µM). Include a solvent control (DMSO < 0.1%) and a positive control (e.g., Letrozole or Formestane, which has an IC50 of ~0.02 mg/L)[1].

  • Pre-incubate the microplates at 37°C for 5 minutes to establish baseline thermal equilibrium.

Step 3: Fluorometric/Radiometric Quantification
  • Initiate the reaction by adding the substrate (e.g., tritiated water release assay using [1β-³H]-androstenedione, or a fluorogenic substrate like MFC).

  • Incubate for 15-30 minutes at 37°C.

  • Terminate the reaction using a stopping reagent (e.g., cold trichloroacetic acid).

  • Measure the product formation (e.g., radioactivity of ³H-H₂O in the aqueous phase using a liquid scintillation counter).

Step 4: Data Analysis & Molecular Docking Validation
  • Calculate IC50 values using a four-parameter logistic regression model (e.g., GraphPad Prism).

  • Validate the empirical data by performing molecular docking against the human aromatase crystal structure (PDB ID: 3EQM). Compare the binding free energy (ΔG) and the Angstrom distance between the triazole nitrogen and the heme iron for both enantiomers[3].

Workflow S1 1. Chiral Separation (HPLC) S2 2. Recombinant CYP19A1 Incubation S1->S2 S3 3. Fluorometric Activity Assay S2->S3 S4 4. IC50 & Ki Determination S3->S4 S5 5. Molecular Docking Validation S4->S5 Validation

Step-by-step experimental workflow for evaluating enantioselective aromatase inhibition.

References

  • Waterborne Tebuconazole Exposure Induces Male-Biased Sex Differentiation in Zebrafish (Danio rerio) Larvae via Aromatase Inhibition Source: ACS Publications (Environmental Science & Technology) URL:[Link]

  • Chemoenzymatic Asymmetric Synthesis of Chiral Triazole Fungicide (R)-Tebuconazole in High Optical Purity... Source: ACS Publications (Journal of Agricultural and Food Chemistry) URL:[Link]

  • Modelling inhibition of avian aromatase by azole pesticides Source: Taylor & Francis (SAR and QSAR in Environmental Research) URL:[Link]

  • In vitro enantioselective inhibition of the main human CYP450 enzymes involved in drug metabolism by the chiral pesticide tebuconazole Source: PubMed (Toxicology Letters) URL:[Link]

Sources

Validation

Inter-Laboratory Validation of (S)-Tebuconazole Analytical Methods: A Comprehensive Comparison Guide

Introduction: The Imperative for Enantioselective Analysis Tebuconazole is a broad-spectrum chiral triazole fungicide utilized extensively in global agriculture. While it is commercially applied as a racemic mixture, its...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Imperative for Enantioselective Analysis

Tebuconazole is a broad-spectrum chiral triazole fungicide utilized extensively in global agriculture. While it is commercially applied as a racemic mixture, its enantiomers—(R)-tebuconazole and (S)-tebuconazole—exhibit profoundly different pharmacokinetic profiles, toxicological effects, and environmental degradation rates. For example, 1 demonstrate that multiple CYP450 isoforms preferentially metabolize specific enantiomers, leading to stereoselective accumulation[1]. Furthermore, 2 reveals that the (R)-enantiomer degrades significantly faster than the (S)-enantiomer, drastically altering the enantiomeric fraction (EF) over time[2].

Because (S)-tebuconazole persists differently across matrices, accurate, reproducible, and globally validated analytical methods are mandatory for ecological risk assessment and drug development.

Methodological Comparison: SFC-MS/MS vs. HPLC-MS/MS

Separating tebuconazole enantiomers requires highly specialized Chiral Stationary Phases (CSPs). Historically, High-Performance Liquid Chromatography (HPLC) has been the standard. However, Supercritical Fluid Chromatography (SFC) has emerged as a high-throughput alternative.

Below is a quantitative comparison of validated methods for separating tebuconazole enantiomers using these two modalities.

Table 1: Quantitative Performance Comparison for Tebuconazole Enantiomer Analysis
ParameterSFC-MS/MS MethodHPLC-MS/MS Method
Chiral Stationary Phase (CSP) Chiralpak IA-3 (Amylose-based)Lux Cellulose-2 (Cellulose-based)
Mobile Phase CO₂ / Methanol (87:13 v/v)Methanol / 0.1% Formic Acid (70:30 v/v)
Flow Rate 2.0 mL/min~1.0 mL/min
Run Time < 5 minutes~15 - 18 minutes
Limit of Quantification (LOQ) 0.24 – 1.20 μg/kg2.5 μg/kg
Mean Recovery 79.8% – 108.4%85.0% – 102.0%
Precision (RSD) ≤ 7.0%≤ 9.5%

Causality Insight: 3 show that SFC provides superior resolution and shorter analysis times[3]. This is because supercritical CO₂ possesses high diffusivity and low viscosity, allowing for higher flow rates (2.0 mL/min) without exceeding system backpressure limits. This rapid mass transfer sharpens peak shapes and dramatically reduces run times compared to the highly viscous solvent systems used in HPLC[4].

Self-Validating Experimental Protocols

To ensure high trustworthiness and reproducibility across independent laboratories, the following protocols integrate internal quality controls at every critical juncture.

Protocol A: Modified QuEChERS Extraction

Traditional liquid-liquid extraction often suffers from emulsion formation and poor recovery. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method utilizes salting-out partitioning to drive (S)-tebuconazole into the organic phase while precipitating matrix proteins[5][6].

  • Sample Homogenization: Weigh 5.0 g of the homogenized sample (e.g., tissue or agricultural matrix) into a 50 mL PTFE centrifuge tube.

  • Internal Standard Spiking (Self-Validation Step): Spike the sample with 50 μL of isotopically labeled tebuconazole-d6 (1 μg/mL). Causality: The internal standard perfectly mimics the target analyte's behavior, automatically correcting for matrix suppression effects and physical extraction losses during subsequent steps.

  • Solvent Addition: Add 10 mL of LC-MS grade acetonitrile and vortex for 30 seconds.

  • Partitioning: Add 4 g anhydrous MgSO₄ and 1 g NaCl. Shake vigorously for 1 minute, then centrifuge at 4000 rpm for 5 minutes. Causality: The exothermic reaction of MgSO₄ removes water, while NaCl induces phase separation between water and acetonitrile.

  • dSPE Cleanup: Transfer 1.5 mL of the organic supernatant to a microcentrifuge tube containing 150 mg MgSO₄, 50 mg PSA (Primary Secondary Amine), and 50 mg C18. Vortex for 1 minute and centrifuge. Causality: PSA removes organic acids and sugars, while C18 removes non-polar lipids that could foul the chiral column.

  • Reconstitution: Evaporate 1.0 mL of the cleaned extract under a gentle nitrogen stream at 35 °C and reconstitute in the initial mobile phase.

Protocol B: SFC-MS/MS Analytical Workflow

5 has been established for tebuconazole enantiomers[5].

  • System Equilibration: Equilibrate the Chiralpak IA-3 column (amylose tris(3,5-dimethylphenylcarbamate) immobilized on silica) at 30 °C with a mobile phase of CO₂/MeOH (87:13, v/v) at 2.0 mL/min.

  • Pressure Regulation (Critical Step): Set the Auto Back Pressure Regulator (ABPR) to 2200 psi. Causality: If the pressure drops below the critical point, CO₂ transitions from a supercritical fluid to a gas, destroying the solubility of the analyte and ruining chiral resolution.

  • Ionization & Detection: Utilize Electrospray Ionization (ESI) in positive mode. Introduce a make-up solvent (0.1% formic acid in methanol) at 0.2 mL/min post-column. Causality: Supercritical CO₂ evaporates instantly at the source; the make-up solvent provides the necessary protons for efficient ionization of tebuconazole.

  • MRM Transitions: Monitor m/z 308.1 → 70.1 (quantifier) and m/z 308.1 → 125.1 (qualifier).

Workflow A Sample Prep (Modified QuEChERS) B Chiral Separation (SFC or HPLC) A->B Extract C Detection (ESI-MS/MS) B->C Enantiomers D Enantiomeric Fraction (EF) Calculation C->D Quantification

Fig 1. Self-validating analytical sequence from sample extraction to EF calculation.

Inter-Laboratory Validation Framework

For a chiral analytical method to be universally adopted for (S)-tebuconazole, it must survive a rigorous multi-laboratory ring trial. This ensures that the Limit of Quantification (LOQ) and enantiomeric resolution are not artifacts of a single optimized laboratory environment.

G N1 1. Method Optimization (CSP Selection, Mobile Phase) N2 2. Single-Lab Validation (Accuracy, Precision, LOQ) N1->N2 Internal Approval N3 3. Protocol Harmonization (SOP & Matrix Distribution) N2->N3 Method Transfer N4 4. Multi-Lab Execution (n ≥ 8 Independent Labs) N3->N4 Blinded Samples N5 5. Statistical Evaluation (ISO 5725: Robust Z-Scores) N4->N5 Data Aggregation N6 6. Certified Analytical Method (Reproducibility Confirmed) N5->N6 Variance < 15%

Fig 2. Hierarchical workflow for the inter-laboratory validation of chiral analytical methods.

Statistical Validation Criteria

During multi-lab execution, identical blinded samples (e.g., spiked matrices and incurred residues) are distributed to at least 8 independent laboratories. The statistical evaluation strictly follows ISO 5725 guidelines. The primary metric for success is the Horwitz Ratio (HorRat) , which compares the actual reproducibility relative standard deviation ( RSDR​ ) against the predicted standard deviation. A HorRat value between 0.5 and 2.0 confirms that the (S)-tebuconazole analytical method is robust, reproducible, and ready for regulatory deployment.

Conclusion

The transition from racemic evaluation to enantiomer-specific monitoring of (S)-tebuconazole is a critical leap forward in analytical chemistry and toxicology. While HPLC-MS/MS remains a highly capable technique, SFC-MS/MS offers a compelling alternative with significantly faster run times, sharper enantiomeric resolution, and lower solvent consumption. By adhering to self-validating extraction protocols and rigorous inter-laboratory ring trials, researchers can confidently deploy these methods to unravel the complex stereoselective behavior of chiral fungicides.

References

  • Stereoselective Determination of Tebuconazole in Water and Zebrafish by Supercritical Fluid Chromatography Tandem Mass Spectrometry. Journal of Agricultural and Food Chemistry - ACS Publications.5

  • Analysis of Tebuconazole and Tetraconazole Enantiomers by Chiral HPLC-MS/MS and Application to Measure Enantioselective Degradation in Strawberries. Semantic Scholar.6

  • Potential Risks of Tebuconazole during Wine Fermentation at the Enantiomer Level Based on Multiomics Analysis. ACS Publications.2

  • In vitro enantioselective study of the toxicokinetic effects of chiral fungicide tebuconazole in human liver microsomes. PubMed.1

  • Separation of antifungal chiral drugs by SFC and HPLC: a comparative study. PubMed.3

  • Chiral separation of conazole pesticides using supercritical fluid chromatography. ResearchGate.4

Sources

Comparative

(S)-Tebuconazole in Daphnia magna: A Comparative Guide to Acute and Chronic Toxicity

This guide provides a comprehensive comparison of the acute and chronic toxicity of (S)-tebuconazole, a chiral triazole fungicide, in the key aquatic invertebrate model, Daphnia magna. Understanding the differential effe...

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Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a comprehensive comparison of the acute and chronic toxicity of (S)-tebuconazole, a chiral triazole fungicide, in the key aquatic invertebrate model, Daphnia magna. Understanding the differential effects of short-term, high-concentration exposure versus long-term, low-concentration exposure is critical for a thorough environmental risk assessment. This document synthesizes experimental data and established testing protocols to offer researchers and ecotoxicologists a detailed overview of the potential hazards posed by this pesticide enantiomer.

Introduction: The Significance of Chirality in Ecotoxicology

Tebuconazole is a widely used systemic fungicide that exists as a pair of enantiomers, (S)-tebuconazole and (R)-tebuconazole.[1][2] Enantiomers are non-superimposable mirror images of the same molecule. Although they share identical physical and chemical properties in an achiral environment, they can exhibit different biological activities, including toxicity, due to their specific interactions with biological macromolecules. This phenomenon, known as enantioselectivity, underscores the importance of evaluating the toxicity of individual enantiomers rather than just the racemic mixture (a 50:50 mix of both).

The (S)-enantiomer of tebuconazole has been a subject of interest due to potential differences in its environmental fate and toxicity compared to its (R)-counterpart and the racemic mixture. Daphnia magna, a small freshwater crustacean, is a standard model organism in aquatic toxicology due to its sensitivity to pollutants and its crucial role in freshwater food webs.[3][4] This guide will delve into the methodologies and findings related to the acute and chronic toxicity of (S)-tebuconazole in this sentinel species.

Mechanism of Action

Tebuconazole belongs to the demethylation inhibitor (DMI) class of fungicides.[5][6] Its mode of action involves the inhibition of the C14-demethylase enzyme, which is essential for the biosynthesis of ergosterol.[1][6][7] Ergosterol is a vital component of fungal cell membranes, and its disruption leads to impaired membrane function, ultimately inhibiting fungal growth.[5][6] While this is the intended mechanism in target fungi, this pathway can also be affected in non-target organisms, leading to toxicity.

Experimental Methodologies: A Foundation of Scientific Rigor

The assessment of acute and chronic toxicity in Daphnia magna is guided by internationally recognized protocols established by the Organisation for Economic Co-operation and Development (OECD). These standardized guidelines ensure data quality, reproducibility, and comparability across different studies.

Acute Immobilisation Test (OECD Guideline 202)

The acute toxicity test evaluates the effects of a substance over a short period, typically 48 hours.[8][9] The primary endpoint is the immobilization of the daphnids, defined as the inability to swim within 15 seconds after gentle agitation.[9]

Experimental Protocol:

  • Test Organisms: Neonates (<24 hours old) of Daphnia magna are used for the test.[8][10]

  • Test Conditions: The test is conducted in a controlled environment with a defined temperature (e.g., 20 ± 1°C) and photoperiod (e.g., 16 hours light: 8 hours dark).[11]

  • Exposure: Daphnids are exposed to a range of concentrations of (S)-tebuconazole, along with a control group in a suitable medium (e.g., Elendt M7 medium).[11] At least five concentrations are typically used.[8]

  • Observations: The number of immobilized daphnids is recorded at 24 and 48 hours.[8]

  • Endpoint Calculation: The data is used to calculate the median effective concentration (EC50), which is the concentration estimated to cause immobilization in 50% of the test organisms.[9]

Caption: Workflow for the Daphnia magna acute immobilisation test.

Chronic Reproduction Test (OECD Guideline 211)

The chronic toxicity test assesses the long-term effects of a substance on survival, growth, and, most importantly, reproduction.[12][13] This test typically runs for 21 days, encompassing a significant portion of the daphnid lifespan and multiple broods.[14][15]

Experimental Protocol:

  • Test Organisms: The test is initiated with young female daphnids (<24 hours old).[16]

  • Test Conditions: Similar to the acute test, conditions such as temperature and photoperiod are strictly controlled. The daphnids are fed regularly with algae.[17]

  • Exposure: The test is performed using a semi-static renewal system, where the test solutions are renewed several times a week to maintain the desired exposure concentrations.[13][17]

  • Observations: Key parameters are monitored throughout the 21-day period, including parental survival, the number of offspring (neonates) produced per adult, and the time to first brood.[18] The body length of the parent daphnids may also be measured at the end of the test.[17]

  • Endpoint Calculation: The primary endpoints are the No-Observed-Effect-Concentration (NOEC) and the Lowest-Observed-Effect-Concentration (LOEC) for reproduction.[13] The ECx (e.g., EC10, EC20, EC50) for reproductive effects can also be determined.[16]

Caption: Workflow for the Daphnia magna chronic reproduction test.

Comparative Toxicity Data: (S)-Tebuconazole vs. Racemic Tebuconazole

Direct comparisons of the toxicity of (S)-tebuconazole and the racemic mixture are crucial for understanding enantioselectivity. The following table summarizes key findings from studies on Daphnia magna.

Test Type Substance Endpoint Value (mg/L) Reference
Acute (S)-Tebuconazole48-h EC502.74 (2.33-3.10)[19][20]
Acute Racemic Tebuconazole48-h EC503.53 (3.32-3.78)[19][20]
Acute Racemic Tebuconazole48-h EC505.74[17]
Acute Racemic Tebuconazole48-h EC502.37[3][21]
Chronic (S)-Tebuconazole21-d ReproductionMore toxic than racemate[19][20]
Chronic Racemic Tebuconazole21-d Reproduction EC500.70[17]
Chronic Racemic Tebuconazole21-d Reproduction NOEC<0.05[19][20]

Discussion and Interpretation

Acute Toxicity:

In acute exposure scenarios, both (S)-tebuconazole and the racemic mixture are moderately toxic to Daphnia magna.[19][20] One study reported a 48-hour EC50 of 2.74 mg/L for (S)-tebuconazole and 3.53 mg/L for the racemic mixture, suggesting that the (S)-enantiomer is slightly more toxic in the short term, although the difference was not found to be statistically significant at the acute level.[19][20] Other studies on racemic tebuconazole have reported 48-hour EC50 values in a similar range, from 2.37 mg/L to 5.74 mg/L.[3][17][21] These values indicate that relatively high concentrations are required to cause immediate harm to daphnids.

Chronic Toxicity:

The chronic toxicity data reveals a more pronounced and significant difference between the enantiomer and the racemate. Studies have shown that (S)-tebuconazole is significantly more toxic than the racemic mixture in long-term exposures that affect reproduction and development.[19][20] Both forms of tebuconazole were found to significantly reduce reproduction and impact the development of D. magna at concentrations of 0.05 mg/L or higher.[19][20] Another study reported a 21-day EC50 for reproduction of 0.70 mg/L for racemic tebuconazole.[17] The NOEC for chronic exposure to racemic tebuconazole has been reported to be as low as 0.01 mg/L.[3]

Sublethal effects observed in chronic studies include a reduction in the number of neonates per female, a decrease in the number of broods, and a delay in the time to the first brood.[18] Tebuconazole exposure can also lead to a decrease in body size.[18] These reproductive and developmental impacts can have significant consequences for the population dynamics of Daphnia magna in contaminated environments. The greater chronic toxicity of the (S)-enantiomer suggests that environmental risk assessments based solely on data from the racemic mixture may underestimate the long-term risks.[19][20]

Conclusion

The comparative analysis of acute and chronic toxicity of (S)-tebuconazole in Daphnia magna highlights the critical importance of enantiomer-specific toxicological evaluation. While acute toxicity differences between (S)-tebuconazole and the racemic mixture may be minimal, the chronic effects on reproduction and development show a significantly higher toxicity for the (S)-enantiomer.

This guide underscores that for a comprehensive and accurate environmental risk assessment of chiral pesticides like tebuconazole, it is imperative to:

  • Conduct both acute and chronic toxicity tests to understand the full spectrum of potential effects.

  • Evaluate the toxicity of individual enantiomers, as the racemate data may not accurately represent the risk posed by the more toxic enantiomer.

  • Consider sublethal endpoints, such as reproduction and growth, which are often more sensitive and ecologically relevant than acute mortality.

By incorporating these principles into regulatory frameworks and research priorities, we can better protect aquatic ecosystems from the potential adverse effects of chiral contaminants.

References

  • Tebuconazole Information and Products | Fungicide Active Ingredient. Available from: [Link].

  • How Tebuconazole Enhances Crop Protection with Systemic Fungicidal Action. (2025). Available from: [Link].

  • Tebuconazole (Tebuconazole) - Cultivar Magazine. (2025). Available from: [Link].

  • Test No. 211: Daphnia magna Reproduction Test - OECD. (2012). Available from: [Link].

  • Tebuconazole: A Solution For Managing Fungal Pathogens in Agriculture - Agrogreat. (2024). Available from: [Link].

  • Daphnia magna Reproduction Test. Available from: [Link].

  • Sancho E, et al. (2009). Disturbances in energy metabolism of Daphnia magna after exposure to tebuconazole. Chemosphere, 75(5), 659-663. Available from: [Link].

  • Test No. 202: Daphnia sp. Acute Immobilisation Test | OECD. (2004). Available from: [Link].

  • Qi, S., et al. (2023). Evaluating the Impact of Individual and Combined Toxicity of Imidacloprid, Cycloxaprid, and Tebuconazole on Daphnia magna. Toxics, 11(5), 428. Available from: [Link].

  • Wang, R., et al. (2015). Comparative toxicity of rac- and S-tebuconazole to Daphnia magna. Journal of Environmental Science and Health, Part B, 50(10), 738-744. Available from: [Link].

  • Chronic toxicity testing of Citalopram on the crustacean Daphnia magna - Sweden Water Research. (2022). Available from: [Link].

  • Sancho, E., et al. (2016). Assessment of chronic effects of tebuconazole on survival, reproduction and growth of Daphnia magna after different exposure times. Ecotoxicology and Environmental Safety, 124, 149-155. Available from: [Link].

  • Daphnia sp., Acute Immobilisation Test. Available from: [Link].

  • Multiple Assays on Non-Target Organisms to Determine the Risk of Acute Environmental Toxicity in Tebuconazole-Based Fungicides W - Semantic Scholar. (2023). Available from: [Link].

  • OECD 211: Daphnia Magna Reproduction Test - Situ Biosciences. Available from: [Link].

  • OECD TG 202: Daphnia sp., Acute Immobilization test – BiotecnologieBT. Available from: [Link].

  • Standard Operating Procedure Toxicity Test with Daphnia magna for NANoREG core nanomaterials. (2015). Available from: [Link].

  • OECD TG 211: Daphnia magna Reproduction test - Biotecnologie BT. Available from: [Link].

  • Comparative toxicity of rac- and S-tebuconazole to Daphnia magna - ResearchGate. (2015). Available from: [Link].

  • Hofman, J., et al. (2022). Effects of three tebuconazole nanopesticides on the survival of Daphnia magna. Environmental Science: Nano, 9(4), 1436-1449. Available from: [Link].

  • Daphnia magna Acute immobilization test - Regulations.gov. (2012). Available from: [Link].

  • Multiple Assays on Non-Target Organisms to Determine the Risk of Acute Environmental Toxicity in Tebuconazole-Based Fungicides Widely Used in the Black Sea Coastal Area - PMC. (2023). Available from: [Link].

  • Effects of three tebuconazole nanopesticides on the survival of Daphnia magna | Request PDF - ResearchGate. (2022). Available from: [Link].

  • Toxicity of Agricultural Chemicals in Daphnia magna. Available from: [Link].

  • Toxicity of Agricultural Chemicals in Daphnia magna. (2018). Available from: [Link].

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